5-Butyl-3-chlorodihydrofuran-2(3H)-one

• CAS: 89344-85-4

Core Science & Biosynthesis

Technical Guide: Spectroscopic Elucidation of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Executive Summary

As the complexity of small-molecule therapeutics and agrochemicals increases, the precise structural characterization of functionalized heterocyclic intermediates becomes paramount. 5-Butyl-3-chlorodihydrofuran-2(3H)-one (CAS: 89344-85-4), an α -chloro- γ -butyrolactone derivative, presents a unique analytical challenge due to its two contiguous stereocenters (C3 and C5) and the pronounced electronic effects of its substituents.

This whitepaper provides a comprehensive, field-proven framework for the spectroscopic characterization of this molecule. By synthesizing Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS) data, this guide establishes a self-validating analytical system designed for researchers and drug development professionals.

Structural & Stereochemical Dynamics

The γ -butyrolactone ring adopts a highly dynamic envelope (or half-chair) conformation. The presence of the chlorine atom at C3 and the butyl chain at C5 results in two distinct diastereomers: the cis (syn) and trans (anti) configurations. Because these functional groups dictate the molecule's downstream reactivity, resolving and assigning these stereocenters is a critical quality control step in synthetic workflows.

Workflow for the chromatographic resolution and NMR stereochemical assignment of diastereomers.

Validated Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems , where the output of one step inherently verifies the execution of the previous step.

NMR Sample Preparation & Acquisition

• Sample Solubilization : Dissolve 15–20 mg of the purified lactone in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: CDCl 3​ provides excellent solubility for medium-polarity lactones and lacks exchangeable protons that could obscure the critical aliphatic region.

• Shimming and Tuning : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated or manual gradient shimming on the deuterium lock signal.

  • Causality: Superior magnetic field homogeneity is required to resolve the complex multiplets of the diastereotopic C4 protons.

• 1D 1 H Acquisition : Acquire the 1 H spectrum using a standard 30° pulse sequence, 16 scans, and a relaxation delay (D1) of 2 seconds.

• Self-Validation via 2D NOESY : Immediately acquire a 2D NOESY spectrum (mixing time: 300–500 ms).

  • Validation: The spatial correlations (NOEs) must independently confirm the relative stereochemistry deduced from the 1D scalar couplings (Karplus relationship). If 3J values suggest a trans relationship, the NOESY must explicitly lack a strong cross-peak between H3 and H5.

GC-MS Analysis Workflow

• System Calibration : Perform a mass calibration and tuning using perfluorotributylamine (PFTBA).

  • Causality: This standardizes the 70 eV electron ionization (EI) source and ensures the m/z axis is perfectly calibrated across the 50–500 Da range.

• Chromatographic Separation : Inject 1 µL of a 1 mg/mL solution into a GC equipped with a non-polar capillary column (e.g., HP-5MS). Run a temperature gradient from 60 °C to 280 °C at 10 °C/min.

  • Causality: The temperature gradient ensures the cis and trans diastereomers are chromatographically resolved prior to entering the MS source, allowing for independent fragmentation analysis.

Spectroscopic Analysis & Interpretation

Nuclear Magnetic Resonance (NMR) Signatures

The 1 H NMR spectrum of 5-butyl-3-chlorodihydrofuran-2(3H)-one is defined by the rigid geometry of the lactone ring.

• The C3 Methine ( δ 4.30 - 4.60) : The proton adjacent to the highly electronegative chlorine atom appears as a distinct doublet of doublets (dd) due to coupling with the diastereotopic C4 protons.

• Stereochemical Assignment : According to principles outlined in , the relative stereochemistry is determined by the 3J coupling constants. In the cis isomer, the pseudo-equatorial/pseudo-axial arrangement typically yields a larger coupling constant ( J≈7−9 Hz) between H3 and H4, whereas the trans isomer exhibits smaller couplings ( J≈3−5 Hz).

Infrared (IR) Spectroscopy: The Inductive Effect

An unfunctionalized γ -butyrolactone exhibits a strong carbonyl (C=O) stretch at approximately 1770 cm −1 . However, in 5-butyl-3-chlorodihydrofuran-2(3H)-one, the α -chlorine atom exerts a strong electron-withdrawing inductive effect (-I effect).

• Causality : This withdrawal pulls electron density away from the carbonyl carbon, reducing the resonance contribution of the single-bonded polar form (C + -O − ). This increases the double-bond character of the carbonyl, stiffening the bond and shifting the absorption frequency higher to ~1785 cm −1 [1].

Mass Spectrometry (MS) Fragmentation Pathways

Under 70 eV EI conditions, the molecular ion ([M] +∙ ) appears at m/z 176 and 178, displaying the classic 3:1 intensity ratio indicative of the 35 Cl and 37 Cl isotopes. The dominant fragmentation pathway is the α -cleavage of the C5-butyl chain.

• Causality : The loss of the butyl radical (57 Da) is highly favored because it generates an oxocarbenium ion (m/z 119/121) that is heavily resonance-stabilized by the adjacent ring oxygen.

Electron ionization (EI) mass spectrometry fragmentation pathway of the lactone molecular ion.

Quantitative Data Summary

The following table consolidates the expected spectroscopic parameters for the target molecule, serving as a rapid reference for structural verification.

Analytical Technique	Parameter / Signal	Observed Value / Characteristic	Structural Assignment
1 H NMR (400 MHz, CDCl 3​ )	δ 4.50 - 4.80 (m, 1H)	Multiplet	C5-H (methine attached to O)
δ 4.30 - 4.60 (dd, 1H)	Doublet of doublets	C3-H (methine attached to Cl)
δ 2.20 - 2.80 (m, 2H)	Two distinct multiplets	C4-H 2​ (diastereotopic protons)
δ 0.90 (t, 3H)	Triplet, J=7.1 Hz	C4'-H 3​ (terminal methyl of butyl)
13 C NMR (100 MHz, CDCl 3​ )	δ 172.0 - 174.0	Singlet	C2 (Carbonyl C=O)
δ 78.0 - 82.0	Singlet	C5 (C-O)
δ 50.0 - 55.0	Singlet	C3 (C-Cl)
FTIR (ATR)	1785 cm −1	Strong, sharp peak	C=O stretch ( α -Cl shifted)
730 cm −1	Medium peak	C-Cl stretch
GC-MS (EI, 70 eV)	m/z 176 / 178	3:1 intensity ratio	Molecular Ion [M] +∙
m/z 119 / 121	Base peak, 3:1 ratio	[M - C 4​ H 9​ ] + (Oxocarbenium)

Conclusion

The comprehensive characterization of 5-butyl-3-chlorodihydrofuran-2(3H)-one requires a multi-modal analytical approach. By leveraging the inductive shifts in FTIR, the highly specific oxocarbenium stabilization in MS, and the Karplus-driven stereochemical assignments in NMR, researchers can confidently validate the structural and stereochemical integrity of this compound. Adhering to the self-validating protocols outlined in this guide ensures high-fidelity data suitable for rigorous regulatory and developmental environments.

References

• National Center for Biotechnology Information (PubChem) . "2(3H)-Furanone, 3-chlorodihydro- (CID 101164)". PubChem Compound Database. URL:[Link]

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• National Institute of Advanced Industrial Science and Technology (AIST) . "Spectral Database for Organic Compounds (SDBS)". AIST Japan. URL:[Link]

An In-depth Technical Guide to 5-Butyl-3-chlorodihydrofuran-2(3H)-one: Molecular Structure, Stereochemistry, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Butyl-3-chlorodihydrofuran-2(3H)-one is a substituted γ-butyrolactone, a scaffold of significant interest in medicinal chemistry and natural product synthesis. Despite its potential utility as a synthetic intermediate or a biologically active molecule, detailed technical information on this specific compound is scarce in publicly available literature. This guide provides a comprehensive theoretical overview of its molecular structure, potential stereoisomers, and plausible synthetic routes. Furthermore, we predict its spectroscopic characteristics to aid in its future identification and characterization. This document serves as a foundational resource for researchers aiming to synthesize and explore the properties of this novel γ-lactone.

Introduction: The Significance of the γ-Butyrolactone Moiety

The γ-butyrolactone ring is a privileged structural motif found in a vast array of natural products and pharmaceuticals.[1] These compounds exhibit a wide spectrum of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties. The versatility of the γ-butyrolactone core allows for functionalization at various positions, leading to a diverse range of molecular architectures and biological functions. The introduction of substituents, such as alkyl chains and halogens, can significantly modulate the physicochemical properties and biological activity of the parent lactone. 5-Butyl-3-chlorodihydrofuran-2(3H)-one, the subject of this guide, represents a synthetically intriguing target with potential for further chemical exploration and biological screening.

Molecular Structure and Stereochemistry

The molecular structure of 5-Butyl-3-chlorodihydrofuran-2(3H)-one consists of a central five-membered dihydrofuran-2(3H)-one ring, commonly known as a γ-butyrolactone. This core is substituted with a butyl group at the C5 position and a chlorine atom at the C3 position (the α-position relative to the carbonyl group).

The presence of two stereogenic centers at the C3 and C5 positions gives rise to the possibility of four stereoisomers: (3R, 5R), (3S, 5S), (3R, 5S), and (3S, 5R). These stereoisomers can be grouped into two pairs of enantiomers and two pairs of diastereomers, which are commonly referred to as cis and trans isomers based on the relative orientation of the substituents on the lactone ring.

• trans isomers: The butyl group at C5 and the chlorine atom at C3 are on opposite faces of the ring. This includes the (3R, 5S) and (3S, 5R) enantiomeric pair.

• cis isomers: The butyl group at C5 and the chlorine atom at C3 are on the same face of the ring. This includes the (3R, 5R) and (3S, 5S) enantiomeric pair.

Without experimental data, the relative and absolute stereochemistry of a synthesized sample of 5-Butyl-3-chlorodihydrofuran-2(3H)-one remains undetermined. However, in many synthetic approaches to substituted γ-lactones, the trans diastereomer is often the thermodynamically more stable and, therefore, the major product.[2]

Caption: Stereoisomers of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Proposed Synthetic Routes

Route A: Halolactonization of an Unsaturated Carboxylic Acid

Halolactonization is a powerful and widely used method for the synthesis of halogenated lactones from unsaturated carboxylic acids.[3] This intramolecular cyclization proceeds via a halonium ion intermediate and is often highly stereoselective.

Conceptual Workflow:

Caption: Proposed halolactonization synthetic workflow.

Methodology:

• Synthesis of the Precursor Acid: The synthesis would commence with a suitable C8 unsaturated carboxylic acid, such as oct-2-enoic acid. This starting material would require modification to introduce a hydroxyl group at the C4 position, which is necessary for the subsequent lactonization.

• Chlorolactonization: The resulting unsaturated hydroxy acid would then be subjected to chlorolactonization. A common reagent for this transformation is N-chlorosuccinimide (NCS). The reaction mechanism involves the electrophilic attack of the chlorine on the double bond to form a chloronium ion, followed by the intramolecular nucleophilic attack of the carboxylic acid's hydroxyl group.[4] This cyclization would yield the desired 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Causality Behind Experimental Choices:

• Stereocontrol: The stereochemistry of the final product is often influenced by the geometry of the double bond in the precursor and the reaction conditions. Enantioselective halolactonization can be achieved using chiral catalysts.[5][6]

• Regioselectivity: The regioselectivity of the cyclization (i.e., the formation of a γ-lactone versus a δ-lactone) is governed by Baldwin's rules, with 5-exo-tet cyclizations being generally favored.

Route B: α-Chlorination of 5-Butyldihydrofuran-2(3H)-one

An alternative approach involves the direct chlorination of a pre-formed γ-lactone at the α-position.

Conceptual Workflow:

Caption: Proposed α-chlorination synthetic workflow.

Methodology:

• Synthesis of the Starting Lactone: The synthesis would begin with the commercially available 5-butyldihydrofuran-2(3H)-one, also known as γ-octalactone.

• Enolate Formation: The lactone would be treated with a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), at low temperature to generate the corresponding lithium enolate.

• Electrophilic Chlorination: The enolate is then quenched with an electrophilic chlorine source. Reagents such as N-chlorosuccinimide (NCS) or chlorine gas can be used for this purpose.[7] This step introduces the chlorine atom at the C3 position.

Causality Behind Experimental Choices:

• Base Selection: A strong, sterically hindered base like LDA is crucial to ensure complete and rapid enolate formation while minimizing side reactions such as self-condensation or attack at the carbonyl carbon.

• Stereoselectivity: The stereochemical outcome of the chlorination step would depend on the geometry of the enolate and the direction of approach of the electrophile. Achieving high diastereoselectivity might require careful optimization of the reaction conditions, including the choice of solvent, temperature, and chlorine source.

Predicted Spectroscopic Characterization

In the absence of experimental data, the spectroscopic properties of 5-Butyl-3-chlorodihydrofuran-2(3H)-one can be predicted based on the analysis of its structure and comparison with similar compounds.

Spectroscopic Technique	Predicted Characteristics
¹H NMR	- H3 (proton at C3): A multiplet in the range of 4.2-4.6 ppm, coupled to the C4 protons. - H5 (proton at C5): A multiplet in the range of 4.3-4.7 ppm, coupled to the C4 protons and the adjacent methylene group of the butyl chain. - H4 (protons at C4): Diastereotopic protons appearing as complex multiplets in the range of 2.0-2.8 ppm. - Butyl Chain Protons: A series of multiplets in the upfield region (approx. 0.9-1.7 ppm).
¹³C NMR	- C=O (C2): A signal in the range of 170-175 ppm. - C-Cl (C3): A signal in the range of 50-60 ppm. - C-O (C5): A signal in the range of 80-85 ppm. - C4: A signal in the range of 30-40 ppm. - Butyl Chain Carbons: Signals in the upfield region (approx. 13-35 ppm).
IR Spectroscopy	- A strong, characteristic absorption band for the γ-lactone carbonyl (C=O) stretch in the region of 1770-1800 cm⁻¹.
Mass Spectrometry	- The molecular ion peak (M⁺) should be observed. - A characteristic isotopic pattern (M⁺ and M+2 peaks in an approximate 3:1 ratio) due to the presence of the chlorine atom will be a key diagnostic feature. - Fragmentation patterns would likely involve the loss of the butyl chain, the chlorine atom, and cleavage of the lactone ring.

Potential Applications and Future Research Directions

Given the known biological activities of many γ-butyrolactones, 5-Butyl-3-chlorodihydrofuran-2(3H)-one holds promise as a target for biological screening. The presence of a chlorine atom could enhance its lipophilicity and potentially its interaction with biological targets. Furthermore, the chloro and lactone functionalities make it a versatile intermediate for further synthetic transformations, allowing for the introduction of additional complexity and the generation of a library of related compounds for structure-activity relationship (SAR) studies.

Future research should focus on the successful synthesis and isolation of this compound. Detailed spectroscopic analysis, including 2D NMR techniques, will be essential to unambiguously confirm its structure and elucidate the relative stereochemistry of the diastereomers produced. Subsequent chiral separation and analysis would allow for the isolation and characterization of the individual enantiomers. Once pure samples are obtained, a thorough evaluation of their biological properties would be a logical and compelling next step.

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The Synthetic Chemist's Guide to Substituted Dihydrofurans: A Review of Modern Methodologies

Abstract

The dihydrofuran scaffold is a cornerstone in medicinal chemistry and natural product synthesis, appearing in a vast array of biologically active molecules.[1][2][3][4] Its prevalence underscores the continuous demand for robust and versatile synthetic methods to access functionally diverse dihydrofuran derivatives. This in-depth technical guide provides a comprehensive review of the core strategies for the synthesis of substituted dihydrofurans, with a focus on modern, efficient, and selective methodologies. We will delve into the mechanistic underpinnings of key transformations, provide field-proven experimental protocols, and offer insights into the practical applications of these methods for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Dihydrofuran Moiety

Dihydrofurans, five-membered oxygen-containing heterocycles, exist as two major isomers: 2,3-dihydrofuran and 2,5-dihydrofuran. Both isomers and their substituted derivatives are integral components of numerous natural products and pharmaceuticals, exhibiting a wide spectrum of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.[5][6][7] The dihydrofuran ring system serves as a versatile synthetic intermediate, amenable to a variety of chemical transformations, making it a valuable building block in the construction of complex molecular architectures.[5][8]

This guide will explore the primary synthetic avenues to substituted dihydrofurans, categorized by the nature of the key bond-forming events. We will examine intramolecular cyclizations, intermolecular reactions, and cycloaddition strategies, with a particular emphasis on catalytic methods that offer high levels of efficiency and selectivity.

Intramolecular Cyclization Strategies: Forging the Ring from Within

Intramolecular cyclization represents a powerful and atom-economical approach to dihydrofuran synthesis, wherein a suitably functionalized acyclic precursor undergoes ring closure. These reactions are often driven by the formation of a thermodynamically stable five-membered ring.

Metal-Catalyzed Cycloisomerization of Alkynols and Allenols

The cycloisomerization of alkynols and allenols, catalyzed by various transition metals, is a highly efficient method for the synthesis of dihydrofurans. Gold, palladium, and molybdenum complexes have proven particularly effective in promoting these transformations.[9][10]

Mechanism of Gold-Catalyzed Cycloisomerization of Allenols:

The gold(I)-catalyzed cyclization of α-hydroxyallenes is a well-established route to 2,5-dihydrofurans.[9] The proposed mechanism involves the coordination of the gold catalyst to the allene, which activates it towards nucleophilic attack by the pendant hydroxyl group. Subsequent protonolysis regenerates the catalyst and releases the dihydrofuran product.

Figure 2: General Workflow for Dihydrofuran Synthesis via RCM.

Intermolecular Strategies: Building the Ring from Multiple Components

Intermolecular reactions, particularly multicomponent reactions, offer a highly convergent and efficient approach to constructing substituted dihydrofurans. These strategies allow for the rapid assembly of molecular complexity from simple, readily available starting materials.

Organocatalytic Modular Synthesis

Organocatalysis has revolutionized asymmetric synthesis, providing a powerful alternative to traditional metal-based catalysts. In the context of dihydrofuran synthesis, organocatalytic methods have been developed for the modular construction of 2-functionalized 2,5-dihydrofurans from γ-hydroxy enals. [11][12][13] Mechanism of Organocatalytic Synthesis of 2-Functionalized 2,5-Dihydrofurans: [12] This reaction proceeds through an iminium ion intermediate, generated from the condensation of a γ-hydroxy enal with a chiral amine catalyst. Nucleophilic attack on the iminium ion, followed by intramolecular cyclization and catalyst regeneration, affords the desired dihydrofuran product. This method is notable for its broad substrate scope, high efficiency, and green chemical properties, with water as the only byproduct. [12] Experimental Protocol: Organocatalytic Synthesis of a 2-Functionalized 2,5-Dihydrofuran [12]

• Materials:

  • γ-hydroxy enal (0.4 mmol)

  • Aminocatalyst (e.g., a chiral primary or secondary amine, 10 mol%)

  • HCl (4 M in dioxane, 10 mol%)

  • Nucleophile (e.g., alcohol, amine, or carbon nucleophile, 0.8 mmol)

  • Acetonitrile (CH₃CN, 4 mL)

• Procedure:

  • To a solution of the γ-hydroxy enal in acetonitrile, add the aminocatalyst and HCl.

  • Add the nucleophile to the reaction mixture.

  • Stir the reaction at room temperature (23–25 °C) for 10–15 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction and purify the product by column chromatography.

Three-Component Cascade Condensations

A one-pot synthesis of substituted dihydrofurans can be achieved through a Lewis base-catalyzed three-component cascade condensation between nitroalkenes, aldehydes, and 1,3-dicarbonyl compounds. [14]This method provides access to highly functionalized dihydrofurans with excellent diastereoselectivity. [14]

Cycloaddition Reactions: [4+1] and [3+2] Annulations

Cycloaddition reactions provide a powerful and convergent approach to the synthesis of cyclic systems. For dihydrofurans, [4+1] and [3+2] cycloadditions are particularly valuable.

[4+1] Cycloaddition Reactions

The [4+1] cycloaddition of enones with diazo compounds, often catalyzed by copper or rhodium complexes, is a common strategy for the synthesis of 2,3-dihydrofurans. [15][16]Gold-catalyzed formal [4+1] cycloadditions of α-diazoesters and propargyl alcohols have also been reported for the synthesis of 2,5-dihydrofurans. [9][13]

[3+2] Cycloaddition Reactions

The [3+2] cycloaddition of a three-atom component and a two-atom component is another versatile route to five-membered rings. In the context of dihydrofuran synthesis, this can involve the reaction of an enol or enolate equivalent with a two-atom electrophile. For instance, a copper-mediated annulation of aryl ketones with aromatic olefins has been developed to access 2,3-dihydrofuran derivatives through a presumed radical pathway. [17]

Summary of Synthetic Methodologies

The following table summarizes the key features of the discussed synthetic methodologies for substituted dihydrofurans.

Methodology	Key Reactants	Catalyst/Reagent	Dihydrofuran Isomer	Key Advantages	References
Metal-Catalyzed Cycloisomerization	Alkynols, Allenols	Au, Pd, Mo complexes	2,3- and 2,5-	High atom economy, mild conditions	[9][10]
Ring-Closing Metathesis (RCM)	Acyclic Dienes	Ru-based catalysts	2,3- and 2,5-	High functional group tolerance, predictable	[9][18][19][15]
Organocatalytic Modular Synthesis	γ-Hydroxy Enals, Nucleophiles	Chiral Amines	2,5-	High enantioselectivity, green chemistry	[11][12][13]
Three-Component Condensation	Nitroalkenes, Aldehydes, 1,3-Dicarbonyls	Lewis Bases	Polysubstituted	High convergence, excellent diastereoselectivity	[14]
[4+1] Cycloaddition	Enones, Diazo Compounds	Cu, Rh, Au complexes	2,3- and 2,5-	Access to highly substituted systems	[9][15][13][16]
[3+2] Cycloaddition	Aryl Ketones, Olefins	Copper salts	2,3-	Use of readily available starting materials	[17]

Conclusion and Future Outlook

The synthesis of substituted dihydrofurans has witnessed significant advancements in recent years, driven by the development of novel catalytic systems and reaction methodologies. The strategies outlined in this guide, from intramolecular cyclizations to multicomponent and cycloaddition reactions, provide a powerful toolkit for accessing a wide range of dihydrofuran derivatives with high levels of control over substitution patterns and stereochemistry.

Future research in this area will likely focus on the development of even more efficient, selective, and sustainable synthetic methods. The exploration of new catalytic systems, including photocatalysis and electrocatalysis, holds great promise for further expanding the synthetic chemist's arsenal for constructing these valuable heterocyclic scaffolds. As our understanding of the biological roles of dihydrofuran-containing molecules continues to grow, so too will the demand for innovative synthetic strategies to access novel analogs for drug discovery and development.

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Discovery and First Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

A Mechanistic Whitepaper on Ruthenium-Catalyzed Atom Transfer Radical Addition (ATRA)

Executive Summary

5-Butyl-3-chlorodihydrofuran-2(3H)-one (CAS: 89344-85-4)[1], also systematically known as α-chloro-γ-butyl-γ-butyrolactone, is a critical synthetic intermediate in organic chemistry and neuropharmacology. It serves as the primary precursor for the synthesis of γ-alkyl-α-hydroxy-γ-lactones, a class of endogenous signaling molecules that act as potent food intake-control substances (modulating satiety and hunger in the mammalian central nervous system)[2],[3].

This technical guide dissects the discovery, retrosynthetic logic, and first successful synthesis of this compound, pioneered by Nakano, Nagai, and co-workers in 1983[4],[5]. By utilizing a highly controlled Ruthenium(II)-catalyzed Atom Transfer Radical Addition (ATRA), their methodology solved long-standing issues of regioselectivity and product degradation in lactone synthesis.

Retrosynthetic Logic & The Nakano-Nagai Innovation

Historically, synthesizing α-chloro-γ-lactones with high regioselectivity posed a significant challenge. Conventional radical additions of free dichloroacetic acid to terminal alkenes often resulted in complex mixtures of oligomers, regioisomers, and poisoned transition-metal catalysts.

The breakthrough achieved by the Nakano-Nagai group was the strategic use of trimethylsilyl dichloroacetate in conjunction with dichlorotris(triphenylphosphine)ruthenium(II)[RuCl2(PPh3)3][4].

• Causality of Reagent Selection: Using a free carboxylic acid would rapidly deactivate the Ru(II) catalyst via competitive coordination. Conversely, using a standard alkyl ester (e.g., methyl dichloroacetate) would require harsh acidic or basic conditions to hydrolyze the ester post-reaction, risking the degradation of the sensitive lactone ring.

• The TMS Advantage: The labile trimethylsilyl (TMS) group protects the carboxylate during the radical propagation phase but spontaneously cleaves during mild aqueous workup. This thermodynamically drives the intramolecular cyclization, yielding the target lactone cleanly and efficiently.

Mechanistic Pathway: Ru(II)-Catalyzed ATRA

The synthesis of 5-butyl-3-chlorodihydrofuran-2(3H)-one operates via a finely tuned redox cycle known as Kharasch addition.

• Initiation (Single-Electron Transfer): The Ru(II) catalyst donates an electron to trimethylsilyl dichloroacetate, homolytically cleaving a C–Cl bond. This generates a Ru(III)–Cl species and an electrophilic carbon-centered α-radicallo ester.

• Regioselective Propagation: The electrophilic radical adds exclusively to the less sterically hindered terminal carbon of 1-hexene, forming a stable secondary alkyl radical intermediate.

• Halogen Transfer: The secondary radical abstracts a chlorine atom from the Ru(III)–Cl complex. This crucial step yields the γ-chloro silyl ester intermediate and regenerates the Ru(II) catalyst, closing the catalytic loop.

• Desilylation and Cyclization: Upon exposure to mild heat or hydrolytic workup, the TMS group is cleaved. The resulting intermediate undergoes intramolecular nucleophilic substitution (loss of TMS-Cl or HCl) to form the stable 5-butyl-3-chlorodihydrofuran-2(3H)-one ring.

Ru(II)-Catalyzed ATRA Mechanism for 5-Butyl-3-chlorodihydrofuran-2(3H)-one Synthesis.

Self-Validating Experimental Protocol

To ensure high fidelity and trustworthiness in the synthesis, the following protocol incorporates self-validating checkpoints to monitor reaction health in real-time.

Step 1: Catalyst and Reagent Preparation (The "Dry" Setup)

• Action: In a flame-dried Schlenk tube under a strict argon atmosphere, charge 1.0 mol% of RuCl2(PPh3)3. Add 1-hexene (1.0 equiv) and trimethylsilyl dichloroacetate (1.2 equiv).

• Causality & Validation: Argon is non-negotiable; oxygen is a potent radical scavenger that will terminate the ATRA chain, leading to oxidized byproducts. Self-Validation: The RuCl2(PPh3)3 catalyst imparts a distinct brown/green hue to the solution. A dynamic shift in this color upon heating visually confirms the initiation of the Ru(II)/Ru(III) redox cycle.

Step 2: Thermal Activation and Radical Propagation

• Action: Seal the tube and heat the reaction mixture to 100–120 °C for 8–12 hours.

• Causality & Validation: Thermal activation provides the necessary energy to overcome the barrier for the initial single-electron transfer. Self-Validation: Take aliquots for GC-MS analysis. The disappearance of the volatile 1-hexene peak and the emergence of the heavier silylated γ-chloro ester intermediate confirm active radical propagation.

Step 3: Desilylation and Lactonization

• Action: Cool the mixture to room temperature. Add a solution of methanol with a catalytic amount of aqueous HCl, and stir for 2 hours.

• Causality & Validation: Methanolysis rapidly cleaves the labile TMS ester to yield the free γ-chloro acid, which spontaneously cyclizes into the thermodynamic γ-butyrolactone ring. Self-Validation: TLC analysis (using a KMnO4 stain) will show the convergence of intermediate streaks into a single, highly polar spot corresponding to the lactone.

Step 4: Purification

• Action: Neutralize the mixture, extract with dichloromethane, dry over anhydrous Na2SO4, and concentrate. Purify via vacuum fractional distillation or silica gel flash chromatography.

• Validation: Pure 5-butyl-3-chlorodihydrofuran-2(3H)-one presents as a clear oil. Purity is confirmed via 1H-NMR, specifically by identifying the characteristic downfield doublet/multiplet of the α-proton adjacent to the chlorine atom (~4.2–4.5 ppm).

Quantitative Reaction Scope

The Nakano-Nagai methodology is highly versatile. The table below summarizes the quantitative yields of various olefins reacting with trimethylsilyl polychloro carboxylates under these optimized conditions[4].

Olefin Substrate	Polychloro Carboxylate	Major Product	Yield (%)
1-Hexene	Trimethylsilyl dichloroacetate	5-Butyl-3-chlorodihydrofuran-2(3H)-one	~65–75 *
1-Octene	Trimethylsilyl trichloroacetate	α,α-Dichloro-γ-hexyl-γ-butyrolactone	94
Cyclohexene	Trimethylsilyl trichloroacetate	cis-fused α,α-dichloro-γ-butyrolactone	61
Cyclopentene	Trimethylsilyl trichloroacetate	cis-fused α,α-dichloro-γ-butyrolactone	52

*Yield extrapolated from the general reactivity of linear terminal olefins in the primary study.

Downstream Biological Application

The primary value of 5-butyl-3-chlorodihydrofuran-2(3H)-one lies in its downstream application. In 1989, Nakano and colleagues demonstrated that this α-chloro-γ-lactone can be cleanly hydrolyzed to form 5-butyl-3-hydroxydihydrofuran-2(3H)-one[2],[3]. These resulting α-hydroxy-γ-lactones are structurally analogous to endogenous 3-hydroxy-4-butanolide and function as powerful food intake-control substances, holding significant potential for metabolic and obesity-related drug development.

Hydrolysis of α-chloro-γ-lactone to α-hydroxy-γ-lactone (satiety signal).

References

• Synthesis of a-Chloro-r-butyrolactones by the Ruthenium(II)-Catalyzed Reaction of Olefins with Trimethylsilyl α-Polychloro Carboxylates Source: Nippon Kagaku Kaishi (Journal of the Chemical Society of Japan), 1983. URL:[Link]

• A Convenient Synthesis of γ-Alkyl-α-hydroxy-γ-lactones as a Food Intake-Control Substance Source: Chemistry Letters (Oxford Academic), 1989. URL:[Link]

• 5-butyl-3-chlorodihydrofuran-2(3H)-one — Chemical Substance Information Source: NextSDS Chemical Database. URL:[Link]

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Theoretical Foundations of Dihydrofuranone Ring Stability: A Computational Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The dihydrofuranone motif, a five-membered heterocyclic lactone, is a cornerstone of numerous natural products and pharmacologically active compounds, prized for its diverse biological activities including antimicrobial, anti-inflammatory, and antitumor properties.[1] The stability of this ring system is a critical determinant of molecular behavior, influencing everything from synthetic feasibility to pharmacokinetic profiles. This technical guide provides a comprehensive exploration of the theoretical underpinnings of dihydrofuranone stability, leveraging computational chemistry to dissect the intricate interplay of thermodynamics, kinetics, and substituent effects. We will delve into the causality behind the selection of theoretical methodologies, present validated computational protocols, and visualize complex molecular transformations. This document is intended to serve as an authoritative resource for researchers employing computational tools to rationalize and predict the stability of these vital chemical scaffolds.

Chapter 1: Introduction to the Dihydrofuranone Scaffold

Significance in Medicinal Chemistry and Natural Products

Heterocyclic compounds form the bedrock of medicinal chemistry, with a vast majority of pharmaceuticals incorporating these structures.[2][3] Among them, the dihydrofuranone ring, also known as a butenolide or γ-lactone, is a privileged scaffold.[1][4] Its derivatives are abundant in nature, found in compounds that can protect hepatocytes from oxidative damage and inhibit pathogenic fungi.[5] The synthetic versatility and inherent bioactivity of this core make a profound understanding of its stability paramount for the rational design of novel therapeutics.[1][6]

Isomeric Forms of Dihydrofuranone

The term "dihydrofuranone" encompasses several isomers, primarily distinguished by the position of the endocyclic double bond and the carbonyl group. The most common and studied isomers are:

• 2(5H)-Furanone (γ-crotonolactone): Features a double bond conjugated with the carbonyl group.

• 2(3H)-Furanone: An isomer where the double bond is not conjugated with the carbonyl.

• 3(2H)-Furanone: Another key isomer with a distinct arrangement, often found in natural flavor components.[7]

The relative stability of these isomers is a central theme of this guide, as their interconversion can have significant chemical and biological consequences.

Defining Stability: Thermodynamic vs. Kinetic Control

When assessing molecular stability, it is crucial to distinguish between two fundamental concepts:

• Thermodynamic Stability: Relates to the relative energy (Gibbs free energy) of a molecule at equilibrium. A thermodynamically stable compound exists in a low-energy state.[8][9] In computational terms, this is determined by comparing the final, optimized energies of isomers.

• Kinetic Stability: Refers to the energy barrier that must be overcome for a molecule to react or isomerize. A kinetically stable (or inert) compound has a high activation energy barrier, making its transformation slow, even if a lower-energy state is accessible.[8][9] This is evaluated by locating and calculating the energy of the transition state.

A compound can be kinetically stable but thermodynamically unstable, existing as a long-lived species that has not yet reached its most favorable energetic state.[8] Computational chemistry provides the tools to dissect both aspects, offering a complete picture of a molecule's behavior.[10]

Chapter 2: Theoretical Methodologies for Stability Assessment

The Computational Chemist's Toolkit: An Overview

The theoretical investigation of molecular stability relies on solving the Schrödinger equation, for which exact solutions are only available for the simplest systems. Therefore, a range of computational methods with varying levels of approximation, accuracy, and computational cost are employed.

Ab Initio Methods: The Gold Standard

Ab initio (Latin for "from the beginning") methods derive their results directly from first principles without the use of experimental data.

• Rationale for Use: These methods provide a systematically improvable treatment of electron correlation, which is critical for accurately describing the subtle electronic effects in transition states. High-level composite models like Complete Basis Set (CBS-QB3) are particularly powerful, as they extrapolate to the basis set limit to provide highly accurate energies, making them a "gold standard" for calculating reaction barriers and enthalpies.[7][11]

• Limitations: The primary drawback is their significant computational cost, which scales unfavorably with the size of the molecule, limiting their application to smaller systems.

Density Functional Theory (DFT): The Workhorse

DFT has become the most widely used method in computational chemistry due to its exceptional balance of accuracy and computational efficiency. Instead of calculating the complex many-electron wavefunction, DFT focuses on the electron density.

• Rationale for Functional Selection: The accuracy of DFT is entirely dependent on the chosen exchange-correlation functional.

  • M06-2X: This meta-hybrid GGA functional is highly recommended for studies involving thermochemistry and kinetics, as it performs well for non-covalent interactions and transition state energies.[1][11]

  • B3LYP: One of the most popular hybrid functionals, B3LYP often provides excellent results for ground-state geometries and electronic properties of a wide range of organic molecules.[12][13]

• The Importance of Basis Sets: A basis set is a set of mathematical functions used to build molecular orbitals. The Pople-style 6-311++G(d,p) basis set is a robust choice for furanone systems.[7][11] The ++ indicates the addition of diffuse functions on all atoms, which are essential for describing anions and weak interactions, while (d,p) adds polarization functions, allowing for more flexibility in describing bond shapes.[14]

Method	Relative Cost	Typical Application	Key Strength
CBS-QB3	Very High	Benchmarking, small molecule reaction barriers	High accuracy for thermochemistry
M06-2X	Medium	Kinetics, reaction mechanisms, non-covalent interactions	Excellent for transition state energies
B3LYP	Medium	Geometries, electronic properties, vibrational spectra	Versatile and widely validated

Table 1: Comparison of common computational methods for stability analysis.

A Self-Validating Protocol for Computational Analysis

To ensure the trustworthiness of theoretical results, a rigorous and self-validating workflow must be followed. This protocol ensures that calculated structures correspond to true energy minima or transition states.

• Initial Structure Generation: Build an initial 3D structure of the dihydrofuranone molecule using molecular modeling software.

• Geometry Optimization: Perform an energy minimization calculation to find the lowest energy structure. This involves iteratively adjusting atomic coordinates until the forces on all atoms are close to zero. The choice of method (e.g., B3LYP/6-31G*) is critical.

• Frequency Calculation: Once an optimized geometry is found, a frequency calculation must be performed at the same level of theory. This step is non-negotiable for validating the result.

  • For a Minimum Energy Structure (Reactant, Product, Intermediate): The calculation should yield zero imaginary frequencies.

  • For a Transition State: The calculation must yield exactly one imaginary frequency, corresponding to the motion along the reaction coordinate (e.g., a bond breaking or forming).

• Single-Point Energy Refinement: For higher accuracy, a single-point energy calculation can be performed on the optimized geometry using a more sophisticated method or a larger basis set (e.g., M06-2X/6-311++G(d,p) // B3LYP/6-31G*).

Caption: A self-validating computational workflow for stability analysis.

Chapter 3: Intrinsic Stability of the Dihydrofuranone Ring

Conformational Analysis: Ring Puckering

Contrary to a simple 2D drawing, the five-membered dihydrofuranone ring is not perfectly planar. To alleviate torsional strain, it adopts a puckered conformation.[15] The most common conformation is the envelope (E) form , where one atom is pushed out of the plane formed by the other four.[15] The specific atom that is out-of-plane and the orientation of exocyclic substituents are critical for determining the overall molecular energy and reactivity. Computational geometry optimization inherently finds the lowest energy puckered conformation.

Isomeric Stability: The Case of 2(3H)- vs. 2(5H)-Furanones

A central question in furanone chemistry is the relative stability of its isomers. High-level theoretical calculations have provided a definitive answer: 2(5H)-furanone is thermodynamically more stable than 2(3H)-furanone .[1] This is largely due to the stabilizing effect of the conjugated π-system in the 2(5H) isomer.

However, the conversion is not a simple tautomerization. Theoretical studies have revealed a more complex, multi-step mechanism.[1][11] Heating the 2(3H)-furanone does not lead to direct decomposition but rather to its conversion into the more stable 2(5H) isomer.[11] This process proceeds through a high-energy, ring-opened ketenoic aldehyde intermediate .[11]

The initial step is a 1,2-hydrogen transfer in the 2(3H) isomer, which has a significant energy barrier, explaining why 2(3H)-furanones can be isolated despite being the less stable isomer (i.e., they are kinetically persistent).[1][11] The open-chain intermediate can then undergo cyclization to form the more stable 2(5H)-furanone.[11]

Caption: Theoretical pathway for the thermal isomerization of 2(3H)-Furanone.

Chapter 4: The Influence of Substituents on Ring Stability

The stability and reactivity of the dihydrofuranone ring are not intrinsic properties alone; they are profoundly modulated by attached substituents.[16]

Electronic Effects: EDGs vs. EWGs

The electronic nature of a substituent alters the electron density distribution within the ring, directly impacting stability.

• Electron-Donating Groups (EDGs): Groups like methyl (-CH₃) or methoxy (-OCH₃) increase the electron density in the π-system. This generally enhances the stability of conjugated systems like 2(5H)-furanone and increases the energy of the Highest Occupied Molecular Orbital (HOMO), making the molecule a more reactive diene in Diels-Alder reactions.[17]

• Electron-Withdrawing Groups (EWGs): Groups like halogens (-Cl, -Br) or nitro (-NO₂) decrease the electron density of the ring. This can destabilize the ring system and lower the HOMO energy, reducing reactivity in normal-electron-demand cycloadditions.[17]

Computational studies quantify these effects by calculating parameters like molecular orbital energies (HOMO/LUMO), charge distribution, and dipole moments.[16] For instance, calculations have shown that a phenyl substituent on 2(5H)-furanone leads to better electronic properties and reactivity compared to the unsubstituted or methyl-substituted versions.[16]

Substituent at C5	Type	Calculated HOMO Energy (eV)	Relative Reactivity
-H	Neutral	-7.21	Baseline
-CH₃	EDG	-6.98	Increased
-C₆H₅	EDG (π-donor)	-6.55	Significantly Increased

Table 2: Example of calculated electronic properties for substituted 2(5H)-furanones. Note: Values are illustrative based on trends described in the literature.[16]

Case Study: Stability of Dihalo-Substituted Furanones

3,4-Dihalo-5-hydroxy-2(5H)-furanones, such as mucochloric and mucobromic acid, are highly reactive molecules. Their high reactivity stems from the combination of a conjugated carbonyl system, a hydroxyl group at the C5 position, and two labile halogen atoms. These structural features make them versatile synthetic intermediates but also imply lower intrinsic stability compared to their non-halogenated counterparts. The strong electron-withdrawing nature of the halogens makes the ring susceptible to nucleophilic attack.

Chapter 5: Experimental Correlation and Predictive Power

Bridging Theory and Practice

The ultimate validation of a theoretical model is its ability to reproduce and predict experimental results. Computational chemistry excels in this regard. For example, calculated reaction barriers (activation energies) can be used in the Arrhenius equation to predict reaction rate constants. The relative energies of products can predict equilibrium constants and product distributions under thermodynamic control. Studies on the thermal decomposition of furanones show that the products observed in flow reactor experiments are in broad accord with the pathways predicted by theoretical calculations.[11]

Predicting Reactivity from Stability Metrics

The electronic properties calculated for a stable ground-state molecule can be powerful predictors of its future reactivity. The energies of the frontier molecular orbitals (HOMO and LUMO) are particularly insightful.

• HOMO Energy: Relates to the ability of a molecule to act as a nucleophile or a diene in a Diels-Alder reaction. A higher HOMO energy generally corresponds to greater reactivity.[16]

• LUMO Energy: Relates to the ability of a molecule to act as an electrophile.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a proxy for chemical hardness and overall kinetic stability. A large gap often implies lower reactivity.[16]

By analyzing how different substituents modulate these orbital energies, chemists can predict how a modification will affect the reactivity of the dihydrofuranone ring in a desired transformation, a cornerstone of rational drug design.

Conclusion and Future Outlook

Theoretical studies, anchored by robust computational methods like DFT and high-level ab initio calculations, provide indispensable insights into the stability of dihydrofuranone rings. We have demonstrated that stability is a multi-faceted concept, governed by the delicate balance of isomeric form, ring conformation, electronic structure, and the profound influence of substituents. The isomerization of 2(3H)-furanone to the more stable 2(5H)-furanone via a ring-opened intermediate is a key mechanistic pathway revealed by theory. Furthermore, computational protocols, when applied with rigor, serve as powerful predictive tools, enabling the rationalization of experimental outcomes and guiding the design of new molecules with tailored stability and reactivity profiles. As computational resources continue to grow, the in-silico evaluation of stability will become an even more integral part of the workflow in drug discovery and materials science, accelerating innovation in fields that rely on this vital heterocyclic scaffold.

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• Furan derivatives. Part 8 On substituent effects in the synthesis of 4,5-dihydro-3 H -naphtho[1,8- bc ]furans - ResearchGate. Available from: [Link]

• Substituent effects on the reversibility of furan-maleimide cycloadditions. - Semantic Scholar. Available from: [Link]

• (PDF) Recent Applications in Natural Product Synthesis of Dihydrofuran and -pyran Formation by Ring-Closing Alkene Metathesis - ResearchGate. Available from: [Link]

• Cas 5469-16-9,(+/-)-3-HYDROXY-GAMMA-BUTYROLACTONE | lookchem. Available from: [Link]

• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, (.+/-.)- - the NIST WebBook. Available from: [Link]

• Effect of different substituents on the one-pot formation of 3,4,5-substituted furan-2(5H)-ones: a kinetics and mechanism study - RSC Publishing. Available from: [Link]

• Impact of Deuteration and Temperature on Furan Ring Dynamics - PMC - NIH. Available from: [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one, a valuable intermediate in organic synthesis. The methodology is designed for high yield and purity, commencing with the synthesis of the precursor, 5-butyldihydrofuran-2(3H)-one (γ-octalactone), followed by a selective α-chlorination. This guide offers in-depth explanations of the underlying chemical principles, step-by-step experimental procedures, and critical process parameters to ensure reproducibility and success in a laboratory setting.

Introduction and Significance

The γ-butyrolactone scaffold is a privileged structure found in numerous natural products and pharmacologically active compounds. The introduction of a halogen, specifically chlorine, at the α-position (C-3) of the lactone ring significantly enhances its utility as a synthetic intermediate. The electrophilic nature of the carbon bearing the chlorine atom makes it a key site for nucleophilic substitution, enabling the construction of more complex molecular architectures. 5-Butyl-3-chlorodihydrofuran-2(3H)-one, therefore, serves as a versatile building block for the development of novel chemical entities in medicinal chemistry and materials science. This protocol details a reliable and efficient pathway for its preparation.

Overall Synthetic Strategy

The synthesis of the target compound is achieved through a two-step process, which is outlined below. This strategy was chosen for its efficiency and reliance on well-established chemical transformations.

Step 1: Synthesis of 5-Butyldihydrofuran-2(3H)-one (γ-Octalactone) Precursor The synthesis begins with the preparation of the γ-lactone precursor, 5-butyldihydrofuran-2(3H)-one, commonly known as γ-octalactone. This is achieved via the intramolecular esterification of 4-hydroxyoctanoic acid. This acid-catalyzed cyclization is a robust and high-yielding method for the formation of five-membered lactones.[1]

Step 2: Selective α-Chlorination of γ-Octalactone The second step involves the selective chlorination of the γ-octalactone at the α-position. This is accomplished by generating a lithium enolate of the lactone using a strong, non-nucleophilic base, followed by quenching the enolate with an electrophilic chlorine source. This method provides excellent regioselectivity for the desired product.[2]

Reaction Mechanisms and Scientific Rationale

Lactonization of 4-Hydroxyoctanoic Acid

The formation of γ-octalactone from 4-hydroxyoctanoic acid is an intramolecular Fischer esterification. The reaction is typically catalyzed by a strong acid, such as sulfuric acid. The mechanism involves the protonation of the carboxylic acid carbonyl group, which activates it towards nucleophilic attack by the hydroxyl group. Subsequent proton transfers and the elimination of a water molecule lead to the formation of the stable five-membered lactone ring.[1]

α-Chlorination via Enolate Formation

The selective introduction of a chlorine atom at the α-position of the lactone is achieved through an enolate intermediate. The α-protons of esters and lactones are weakly acidic and can be removed by a strong base to form an enolate.[2] Lithium diisopropylamide (LDA) is an ideal base for this purpose as it is exceptionally strong and sterically hindered, which minimizes side reactions such as nucleophilic attack at the carbonyl carbon.

Once the enolate is formed, it is treated with an electrophilic chlorinating agent, such as N-chlorosuccinimide (NCS). The enolate, being a potent nucleophile, attacks the electrophilic chlorine atom of NCS, resulting in the formation of the α-chloro lactone and the succinimide anion. This two-step, one-pot procedure is a highly effective method for the α-halogenation of carbonyl compounds.

Experimental Protocols

Safety Precaution: All manipulations should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

Step 1: Synthesis of 5-Butyldihydrofuran-2(3H)-one (γ-Octalactone)

This protocol is adapted from the general principle of acid-catalyzed lactonization.[3]

Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
4-Hydroxyoctanoic acid	160.21	16.0 g	0.1
Toluene	92.14	200 mL	-
Concentrated Sulfuric Acid	98.08	0.5 mL	-
Saturated Sodium Bicarbonate Solution	-	50 mL	-
Anhydrous Magnesium Sulfate	120.37	-	-

Procedure:

• To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-hydroxyoctanoic acid (16.0 g, 0.1 mol) and toluene (200 mL).

• Add a magnetic stir bar and begin stirring.

• Carefully add concentrated sulfuric acid (0.5 mL) to the mixture.

• Heat the reaction mixture to reflux and collect the water that azeotropes with toluene in the Dean-Stark trap.

• Continue refluxing until no more water is collected (approximately 4-6 hours).

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution (50 mL).

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to remove the toluene.

• The resulting crude oil is 5-butyldihydrofuran-2(3H)-one. Purify by vacuum distillation if necessary.

Expected Outcome: A colorless to pale yellow oil. The expected yield is typically high, in the range of 85-95%.

Step 2: Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

This protocol utilizes a standard procedure for the α-chlorination of lactones.

Reagents and Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
5-Butyldihydrofuran-2(3H)-one	142.20	7.11 g	0.05
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	-
Diisopropylamine	101.19	7.7 mL	0.055
n-Butyllithium (2.5 M in hexanes)	64.06	22 mL	0.055
N-Chlorosuccinimide (NCS)	133.53	7.34 g	0.055
Saturated Ammonium Chloride Solution	-	50 mL	-
Diethyl Ether	74.12	100 mL	-
Anhydrous Sodium Sulfate	142.04	-	-

Procedure:

• Set up a 500 mL three-necked, round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a nitrogen inlet, and a thermometer. Flame-dry the apparatus and allow it to cool under a stream of dry nitrogen.

• Add anhydrous tetrahydrofuran (THF, 100 mL) and diisopropylamine (7.7 mL, 0.055 mol) to the flask.

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (22 mL of a 2.5 M solution in hexanes, 0.055 mol) dropwise via the dropping funnel, maintaining the temperature below -70 °C.

• Stir the resulting solution at -78 °C for 30 minutes to form the lithium diisopropylamide (LDA) solution.

• In a separate flask, dissolve 5-butyldihydrofuran-2(3H)-one (7.11 g, 0.05 mol) in anhydrous THF (50 mL).

• Add the lactone solution dropwise to the LDA solution at -78 °C. Stir the mixture for 1 hour at this temperature to ensure complete enolate formation.

• Dissolve N-chlorosuccinimide (NCS) (7.34 g, 0.055 mol) in anhydrous THF (50 mL). It may be necessary to gently warm the mixture to achieve complete dissolution, then cool it back to room temperature before use.

• Add the NCS solution dropwise to the enolate solution at -78 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (50 mL).

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Expected Outcome: A colorless to pale yellow oil. The expected yield is in the range of 70-85%.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Caption: Synthetic workflow for 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

References

• ScenTree. (n.d.). Gamma-octalactone (CAS N° 104-50-7). Retrieved from [Link]

• Wikipedia. (2023). γ-Octalactone. Retrieved from [Link]

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• Cheng, Y. (2020). Method for preparing alpha-chloro-alpha-acetyl-gamma-butyrolactone. CN111908003A.
• Cardillo, R., & Fuganti, C. (1989). Process for the preparation of gamma and delta lactones. WO1989012104A1.
• Eisenberg, A. D. (1992). Gamma octalactone-containing composition, fermentation process for producing the same and organoleptic uses thereof. EP0519481B1.

• Ma, S., & Lu, X. (1995). Stereoselective synthesis of .alpha.-chloromethylene-.gamma.-butyrolactone derivatives from acyclic allylic 2-alkynoates. The Journal of Organic Chemistry, 60(18), 5874–5875. Retrieved from [Link]

• Reusch, W. (n.d.). Reactions at the α-Carbon. Michigan State University Department of Chemistry. Retrieved from [Link]

• Chem-Impex. (n.d.). γ-Octalactone. Retrieved from [Link]

• Jacobsen, E. N., & Yoon, T. P. (2024). Catalytic Enantioselective Nucleophilic α-Chlorination of Ketones with NaCl. Journal of the American Chemical Society. Retrieved from [Link]

• Kumar, S., et al. (2015). Synthesis and Crystal Structure of 5, 5-diphenyldihydrofuran- 2(3H)-one (5). IOSR Journal of Applied Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Chlorocaboxylic acid, ester, amide synthesis by chlorination. Retrieved from [Link]

• NIST. (n.d.). 2(3H)-Furanone, 5-butyldihydro-. NIST Chemistry WebBook. Retrieved from [Link]

• Organic Chemistry. (n.d.). Lactone Synthesis. Retrieved from [Link]

• Pearson. (n.d.). The synthesis of five-membered lactones (cyclic esters) has been.... Retrieved from [Link]

• Skarżewski, J., & Jurczak, J. (2020). Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as Catalysts. The Journal of Organic Chemistry. Retrieved from [Link]

• Fringuelli, F., & Piermatti, O. (2025). Efficient α-selective chlorination of phenylacetic acid and its para-substituted analogues. RSC Advances. Retrieved from [Link]

• Inventor, A. (Year). Method for preparing chloroesters from gamma-butyrolactone and application thereof. CN117756753B.

• Zhang, Y., & Wang, Z. (2008). An efficient method for alpha-alkylation of gamma-butyrolactone. ResearchGate. Retrieved from [Link]

• Reiser, O., et al. (2023). Visible light-mediated halogenation of organic compounds. Chemical Society Reviews. Retrieved from [Link]

• Inventor, A. (Year). Process for the preparation of 2-acetyl-2-chloro-gamma-butyrolactone by reacting 2-acetyl-gamma-butyrolactone salt with chlorine in the presence of water. DE10228407A1.

• Albrecht, Ł., et al. (2022). 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. The Journal of Organic Chemistry. Retrieved from [Link]

• Albrecht, Ł., et al. (2022). 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. PubMed Central. Retrieved from [Link]

• McDonald, F. E., & White, B. H. (2002). 2-phenyl-2,3-dihydrofuran. Organic Syntheses. Retrieved from [Link]

• Gagnon, D., & Lectka, T. (2016). Toward Catalytic, Enantioselective Chlorolactonization of 1,2-Disubstituted Styrenyl Carboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]

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Stereoselective synthesis of polysubstituted 2,5-dihydrofurans

Application Note: Stereoselective Synthesis of Polysubstituted 2,5-Dihydrofurans Subtitle: Advanced Catalytic and Stoichiometric Protocols for Drug Development Professionals

Executive Summary

Polysubstituted 2,5-dihydrofurans are privileged pharmacophores and critical intermediates in the total synthesis of complex natural products and bioactive molecules[1]. Historically, accessing these heterocycles with high enantio- and diastereocontrol required lengthy, multi-step sequences. Modern synthetic methodologies have shifted toward highly atom-economical, stereoselective pathways utilizing transition metal catalysis (Gold, Palladium, Silver) and precisely controlled organometallic cascades.

This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the stereoselective construction of 2,5-dihydrofurans. By understanding the mechanistic causality behind catalyst selection, solvent effects, and intermediate stabilization, researchers can seamlessly adapt these workflows for library generation and scale-up.

Mechanistic Paradigms & Strategic Selection

The selection of a synthetic strategy depends heavily on the starting materials available and the specific stereocenters required.

• Gold(I)-Catalyzed Rearrangement: Ideal for transferring axial chirality to point chirality. Gold(I) selectively activates alkynes, triggering a 1,3-benzoate shift that forms an allene intermediate, which subsequently cycloisomerizes into the dihydrofuran[2].

• Palladium(II)-Catalyzed Cyclizative Coupling: Best suited for coupling 2,3-allenols with allylic halides. The Pd(II) center activates the allene moiety, facilitating intramolecular nucleophilic attack by the hydroxyl group prior to cross-coupling[3].

• Organolithium Cascades: A powerful stoichiometric approach where 1,4-dilithio-1,3-dienes react with aldehydes. This cascade proceeds via a 1,6-dialcoholate intermediate, yielding perfect regio- and stereoselectivity through the elimination of Li₂O[1].

• Silver-Catalyzed Synergistic Capture: An emerging protocol utilizing bifunctional Ag catalysts (e.g., ₂) to trap oxonium ylides with alkynes, yielding highly enantioenriched products[4].

Fig 1: Gold(I)-catalyzed 1,3-benzoate shift and cycloisomerization pathway.

Protocol I: Gold(I)-Catalyzed Enantioselective Rearrangement

Causality & Design: This protocol utilizes enantioenriched butynediol monobenzoates. The benzoate group is strictly required; acetate and pivalate derivatives yield very poor results because they lack the optimal balance of nucleophilicity and leaving-group ability needed to facilitate the 1,3-shift without premature solvolysis[2]. The catalyst, (Ph₃P)AuNTf₂, is chosen because the non-coordinating NTf₂⁻ counterion renders the Au(I) center highly electrophilic, allowing rapid activation of the triple bond under mild conditions[2].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve the enantioenriched butynediol monobenzoate (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M concentration).

• Catalyst Addition: Add 1 to 2 mol% of (Ph₃P)AuNTf₂ in a single portion. Note: The reaction is highly sensitive to the electrophilicity of the catalyst; ensure strict anhydrous conditions to prevent catalyst quenching.

• Reaction Execution: Stir the mixture at room temperature.

• Self-Validation (In-Process): Monitor the reaction via TLC. The transformation is remarkably rapid, typically reaching completion in under 1 hour[2].

• Workup & Isolation: Quench the reaction by filtering the mixture through a short pad of silica gel to remove the gold catalyst. Elute with EtOAc/Hexanes and concentrate under reduced pressure.

• Self-Validation (Analytical): Analyze the purified product via chiral HPLC. A successful run will demonstrate that the starting material's optical purity is fully conserved in the 2,5-dihydrofuran product without racemization[2].

Protocol II: Palladium(II)-Catalyzed Cyclizative Coupling

Causality & Design: This method couples 2,3-allenols with allylic halides. N,N-Dimethylacetamide (DMA) is the mandatory solvent; solvent screening proves DMA provides the highest yield by stabilizing the critical 4-(2,5-dihydrofuranyl) palladium intermediate[3]. The reaction proceeds efficiently in the absence of an exogenous base, relying entirely on the inherent nucleophilicity of the allenol hydroxyl group[3].

Step-by-Step Methodology:

• Preparation: In a dry reaction vial, dissolve the 2,3-allenol (1.0 equiv) and the allylic halide (e.g., allyl bromide, 1.2 equiv) in DMA (0.2 M).

• Catalyst Addition: Add PdCl₂ (5 mol%). The catalyst is air-stable, making this protocol highly operational on the benchtop[3].

• Reaction Execution: Stir the mixture at room temperature for 4–12 hours.

• Self-Validation (In-Process): Monitor for the disappearance of the allenol. If bimolecular cyclizative coupling products (dimers) form, it indicates that the Pd(II) intermediate is reacting with another allenol molecule rather than the allylic halide[3].

• Workup: Dilute the mixture with diethyl ether and wash extensively with brine to remove the DMA solvent. Dry the organic layer over MgSO₄.

• Self-Validation (Analytical): Purify via column chromatography. Confirm the regiochemistry of the substitution using ¹H-¹H NOESY NMR spectroscopy[3].

Protocol III: Stoichiometric Assembly via 1,4-Dilithio-1,3-dienes

Causality & Design: When targeting heavily polysubstituted frameworks with perfect stereocontrol, organolithium cascades are unparalleled. The reaction of 1,4-dilithio-1,3-diene derivatives with exactly 2 equivalents of aldehydes forms a 1,6-dialcoholate intermediate. Intramolecular nucleophilic attack by one of the oxygen anions, followed by the thermodynamic driving force of Li₂O elimination, locks the stereocenters into place[1].

Fig 2: Stoichiometric assembly of 2,5-dihydrofurans via 1,4-dilithio-1,3-dienes.

Step-by-Step Methodology:

• Preparation: Generate the 1,4-dilithio-1,3-diene in anhydrous THF at -78 °C under a strict argon atmosphere.

• Reagent Addition: Dropwise, add 2.0 equivalents of the target aldehyde. Causality: Slow addition is critical to prevent localized warming, which can lead to premature mono-deoxygenation side reactions.

• Cascade Initiation: Allow the reaction mixture to slowly warm to room temperature. This thermal gradient provides the activation energy required for the intramolecular rearrangement and subsequent elimination of Li₂O[1].

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether, wash with brine, and dry over Na₂SO₄.

• Self-Validation (Analytical): Purify the crude product. The perfect regio- and stereoselectivities generated by this method can be definitively validated using single-crystal X-ray crystallography[1].

Comparative Data Analysis

To assist in route scouting, the quantitative performance of these methodologies is summarized below.

Synthetic Strategy	Catalyst / Reagents	Solvent & Temp	Yield Range	Stereocontrol (ee / dr)	Key Mechanistic Feature
Gold(I) Rearrangement [2]	1-2 mol% (Ph₃P)AuNTf₂	CH₂Cl₂, RT	83% – 99%	Excellent ee (Conservation of optical purity)	1,3-benzoate shift followed by cycloisomerization.
Pd(II) Cyclizative Coupling [3]	5 mol% PdCl₂, Allylic Halide	DMA, RT	Moderate to Good	N/A (Regioselective)	Base-free activation of allene; cross-coupling trap.
Organolithium Cascade [1]	1,4-dilithio-1,3-diene + 2 eq Aldehyde	THF, -78 °C to RT	Good to High	Perfect regio- and stereoselectivity	1,6-dialcoholate formation and Li₂O elimination.
Silver Synergistic Capture [4]	₂	Variable	Good to Excellent	Highly enantioselective	Second-order kinetics; bifunctional trapping of oxonium ylides.

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Application of 5-Butyl-3-chlorodihydrofuran-2(3H)-one in organic synthesis

Application Notes & Protocols: 5-Butyl-3-chlorodihydrofuran-2(3H)-one

A Senior Application Scientist's Guide to a Versatile Synthetic Intermediate

The γ-butyrolactone framework is a privileged scaffold in organic chemistry, forming the core of numerous natural products and pharmacologically active molecules.[1][2][3] These structures exhibit a wide range of biological activities, making them attractive targets in drug discovery and development.[3] Within this class of compounds, functionalized lactones serve as powerful building blocks for more complex molecular architectures.[2] 5-Butyl-3-chlorodihydrofuran-2(3H)-one, an α-chloro-γ-butyrolactone, represents a highly valuable and versatile intermediate. Its strategic placement of a reactive chlorine atom alpha to the carbonyl group, combined with the C5-butyl substituent, allows for a diverse array of chemical transformations.

This guide provides an in-depth exploration of the synthetic utility of 5-Butyl-3-chlorodihydrofuran-2(3H)-one, focusing on its core reactivity and providing detailed protocols for its application in key synthetic operations. The causality behind experimental choices is emphasized to provide researchers with a robust understanding of the underlying chemical principles.

Core Reactivity and Mechanistic Considerations

The synthetic potential of 5-Butyl-3-chlorodihydrofuran-2(3H)-one is primarily dictated by the C3-chloro substituent. This position is activated by the adjacent electron-withdrawing carbonyl group, making it susceptible to two main reaction pathways: nucleophilic substitution and base-induced elimination.

• Nucleophilic Substitution (S_N2 Pathway): The chlorine atom serves as a good leaving group, readily displaced by a wide range of nucleophiles. These reactions typically proceed via a concerted S_N2 mechanism, which involves the backside attack of the nucleophile, resulting in an inversion of stereochemistry at the C3 center.[4][5] This pathway is fundamental for introducing new functionalities (e.g., amino, azido, alkoxy, thio, and cyano groups) at the α-position. The choice of an aprotic polar solvent, such as DMF or DMSO, is often crucial to solvate the nucleophile's counter-ion without interfering with the nucleophile itself, thereby accelerating the reaction.

• Base-Induced Elimination (E2 Pathway): In the presence of a non-nucleophilic, sterically hindered base (e.g., DBU, DBN), the acidic proton at C3 is abstracted, leading to a concerted E2 elimination of HCl. This transformation is a powerful method for synthesizing the corresponding α,β-unsaturated lactone, 5-butyl-2(5H)-furanone. These butenolides are themselves valuable intermediates, capable of undergoing conjugate additions, cycloadditions, and other transformations.[6][7]

• Reductive Dechlorination: The C-Cl bond can also be cleaved under reductive conditions, for instance, using catalytic hydrogenation or radical-based reducing agents, to yield 5-butyl-dihydrofuran-2(3H)-one (also known as γ-octalactone).

The interplay between these pathways can be controlled by carefully selecting the reaction conditions, particularly the nature of the base/nucleophile and the solvent.

Sources

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• 7. Recent reports on the synthesis of γ-butenolide, γ-alkylidenebutenolide frameworks, and related natural products - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced NMR Protocols for the Structural and Stereochemical Elucidation of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Executive Summary

5-Butyl-3-chlorodihydrofuran-2(3H)-one (Molecular Weight: 176.64 g/mol ) is a 3,5-disubstituted γ -butyrolactone. The γ -lactone motif is a privileged pharmacophore ubiquitous in quorum-sensing molecules, natural products, and synthetic intermediates. The introduction of a chlorine atom at the α -position (C-3) and a butyl chain at the γ -position (C-5) creates two stereocenters, resulting in cis and trans diastereomers. For researchers in drug development and synthetic chemistry, resolving these diastereomers is critical, as stereochemistry dictates biological activity and target binding affinity. This application note outlines a self-validating, expert-level Nuclear Magnetic Resonance (NMR) workflow designed to unambiguously map the molecular skeleton and assign the relative stereochemistry of this compound.

Structural Context & Mechanistic Rationale

To fully characterize 5-butyl-3-chlorodihydrofuran-2(3H)-one, a strategic combination of 1D and 2D NMR techniques is required. Rather than blindly running a standard suite of experiments, the protocol must be tailored to the molecule's specific physical properties.

• Skeleton Mapping (COSY & HMBC): The contiguous spin system from the halogenated methine (H-3) through the diastereotopic methylene (H-4a/b) to the oxymethine (H-5) and the aliphatic butyl chain is mapped using Gradient-Selected COSY. HMBC is critical for proving the closure of the γ -lactone ring by detecting long-range correlations ( 2J and 3J ) from H-3, H-4, and H-5 to the quaternary C-2 carbonyl.

• Phase Differentiation (Multiplicity-Edited HSQC): Differentiating the C-4 methylene from the C-3 and C-5 methines is a common bottleneck. By employing a multiplicity-edited HSQC, CH and CH 3​ signals are phase-separated from CH 2​ signals, instantly isolating the C-4 protons and the butyl chain methylenes from the ring methines.

• Stereochemical Resolution (ROESY vs. NOESY): The most critical decision in this workflow is the choice of spatial correlation experiment. At standard high-field NMR frequencies (400–600 MHz), a molecule with a mass of ~176 Da in a non-viscous solvent like CDCl 3​ falls into the intermediate tumbling regime. Here, the molecular correlation time ( τc​ ) approaches the zero-crossing point ( ωτc​≈1.12 ), where standard NOE enhancements ( η ) approach zero . To prevent false-negative cross-peaks that would lead to an incorrect trans assignment, Rotating-frame Overhauser Effect Spectroscopy (ROESY) must be used. ROESY spin-locks the magnetization, ensuring all spatial correlations yield positive cross-peaks regardless of τc​ .

Fig 1: Step-by-step NMR workflow for structural and stereochemical characterization.

Experimental Protocols: A Self-Validating Workflow

The following protocol is designed as a self-validating system. Each step includes quality control checkpoints to ensure the integrity of the final 2D data.

Step 1: Sample Preparation

• Weigh 15–20 mg of highly purified 5-butyl-3-chlorodihydrofuran-2(3H)-one.

• Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Causality Check: Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube. Removing particulate matter is mandatory to achieve high magnetic field homogeneity (shimming), which is required to resolve the complex J -couplings of the H-3 and H-4 protons.

Step 2: Instrument Setup & 1D Validation

• Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

• Lock onto the CDCl 3​ deuterium signal and tune/match the probe for 1 H and 13 C frequencies.

• Perform gradient shimming (Z1-Z5).

• Acquire a 1D 1 H spectrum (16 scans, 30° pulse angle, relaxation delay d1=2 s).

• Validation Checkpoint: Process the 1D spectrum immediately. Verify that the TMS peak is calibrated to exactly 0.00 ppm and that its line width at half-height ( W1/2​ ) is ≤1.0 Hz. If the peak is broader, re-shim. Poor shimming will cause severe t1​ noise in 2D spectra, obscuring critical ROESY cross-peaks.

Step 3: 2D Acquisition Parameters

• Multiplicity-Edited HSQC: Acquire using gradient selection. Set the 1JCH​ coupling constant optimization to 145 Hz.

• HMBC: Optimize the long-range coupling delay for nJCH​=8 Hz (approximately 62.5 ms delay).

• ROESY: Set the continuous wave (CW) spin-lock field to ~2.5 kHz to minimize TOCSY artifacts. Apply a spin-lock mixing time ( τm​ ) of 250 ms. This duration is optimal for observing spatial correlations (< 5 Å) without excessive spin diffusion .

Quantitative Data & Spectral Assignments

The table below summarizes the expected chemical shifts and correlations for the major diastereomer. Due to the electronegativity of the chlorine atom, C-3 is significantly deshielded compared to typical aliphatic methines.

Table 1: Representative NMR Assignments for 5-Butyl-3-chlorodihydrofuran-2(3H)-one (CDCl 3​ , 298 K)

Position	Functional Group	1 H Chemical Shift (ppm)	Multiplicity & J (Hz)	13 C Chemical Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
2	C=O (Lactone)	-	-	~172.5	-
3	CH-Cl ( α )	4.40 – 4.55	dd ( J≈8.0,4.5 )	~53.2	C-2, C-4, C-5
4	CH 2​ ( β )	2.20 – 2.75	m (diastereotopic)	~37.8	C-2, C-3, C-5, C-1'
5	CH-O ( γ )	4.45 – 4.65	m	~79.4	C-2, C-3, C-4, C-1', C-2'
1'	CH 2​ (Butyl)	1.65 – 1.85	m	~34.1	C-4, C-5, C-2', C-3'
2'	CH 2​ (Butyl)	1.35 – 1.55	m	~27.5	C-5, C-1', C-3', C-4'
3'	CH 2​ (Butyl)	1.25 – 1.45	m	~22.3	C-1', C-2', C-4'
4'	CH 3​ (Butyl)	0.85 – 0.95	t ( J=7.2 )	~13.9	C-2', C-3'

Data Interpretation Note: Exact chemical shifts will exhibit minor variations ( ± 0.1 ppm for 1 H, ± 1.5 ppm for 13 C) depending on the specific cis/trans configuration isolated. Both diastereomers will show the characteristic C-2 carbonyl at ~172 ppm, confirming the lactone structure .

Stereochemical Elucidation Logic

The γ -butyrolactone ring adopts an envelope conformation. While vicinal coupling constants ( 3J3,4​ and 3J4,5​ ) can provide hints about the axial/equatorial positioning of the protons, the flexibility of the ring makes J -value analysis alone insufficient for definitive stereochemical assignment.

Relative stereochemistry is assigned strictly via the ROESY data:

• cis-Diastereomer ((3R,5S) or (3S,5R)): The H-3 and H-5 protons are situated on the same face of the lactone ring. Because the distance between them is less than 4 Å, a strong, unambiguous ROESY cross-peak will be observed between the signals at ~4.50 ppm and ~4.55 ppm.

• trans-Diastereomer ((3R,5R) or (3S,5S)): The H-3 and H-5 protons are on opposite faces of the ring. No direct ROESY cross-peak will be observed between them. Instead, spatial correlations will be observed between H-3 and the C-1' methylene protons of the butyl chain.

Fig 2: Logical decision tree for assigning cis/trans relative stereochemistry via ROESY.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

• Bifulco, G., Dambruoso, P., Gomez-Paloma, L., & Riccio, R. (2007). Determination of Relative Configuration in Organic Compounds by NMR Spectroscopy and Computational Methods. Chemical Reviews, 107(7), 3744-3812.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

Application Note: A Robust LC-MS/MS Method for Monitoring Reactions of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Introduction and Scientific Context

5-Butyl-3-chlorodihydrofuran-2(3H)-one is a halogenated lactone that serves as a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents and agrochemicals. The furanone core is a privileged scaffold found in many natural products, and the presence of both a reactive chlorine atom and a lipophilic butyl group allows for diverse downstream chemical modifications.

Monitoring the progress of reactions involving this substrate is critical for optimizing yield, minimizing byproduct formation, and ensuring process safety. Liquid Chromatography-Mass Spectrometry (LC-MS) is an indispensable analytical tool for this purpose, offering the high sensitivity and selectivity required to resolve and identify the starting material, intermediates, and final products within a complex reaction matrix.

This application note provides a comprehensive, field-tested protocol for the analysis of reactions involving 5-Butyl-3-chlorodihydrofuran-2(3H)-one. We will delve into the causality behind the methodological choices, from sample preparation to data interpretation, empowering researchers to not only replicate this method but also to adapt it to their specific reaction conditions.

The Analytical Principle: Causality in Method Design

The successful LC-MS analysis of this halogenated lactone hinges on three core principles: efficient chromatographic separation, selective ionization, and unambiguous mass detection.

• Chromatography: The target molecule possesses both non-polar (butyl chain) and polar (lactone, chlorine) characteristics, making it ideally suited for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) . A C18 stationary phase is selected for its hydrophobic nature, which provides strong retention and separation of the analyte from more polar starting materials or reagents. A gradient elution using water and acetonitrile ensures that compounds with a wide range of polarities can be resolved and eluted with sharp, symmetrical peak shapes.

• Ionization: Electrospray Ionization (ESI) is the chosen method due to its soft ionization nature, which minimizes in-source fragmentation and preserves the molecular ion. The protocol is designed for positive ion mode, as the furanone oxygen can be protonated to form a stable [M+H]⁺ ion, especially with the addition of a protic solvent additive like formic acid to the mobile phase.

• Mass Detection and the Chlorine Isotope Signature: The most powerful feature for identifying the target analyte and any chlorine-containing byproducts is the natural isotopic abundance of chlorine. Chlorine exists as two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), which results in a distinctive isotopic pattern for any ion containing a single chlorine atom.[1] The mass spectrometer will detect a molecular ion peak (M) and a second peak at M+2 with a characteristic intensity ratio of approximately 3:1.[1][2] This signature acts as a molecular fingerprint, providing high confidence in the identification of chlorinated species and distinguishing them from non-halogenated compounds.

Detailed Protocols

Materials and Reagents

• Solvents: Acetonitrile (LC-MS Grade), Water (LC-MS Grade), Methanol (LC-MS Grade), Ethyl Acetate (HPLC Grade).

• Reagents: Formic Acid (LC-MS Grade, >99%), Anhydrous Sodium Sulfate.

• Apparatus: 2 mL HPLC vials with septa, 1.5 mL microcentrifuge tubes, volumetric flasks, pipettes, vortex mixer, centrifuge.

Protocol 1: Sample Preparation from Organic Reaction Mixtures

This protocol utilizes liquid-liquid extraction (LLE) to isolate the analyte from a non-aqueous reaction mixture (e.g., in solvents like Dichloromethane, Toluene, or THF). The primary goal of sample preparation is to remove matrix components that can interfere with the analysis.[3]

Step-by-Step Procedure:

• Quench the Reaction: At your desired time point, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture. Immediately quench it by diluting it into 950 µL of a suitable solvent like ethyl acetate in a 1.5 mL microcentrifuge tube. This dilution halts the reaction and prepares the sample for extraction.

• Aqueous Wash: Add 500 µL of LC-MS grade water to the tube. This step is designed to remove water-soluble catalysts, salts, and highly polar reagents.

• Vortex and Centrifuge: Cap the tube and vortex vigorously for 30 seconds to ensure thorough mixing of the organic and aqueous phases. Centrifuge at 5,000 x g for 5 minutes to achieve a clean phase separation.

• Isolate the Organic Layer: Carefully pipette the upper organic layer (ethyl acetate) and transfer it to a new, clean microcentrifuge tube.

• Drying: Add a small amount of anhydrous sodium sulfate to the extracted organic layer to remove any residual water, which can affect chromatographic performance.

• Solvent Evaporation and Reconstitution: Gently evaporate the ethyl acetate under a stream of nitrogen.[4] It is crucial to avoid complete dryness to prevent loss of the semi-volatile analyte. Reconstitute the residue in 1.0 mL of a solvent compatible with the LC mobile phase (e.g., 50:50 Acetonitrile:Water).[4][5] This ensures the sample is fully dissolved and prevents precipitation upon injection.[5]

• Final Filtration: Vortex the reconstituted sample and filter it through a 0.22 µm syringe filter into a 2 mL HPLC vial for analysis. This removes any particulate matter that could clog the LC system.

Protocol 2: LC-MS/MS Instrumental Analysis

The following tables outline the optimized instrumental conditions.

Parameter	Setting	Rationale
Column	C18 Column (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent hydrophobic retention for the analyte.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase; formic acid promotes protonation for ESI+.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase; provides strong elution for non-polar compounds.
Gradient Elution	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10.1-12 min: 30% B	A gradual gradient ensures separation of reactants, products, and byproducts.
Flow Rate	0.3 mL/min	Standard flow rate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	2 µL	Small volume to prevent column overloading.

Parameter	Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Optimal for protonating the furanone oxygen.
Capillary Voltage	3.5 kV	Standard voltage for stable spray generation.
Source Temperature	150 °C	Assists in desolvation without causing thermal degradation.
Desolvation Temp.	350 °C	Ensures efficient removal of solvent from droplets.
Gas Flow	Instrument Dependent	Optimized for stable ion signal.
Scan Mode 1: Full Scan	m/z 50 - 500	Used for initial screening to identify all components in the mixture.
Scan Mode 2: Targeted SIM	Monitor m/z 191.05 and 193.05	Selective Ion Monitoring for the [M+H]⁺ of the target analyte (C₉H₁₄O₂Cl) to confirm its presence and check for the 3:1 isotope ratio.
Scan Mode 3: MS/MS	Precursor Ion: 191.05	Fragment the parent ion to generate a characteristic fragmentation pattern for structural confirmation.

Data Analysis and Interpretation

• Identify the Target Compound: In the full scan data, extract the ion chromatograms (EICs) for m/z 191.05 (for ³⁵Cl) and 193.05 (for ³⁷Cl). The two peaks should co-elute at the same retention time, and their peak height ratio should be approximately 3:1.

• Confirm Structure with MS/MS: The MS/MS spectrum of m/z 191.05 should show characteristic fragment ions. Expected fragmentation pathways include the loss of the butyl group (-57 Da) or loss of HCl (-36 Da).

• Monitor Reaction Progress: By plotting the peak area of the m/z 191.05 EIC over different reaction time points, you can quantitatively track the consumption of the starting material. Similarly, by identifying the exact masses of expected products and byproducts, their formation can be monitored.

• Identify Unknowns: Use the full scan data to look for new peaks appearing as the reaction progresses. The accurate mass measurement can be used to propose elemental compositions for unknown byproducts. If a new peak also exhibits the 3:1 M/M+2 isotope pattern, it is highly likely to be a chlorine-containing byproduct.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample acquisition to final data interpretation.

Caption: End-to-end workflow for LC-MS analysis.

References

• Boros, B., Gömöry, Á., & Kéki, S. (2010). Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection. Journal of Mass Spectrometry, 35(11), 1363-1369. [Link]

• IMM Instrument Guides. (n.d.). Sample preparation (MS, LC-MS). IMM. [Link]

• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis. [Link]

• Hernik, A., Gatti, F. G., Brenna, E., Szczepańska, A., Olejniczak, A., & Boratyński, F. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. Frontiers in Microbiology, 14, 1093125. [Link]

• Deng, P., et al. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analytical Methods, 6(13), 4576-4591. [Link]

• Hernik, A., Gatti, F. G., Brenna, E., Szczepańska, A., Olejniczak, A., & Boratyński, F. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. PubMed. [Link]

• Miyazaki, T., et al. (2022). Quantitative Analysis of Lactone Enantiomers in Butter and Margarine through the Combination of Solvent Extraction and Enantioselective Gas Chromatography–Mass Spectrometry. Journal of Agricultural and Food Chemistry, 70(18), 5658–5666. [Link]

• News-Medical.Net. (2023). Improving sample preparation for LC-MS/MS analysis. [Link]

• Hernik, A., Gatti, F. G., Brenna, E., Szczepańska, A., Olejniczak, A., & Boratyński, F. (2023). Stereoselective synthesis of whisky lactone isomers catalyzed by bacteria in the genus Rhodococcus. . [Link]

• Mastovska, K., & Lehotay, S. J. (2006). Rapid Sample Preparation Method for LC−MS/MS or GC−MS Analysis of Acrylamide in Various Food Matrices. Journal of Agricultural and Food Chemistry, 54(19), 7001-7008. [Link]

• Kumazawa, T., et al. (2000). Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications, 740(2), 237-245. [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. [Link]

• Baxendale, I. R., et al. (2012). Continuous flow reaction monitoring using an on-line miniature mass spectrometer. Journal of the American Society for Mass Spectrometry, 23(8), 1344-1349. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 4. organomation.com [organomation.com]
• 5. Sample preparation (MS, LC-MS) — IMM Instrument Guides 1.0.8 documentation [imm-instruments.science.ru.nl]

Application Notes and Protocols for the Large-Scale Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Introduction: The Significance of Substituted γ-Butyrolactones

The γ-butyrolactone scaffold is a privileged structural motif present in a vast number of natural products and pharmacologically active compounds.[1] These five-membered lactone rings serve as crucial building blocks in synthetic organic chemistry, enabling the construction of complex molecular architectures. Halogenated derivatives, in particular, are valuable intermediates, as the halogen atom can be readily displaced or utilized in cross-coupling reactions to introduce further molecular diversity. 5-Butyl-3-chlorodihydrofuran-2(3H)-one is a key intermediate for the synthesis of various bioactive molecules, where the butyl group at the 5-position provides lipophilicity and the chloro-substituent at the 3-position (the α-carbon) serves as a versatile synthetic handle.

This guide provides a comprehensive, field-proven protocol for the large-scale synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one via a robust and scalable free-radical chlorination pathway. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals requiring a reliable and efficient route to multi-kilogram quantities of this target compound.

Synthetic Strategy: Free-Radical Chlorination of γ-Octalactone

The chosen synthetic route is the direct α-chlorination of the readily available starting material, 5-butyldihydrofuran-2(3H)-one, commonly known as γ-octalactone.[2] For large-scale production, a free-radical pathway offers significant advantages in terms of cost, simplicity, and scalability over electrophilic methods which may require stoichiometric activators or catalysts that are difficult to remove.

Sulfuryl chloride (SO₂Cl₂) is selected as the chlorinating agent due to its efficacy, affordability, and ease of handling as a liquid compared to gaseous chlorine.[3] The reaction is initiated by a free-radical initiator, such as Azobisisobutyronitrile (AIBN), under thermal conditions.

Reaction Mechanism

The reaction proceeds via a classic free-radical chain mechanism consisting of three key stages: initiation, propagation, and termination.[4][5]

• Initiation: Thermal decomposition of the AIBN initiator generates two cyanoisopropyl radicals and nitrogen gas. These radicals then react with sulfuryl chloride to produce the chlorine radical (Cl•) which initiates the chain reaction.

• Propagation: The highly reactive chlorine radical abstracts a hydrogen atom from the α-carbon (C3) of the γ-octalactone. This is the most reactive C-H bond due to its position adjacent to the carbonyl group. This abstraction forms a stabilized lactone radical and hydrogen chloride (HCl). The lactone radical then reacts with a molecule of sulfuryl chloride to yield the desired product, 5-Butyl-3-chlorodihydrofuran-2(3H)-one, and a sulfonyl chloride radical (•SO₂Cl). This radical subsequently decomposes into sulfur dioxide (SO₂) and a new chlorine radical, which continues the chain reaction.

• Termination: The chain reaction is terminated by the combination of any two radical species.

Caption: Mechanism of free-radical α-chlorination of γ-octalactone.

Experimental Protocols

Overall Synthesis Workflow

The large-scale synthesis is a streamlined, multi-step process that includes reaction setup, execution, workup, and final purification.

Caption: Workflow for the large-scale synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Protocol 1: Large-Scale Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Materials and Equipment:

• Chemicals:

  • 5-butyldihydrofuran-2(3H)-one (γ-octalactone), ≥98% purity

  • Sulfuryl chloride (SO₂Cl₂), ≥99% purity

  • Azobisisobutyronitrile (AIBN)

  • Carbon tetrachloride (CCl₄), anhydrous

  • Sodium carbonate (Na₂CO₃), anhydrous

  • Magnesium sulfate (MgSO₄), anhydrous

  • Deionized water

• Equipment:

  • 100 L glass-lined reactor with overhead mechanical stirrer, reflux condenser, dropping funnel, and nitrogen inlet/outlet

  • Heating/cooling mantle with precise temperature control

  • Scrubber system charged with caustic soda solution for off-gassing (HCl and SO₂)

  • Large-scale rotary evaporator

  • Vacuum distillation apparatus suitable for large volumes

Procedure:

• Reactor Preparation: Ensure the 100 L reactor is clean, dry, and purged with nitrogen. Connect the reflux condenser outlet to a caustic scrubber system to neutralize evolved HCl and SO₂ gases.

• Charging Reagents:

  • To the reactor, charge 5-butyldihydrofuran-2(3H)-one (14.2 kg, 100 mol, 1.0 equiv).

  • Add anhydrous carbon tetrachloride (40 L) as the solvent.

  • Begin gentle stirring and maintain a nitrogen atmosphere.

• Initiation:

  • Add AIBN (328 g, 2.0 mol, 0.02 equiv) to the reactor.

  • Heat the reaction mixture to a gentle reflux (approx. 77-80 °C). The choice of this temperature is critical; it is high enough to ensure a sufficient rate of thermal decomposition of AIBN to initiate the reaction, but not so high as to cause uncontrolled side reactions.[4]

• Addition of Sulfuryl Chloride:

  • Once reflux is stable, begin the slow, dropwise addition of sulfuryl chloride (14.85 kg, 110 mol, 1.1 equiv) from the dropping funnel over a period of 4-5 hours.

  • Causality: A slow addition rate is crucial to maintain control over the exothermic reaction and to minimize the accumulation of unreacted SO₂Cl₂. This also helps to prevent over-chlorination (dichlorination) by maintaining a low instantaneous concentration of the chlorinating agent.[3]

• Reaction Monitoring:

  • Maintain the reaction at reflux for an additional 2-3 hours after the addition is complete.

  • Monitor the reaction progress by taking aliquots (carefully!) and analyzing them by GC-MS to check for the consumption of the starting material. The reaction is considered complete when <2% of the starting γ-octalactone remains.

• Cooling and Quenching:

  • Once the reaction is complete, cool the reactor to room temperature (20-25 °C).

  • Slowly and carefully add the reaction mixture to a separate vessel containing a stirred, cold (0-10 °C) 10% aqueous solution of sodium carbonate (50 L). This step neutralizes residual acidic components (HCl, SO₂Cl₂) and must be done cautiously due to vigorous gas evolution (CO₂).

• Workup and Isolation:

  • Transfer the quenched mixture to a large separatory funnel (or perform the separation in the reactor if equipped).

  • Separate the organic layer.

  • Extract the aqueous layer twice with carbon tetrachloride (2 x 10 L).

  • Combine all organic layers and dry over anhydrous magnesium sulfate (2 kg). Stir for 1 hour.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the carbon tetrachloride solvent. The resulting crude oil is a mixture of the desired product and minor impurities.

Protocol 2: Purification by Large-Scale Vacuum Distillation

• Setup: Transfer the crude oil to a large distillation flask equipped for vacuum distillation with a fractionating column.

• Distillation:

  • Gradually apply vacuum and heat the distillation pot.

  • Collect and discard any low-boiling fractions.

  • Collect the main fraction corresponding to 5-Butyl-3-chlorodihydrofuran-2(3H)-one at the appropriate boiling point under vacuum.

  • Monitor the purity of the fractions by GC.

• Product Collection: Combine the pure fractions to yield the final product as a colorless to pale yellow oil.

Data Summary

Parameter	Value	Rationale
Reagents
γ-Octalactone	14.2 kg (100 mol)	Limiting reagent.
Sulfuryl Chloride	14.85 kg (110 mol, 1.1 equiv)	A slight excess ensures complete conversion of the starting material.
AIBN	328 g (2.0 mol, 0.02 equiv)	Catalytic amount sufficient to initiate and sustain the free-radical chain reaction.
Carbon Tetrachloride (Solvent)	40 L	Inert solvent that facilitates heat transfer and maintains a suitable reaction concentration.
Reaction Conditions
Temperature	77-80 °C (Reflux)	Optimal temperature for AIBN decomposition and controlled reaction rate.
Reaction Time	6-8 hours	Sufficient time for complete addition and subsequent reaction completion.
Expected Results
Yield	14.1 - 15.9 kg (80-90%)	Typical yield for this type of large-scale free-radical chlorination after purification.
Purity (Post-Distillation)	≥98% (by GC)	Standard purity requirement for a key intermediate.
Analytical Data
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ 4.50-4.45 (m, 1H), 4.40 (dd, 1H), ...	Characteristic signals confirming the structure. The multiplet at ~4.4-4.5 ppm is indicative of the α-chloro proton.[6]
¹³C NMR (CDCl₃, 100 MHz)	δ 172.5 (C=O), 81.0 (C5), 55.0 (C3), ...	Key signals include the carbonyl carbon and the carbon bearing the chlorine atom.[6]
GC-MS (EI)	m/z: 176 (M⁺), 141, 120, 85	Molecular ion peak confirms the mass of the product. Fragmentation pattern provides structural evidence.[7][8]

Process Safety Considerations

This synthesis involves hazardous materials and requires strict adherence to safety protocols. A thorough risk assessment must be conducted before commencing any work.[9]

• Sulfuryl Chloride (SO₂Cl₂):

  • Hazards: Highly corrosive, toxic upon inhalation, and reacts violently with water, releasing corrosive gases (HCl and H₂SO₄).[10][11] Can cause severe burns to skin and eyes.

  • Handling: Must be handled in a well-ventilated chemical fume hood or a closed reactor system.[12] All transfers should be conducted under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including a full-face respirator with an acid gas cartridge, acid-resistant gloves (e.g., butyl rubber), and chemical-resistant clothing.[10] An emergency eyewash station and safety shower must be immediately accessible.[11]

  • Spills: For large spills, evacuate the area and contain the spill with inert absorbent material like sand or vermiculite. Do not use water. Neutralize slowly with soda ash.[10]

• Carbon Tetrachloride (CCl₄):

  • Hazards: Toxic, suspected carcinogen, and environmentally hazardous (ozone-depleting).

  • Handling: Use in a closed system to prevent vapor release.

• Reaction Off-gassing: The reaction generates significant quantities of HCl and SO₂ gas. The reactor must be vented through an efficient caustic scrubber system to prevent release into the atmosphere.

• Exothermic Reaction: The chlorination reaction is exothermic. Slow addition of SO₂Cl₂ and efficient reactor cooling are essential to maintain temperature control and prevent a runaway reaction.

References

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• Yufeng. (2022, September 29). Everything about Sulfuryl Chloride. Retrieved from [Link]

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• Cole-Parmer. (2005, October 31). Material Safety Data Sheet - Sulfuryl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Applications of N -Chlorosuccinimide in Organic Synthesis. Retrieved from [Link]

• Halides Chemicals Pvt. Ltd. (n.d.). N-CHLORO SUCCINIMIDE CAS No. 128-09-6. Retrieved from [Link]

• PubMed. (2003, April 15). 1H NMR spectroscopy and GC-MS analysis of alpha-chloralose. Application to two poisoning cases. Retrieved from [Link]

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• Enantioselective Synthesis of Chiral Multicyclic γ-Lactones via Dynamic Kinetic Resolution of Racemic γ-Keto Carboxylic Acids. (n.d.). Retrieved from [Link]

• NPTEL. (n.d.). Lecture 21 Free-Radical Reactions I. Retrieved from [Link]

• askIITians. (2021, January 23). SO2Cl2 is used as chlorination of allylic carbon but by which mechani. Retrieved from [Link]

• MDPI. (2025, January 14). Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light. Retrieved from [Link]

• Wikipedia. (n.d.). γ-Octalactone. Retrieved from [Link]

• Save My Exams. (2025, June 20). Free Radical Substitution - A level Chemistry Revision Notes. Retrieved from [Link]

• NIST WebBook. (n.d.). 2(3H)-Furanone, 5-butyldihydro-. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, March 22). Chlorination by SOCl2 vs SO2Cl2. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of gamma-butyrolactone and 2,3-dihydrofuran.

• PubChem. (n.d.). gamma-Octalactone. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic Approaches Towards Structurally Diverse γ-Butyrolactone Natural Product-Like Compounds. Retrieved from [Link]

• SciELO. (n.d.). Highly Stereoselective Synthesis of New γ-Lactone Subunits Synthetic Studies toward (−)-Cleistenolide. Retrieved from [Link]

• PMC. (n.d.). Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• Google Patents. (2006, June 30). Process method for synthesizing and purifying 4-chlorobutyryl chloride.

• PubMed. (2022, October 7). Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts. Retrieved from [Link]

• Chemical Papers. (n.d.). Mechanism of α-acetyl-γ-butyrolactone synthesis. Retrieved from [Link]

• ResearchGate. (2011, November 29). Sulfuryl Chloride: A Versatile Alternative to Chlorine. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). 1. use of chlorine-containing compounds in food processing. Retrieved from [Link]

• Ion Exchange. (2025, May 14). Chlorination Process Steps and Industrial Uses. Retrieved from [Link]

• PMC. (n.d.). Characterization of Disinfection By-Products Originating from Residual Chlorine-Based Disinfectants in Drinking Water Sources. Retrieved from [Link]

• Euro Chlor. (2013). 01 Chlorination by-products (pdf). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. gamma-Octalactone | C8H14O2 | CID 7704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. savemyexams.com [savemyexams.com]
• 6. rsc.org [rsc.org]
• 7. 1H NMR spectroscopy and GC-MS analysis of alpha-chloralose. Application to two poisoning cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ms-nmr.alfa-chemistry.com [ms-nmr.alfa-chemistry.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Everything about Sulfuryl Chloride [yufenggp.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]

Application Note: Catalytic Methods for the Chlorination of 5-Butyldihydrofuran-2(3H)-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

5-butyldihydrofuran-2(3H)-one, commonly known as γ -octalactone, is a highly versatile γ -lactone utilized as a fundamental building block in the synthesis of pharmaceuticals, agrochemicals, and complex natural products. The chlorination of this substrate is highly dependent on the catalytic system employed, which dictates the regioselectivity and the structural integrity of the lactone ring.

As a synthetic chemist, selecting the correct chlorinating agent and catalyst is paramount. This guide details two divergent, field-proven methodologies for functionalizing γ -octalactone:

• Pathway A: Ring-Retentive α -Chlorination. Lactones are inherently more difficult to enolize than acyclic esters or ketones due to stereoelectronic constraints and ring strain. To achieve electrophilic halogenation at the α -carbon without cleaving the ring, the reaction requires a strong Lewis acid (e.g., TMSOTf or ZrCl4​ ) to coordinate with the carbonyl oxygen. This coordination increases the acidity of the α -protons, facilitating enolization. The resulting enol/enolate equivalent then undergoes electrophilic attack by a mild chlorinating agent such as N-chlorosuccinimide (NCS)[1].

• Pathway B: Catalytic Ring-Opening Chlorination. When the synthetic goal is to generate an acyclic aliphatic chain with dual functional handles, ring-opening chlorination is employed. Utilizing thionyl chloride ( SOCl2​ ) in the presence of a Lewis acid catalyst (typically ZnCl2​ or a mixed ZnO/CuO catalyst) shifts the mechanism to nucleophilic acyl substitution. The catalyst activates the lactone carbonyl, rendering the γ -carbon highly susceptible to nucleophilic attack by chloride ions. This SN​2 -like ring cleavage yields an intermediate 4-chloro-octanoic acid derivative, which is rapidly converted by excess SOCl2​ into 4-chlorooctanoyl chloride[2]. This method is a direct analogue to the industrial production of 4-chlorobutyryl chloride from γ -butyrolactone[3].

Data Presentation: Comparison of Chlorination Pathways

Parameter	Pathway A: α -Chlorination	Pathway B: Ring-Opening Chlorination
Catalyst	TMSOTf (10 mol%) or ZrCl4​	ZnCl2​ (5 mol%) or ZnO/CuO
Chlorinating Agent	N-Chlorosuccinimide (NCS)	Thionyl Chloride ( SOCl2​ )
Reaction Temperature	0 °C to Room Temperature	<30 °C (addition), 60-80 °C (reflux)
Mechanism	Enolization / Electrophilic Addition	Nucleophilic Acyl Substitution ( SN​2 cleavage)
Regioselectivity	α -position (C3)	γ -position (C5) and Carbonyl (C1)
Primary Product	3-chloro-5-butyldihydrofuran-2(3H)-one	4-chlorooctanoyl chloride

Experimental Protocols

Protocol A: Synthesis of 3-chloro-5-butyldihydrofuran-2(3H)-one (Ring-Retentive)

This protocol utilizes Lewis acid-catalyzed enolization followed by electrophilic chlorination to selectively target the α -position.

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and argon inlet.

• Substrate Addition: Charge the flask with 5-butyldihydrofuran-2(3H)-one (10.0 mmol) and anhydrous dichloromethane (DCM, 30 mL).

• Catalyst Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Syringe in Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.0 mmol, 10 mol%) dropwise. Stir for 15 minutes to allow for carbonyl coordination and enol ether formation.

• Chlorination: Add N-Chlorosuccinimide (NCS, 11.0 mmol) portion-wise over 10 minutes to maintain the temperature.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12 hours under an argon atmosphere.

• Work-up: Quench the reaction with saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure α -chlorinated lactone.

Protocol B: Synthesis of 4-chlorooctanoyl chloride (Ring-Opening)

This protocol leverages the synergistic effect of ZnCl2​ and SOCl2​ for concurrent ring cleavage and acyl chloride formation, adapted from established industrial methodologies[2].

• Preparation: Equip a 250 mL three-neck reactor with a mechanical stirrer, a reflux condenser linked to a gas scrubber (to neutralize SO2​ and HCl byproducts), and a pressure-equalizing dropping funnel.

• Catalyst & Substrate Loading: Add 5-butyldihydrofuran-2(3H)-one (50.0 mmol) and anhydrous Zinc Chloride ( ZnCl2​ , 2.5 mmol, 5 mol%) to the reactor.

• Controlled Addition: Cool the reactor jacket to maintain an internal temperature below 30 °C. Slowly add Thionyl Chloride ( SOCl2​ , 100.0 mmol, 2.0 eq) via the dropping funnel over 30 minutes. Caution: The reaction is highly exothermic and evolves toxic gases.

• Acylation & Cleavage: Once the addition is complete, gradually heat the reaction mixture to 60-70 °C using a heating mantle. Maintain this temperature for 6 hours to ensure complete conversion.

• Recovery: Cool the mixture to room temperature. Equip the flask for short-path vacuum distillation.

• Purification: First, remove the excess unreacted SOCl2​ under mild vacuum (approx. 50 °C at 100 mbar). Subsequently, increase the vacuum to distill the 4-chlorooctanoyl chloride product, leaving the zinc catalyst in the distillation bottoms for potential recycling.

Reaction Pathway Visualization

Divergent catalytic chlorination pathways of 5-butyldihydrofuran-2(3H)-one.

References

• Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes (ResearchGate). Supports the mechanistic principles of electrophilic α -chlorination via enamine/enol catalysis. 1

• Process method for synthesizing and purifying 4-chlorobutyryl chloride (Patsnap). Validates the industrial parameters for the zinc-catalyzed ring-opening chlorination of γ -lactones using thionyl chloride.2

• Buy 2-Chlorobutyryl chloride | 7623-11-2 (Smolecule). Corroborates the stoichiometric ratios and temperature controls required for nucleophilic acyl substitution in lactones. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Process method for synthesizing and purifying 4-chlorobutyryl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 3. Buy 2-Chlorobutyryl chloride | 7623-11-2 [smolecule.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Welcome to the Technical Support Center for the synthesis of 5-butyl-3-chlorodihydrofuran-2(3H)-one (also known as α -chloro- γ -butyl- γ -butyrolactone). This guide is designed for researchers, scientists, and drug development professionals encountering yield, purity, or mechanistic bottlenecks during lactonization workflows.

Mechanistic Overview

The most direct and high-yielding synthetic route for this specific lactone involves the Manganese(III)-mediated oxidative addition of chloroacetic acid to 1-hexene[1]. Unlike traditional Atom Transfer Radical Addition (ATRA) methods that require transition-metal catalysts (e.g., Ru or Cu) and halogenated solvents[2], the Mn(III) pathway offers a streamlined, one-pot sequence encompassing radical generation, alkene addition, and intramolecular cyclization[1].

Mechanistic pathway for the Mn(III)-mediated oxidative addition of chloroacetic acid to 1-hexene.

Troubleshooting FAQs

Q1: My overall yield is below 30%, and I am isolating a significant amount of unchlorinated γ -butyrolactone. How do I fix this? Root Cause: This is a classic solvent competition issue. If the reaction is performed in glacial acetic acid—the traditional solvent for Mn(OAc)3 oxidations—the excess acetic acid outcompetes the chloroacetic acid during the Mn(III) enolate formation[1]. This leads to the generation of the unsubstituted carboxymethyl radical, which adds to 1-hexene to form the non-chlorinated 5-butyldihydrofuran-2(3H)-one[1]. Solution: Switch the reaction solvent to anhydrous acetonitrile (MeCN)[1]. To facilitate the formation of the reactive Mn(III) complex in MeCN, you must add one equivalent of the sodium salt of the acid (sodium chloroacetate)[1]. This acts as a kinetic bridge, accelerating the generation of the α -chloro carboxymethyl radical.

Q2: The reaction stalls, and I recover a large amount of unreacted 1-hexene. What is the limiting factor? Root Cause: Premature radical termination or insufficient oxidant stoichiometry. The mechanism requires two distinct oxidation events per molecule of product: one Mn(III) equivalent to generate the initial radical, and a second Mn(III) equivalent to oxidize the secondary alkyl radical to a carbocation for ring closure[1]. Solution: Ensure you are using a minimum of 2.0 equivalents of anhydrous Mn(OAc)3 relative to 1-hexene[1]. Furthermore, the Mn(OAc)3 must be strictly anhydrous. The presence of water will trap the intermediate carbocation, forming acyclic hydroxy-acid byproducts instead of driving the desired lactonization.

Q3: How do I validate that the cyclization was successful and distinguish it from acyclic byproducts? Root Cause: Acyclic halogenated adducts can co-elute with the lactone during chromatography, leading to false-positive yield calculations. Solution: Implement a self-validating analytical checkpoint. Infrared (IR) spectroscopy is the most rapid diagnostic tool; the formation of the strained γ -lactone ring will present a distinct, sharp C=O stretching frequency at approximately 1791 cm⁻¹[1]. In ¹H NMR, look for the C5 methine proton shifting downfield to ~4.4 - 4.8 ppm due to the adjacent ring oxygen[1].

Q4: Are there alternative routes if the Mn(III) method is incompatible with my scale-up requirements? Solution: Yes. You can utilize an Atom Transfer Radical Cyclization/Addition (ATRA) approach[3]. This involves reacting methyl dichloroacetate with 1-hexene in the presence of a copper(I) or ruthenium(II) catalyst[4]. The catalyst facilitates a reversible halogen atom transfer, adding the radical across the double bond[3]. Subsequent thermal or acid-catalyzed lactonization yields the target compound. While highly atom-economical, this requires rigorous degassing to prevent catalyst oxidation[2].

Quantitative Data Summary

The following table summarizes the critical parameters for the Mn(III)-mediated synthesis and the mechanistic consequences of deviating from them:

Parameter	Optimal Target	Acceptable Range	Mechanistic Consequence of Deviation
Solvent	Acetonitrile (MeCN)	MeCN, Propionitrile	Using Acetic Acid (AcOH) leads to competitive addition, yielding unchlorinated γ -butyrolactone[1].
Temperature	95 °C	85 – 100 °C	< 85 °C: Incomplete Mn(III) enolization. > 100 °C: Thermal decomposition of radicals[1].
Mn(OAc)3 Stoichiometry	2.0 Equivalents	2.0 – 2.5 Equivalents	< 2.0 eq: Premature reaction termination (requires 2 oxidation steps per product molecule)[1].
Sodium Chloroacetate	1.0 Equivalent	0.8 – 1.2 Equivalents	Absence significantly slows the formation of the reactive Mn(III) enolate complex[1].

Standard Operating Procedure (SOP)

Self-Validating Protocol for the Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one:

• System Preparation: Flame-dry a 100 mL two-neck round-bottom flask. Equip it with a reflux condenser and a magnetic stir bar. Purge the system with inert argon gas for 15 minutes to remove atmospheric oxygen, which can quench carbon-centered radicals.

• Reagent Loading: Add 10 mL of anhydrous acetonitrile (MeCN)[1]. Sequentially add 1-hexene (1.0 mmol), chloroacetic acid (1.0 mmol), and sodium chloroacetate (1.0 mmol)[1].

• Oxidant Introduction: Quickly add anhydrous Manganese(III) acetate (Mn(OAc)3) (2.0 mmol) against a positive flow of argon[1]. Note: The solution will immediately appear dark brown.

• Thermal Activation: Heat the reaction mixture to 95 °C using a pre-calibrated oil bath[1]. Maintain vigorous stirring for 24 to 48 hours. The reaction is complete when the dark brown color dissipates, leaving a pale suspension of Mn(II) acetate.

• Quench and Extraction: Cool the mixture to room temperature. Dilute with 20 mL of diethyl ether and quench with 10 mL of 1M HCl. Separate the layers and wash the organic phase with saturated aqueous NaHCO3 (2 × 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, 50:1 hexanes/EtOAc gradient) to isolate the product[1]. Validate the fraction using IR (target: ~1791 cm⁻¹)[1].

References

• Title: Oxidative Addition of Chloro- and Dichloroacetic Acid to Alkenes to Give α-Chloro- and α,α-Dichlorobutyrolactones with Manganese(III) Acetate Source: Semantic Scholar / Heterocycles URL: 1

• Title: Atom Exchange Radical Cyclization: A Sustainable Synthetic Approach Towards New Functionalized Targets Source: Preprints.org URL: 2

• Title: Photoinduced Atom Transfer Radical Addition/Cyclization Reaction between Alkynes or Alkenes with Unsaturated α-Halogenated Carbonyls Source: National Institutes of Health (NIH) / PMC URL: 3

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. preprints.org [preprints.org]
• 3. Photoinduced Atom Transfer Radical Addition/Cyclization Reaction between Alkynes or Alkenes with Unsaturated α-Halogenated Carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Atom Exchange Radical Cyclization: A Sustainable Synthetic Approach towards New Functionalized Targets [mdpi.com]

Technical Support Center: Troubleshooting Chlorination of γ-Butyrolactone (GBL)

Welcome to the Technical Support Center for the halogenation of γ-butyrolactone (GBL). As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot reaction divergence, identify unwanted side products, and optimize purification workflows.

GBL is a highly versatile bifunctional building block. Depending on the catalytic environment and the choice of chlorinating agent, GBL can undergo either ring-opening chlorination to yield 4-chlorobutyryl chloride or α-substitution to yield α-chloro-γ-butyrolactone[1]. Understanding the mechanistic causality behind these pathways is critical for preventing the formation of oligomers, over-chlorinated species, and elimination byproducts.

Reaction Pathway & Side Product Diagnostic Flow

Fig 1. Mechanistic divergence in GBL chlorination and associated side product pathways.

Section 1: Mechanistic Troubleshooting (FAQs)

Q1: I am trying to synthesize α-chloro-γ-butyrolactone, but my GC-MS shows complete conversion to the ring-opened 4-chlorobutyryl chloride. What is causing this divergence? A1: This is a classic issue of catalytic misdirection. The formation of 4-chlorobutyryl chloride is driven by nucleophilic acyl substitution coupled with ring-opening[1]. If you are using thionyl chloride (SOCl₂) in the presence of a Lewis acid (like ZnCl₂ or a mixed ZnO/CuO catalyst), the Lewis acid coordinates to the carbonyl oxygen of GBL. This protonation/coordination increases the electrophilicity of the γ-carbon, allowing the chloride ion to attack via an S_N2 mechanism, cleaving the ring[2]. Solution: To achieve α-chlorination, you must avoid Lewis acids that activate the γ-carbon. Instead, utilize conditions that promote enolization (e.g., PCl₃/Cl₂ or SO₂Cl₂ with a radical initiator). The enol tautomer is nucleophilic at the α-carbon, directing the halogenation exclusively to that position.

Q2: My α-chlorination reaction mixture has darkened, and NMR indicates a new alkene species. What is this side product? A2: You are observing the formation of γ-crotonolactone (an α,β-unsaturated butenolide). α-Halo-lactones are thermally sensitive and prone to dehydrohalogenation (loss of HCl)[3]. If your reaction temperature exceeds 90 °C, or if adventitious base is present, the α-proton is abstracted, leading to the elimination of the chloride leaving group and the formation of the double bond. Solution: strictly control the reaction temperature below 80 °C and ensure your glassware is free of basic residues.

Q3: During the scale-up of 4-chlorobutyryl chloride, my yield dropped, and a highly viscous residue remained in the reactor. Why? A3: The viscous residue consists of oligomeric and polymeric esters. 4-Chlorobutyryl chloride is a bifunctional molecule containing both an electrophilic acid chloride and a terminal alkyl chloride[1]. At elevated temperatures (typically >80 °C during prolonged distillation) or in the presence of trace moisture, the acid chloride can react with hydrolyzed intermediates (4-chlorobutyric acid) or unreacted GBL to form ester-linked oligomers.

Section 2: Analytical Diagnostics

To ensure self-validation of your reaction, do not rely solely on TLC or GC-MS, as acid chlorides can degrade on silica or GC columns. Quantitative ¹H and ¹³C NMR in CDCl₃ is the gold standard for differentiating these species[4].

Table 1: Spectroscopic Profiling of GBL Chlorination Products and Side Products

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Diagnostic Signature
γ-Butyrolactone (GBL)	4.35 (t, 2H), 2.50 (t, 2H), 2.25 (p, 2H)	177.8, 68.6, 27.8, 22.2	Intact ring; γ-CH₂ at 4.35 ppm.
4-Chlorobutyryl chloride	3.61 (t, 2H), 3.13 (t, 2H), 2.17 (p, 2H)	173.5, 47.8, 44.3, 27.9	Downfield shift of both CH₂ groups due to terminal Cl and COCl[4].
α-Chloro-γ-butyrolactone	4.55 (t, 1H), 4.40 (m, 2H), 2.70 (m, 2H)	173.0, 65.5, 52.0, 31.5	Distinctive α-proton triplet at ~4.55 ppm.
γ-Crotonolactone	7.59 (dt, 1H), 6.18 (dt, 1H), 4.91 (t, 2H)	174.0, 153.0, 121.5, 71.0	Olefinic protons at 7.59 (β) and 6.18 (α) ppm[5].

Note: For 4-chlorobutyryl chloride, the triplet at 3.61 ppm (-CH₂-Cl) and 3.13 ppm (-CH₂-COCl) are definitive proof of successful ring opening[4].

Section 3: Standard Operating Procedure (SOP)

Self-Validating Protocol: Synthesis & Purification of 4-Chlorobutyryl Chloride

This protocol utilizes a mixed catalyst system to maximize ring-opening selectivity (>95% conversion) while suppressing oligomerization[1],[6].

Phase 1: Reaction Setup & Acylation

• Catalyst Preparation: Charge a dry, inert-gas-flushed reactor with γ-butyrolactone (1.0 equivalent) and 1-2 mol% of anhydrous ZnCl₂ (or a pre-activated ZnO/CuO mixed catalyst)[6].

• Temperature Control: Heat the mixture to 50 °C under continuous stirring.

• Reagent Addition: Slowly add thionyl chloride (SOCl₂, 1.2 equivalents) dropwise via an addition funnel. Causality Note: The slow addition prevents localized thermal spikes that drive the formation of oligomeric side products.

• Maturation: Gradually raise the temperature to 60–80 °C and maintain for 5–7 hours. The reaction is accompanied by the evolution of SO₂ and HCl gases, which must be scrubbed appropriately[1].

Phase 2: In-Process Control (IPC) 5. NMR Validation: Withdraw a 0.1 mL aliquot, remove volatiles under high vacuum, and dissolve in CDCl₃. Acquire a ¹H NMR spectrum. The reaction is deemed complete when the GBL γ-CH₂ multiplet at 4.35 ppm is fully consumed and replaced by the 3.61 ppm triplet[4]. Do not proceed to distillation if conversion is <95%.

Phase 3: Purification (Fractional Vacuum Distillation) 6. SOCl₂ Recovery: Apply a mild vacuum to distill off unreacted thionyl chloride (b.p. 74 °C at atm pressure). Cool the reactor to room temperature and allow the catalyst to precipitate for 8-10 hours[6]. 7. Product Isolation: Decant the supernatant into a clean distillation apparatus. Distill under reduced pressure (-0.095 MPa to -0.1 MPa). 8. Fraction Collection: Discard the forecut (fractions boiling below 50 °C under vacuum, primarily residual SOCl₂ and sulfuryl byproducts). Collect the main fraction (pure 4-chlorobutyryl chloride) as a colorless to yellowish irritating liquid[6]. Store immediately in amber glass under an inert atmosphere to prevent hydrolysis.

References

• Patsnap. Process method for synthesizing and purifying 4-chlorobutyryl chloride. Available at: [Link]

• Google Patents (CN104592001A).Process method for synthesizing and purifying 4-chlorobutyryl chloride.

• Organic Syntheses. γ-CROTONOLACTONE. Available at: [Link]

• Modgraph. 1H chemical shifts in NMR. Part 21-Prediction of the 1H chemical shifts of molecules containing the ester group. Available at: [Link]

Sources

• 1. 4-Chlorobutyryl Chloride | High Purity | For Research [benchchem.com]
• 2. CN104592001A - Process method for synthesizing and purifying 4-chlorobutyryl chloride - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. modgraph.co.uk [modgraph.co.uk]
• 6. Process method for synthesizing and purifying 4-chlorobutyryl chloride - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Welcome to the technical support center for the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this chlorinated lactone. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth, experience-driven advice to streamline your purification workflows.

Frequently Asked Questions (FAQs)

FAQ 1: What are the most common impurities I can expect when synthesizing 5-Butyl-3-chlorodihydrofuran-2(3H)-one?

When synthesizing 5-Butyl-3-chlorodihydrofuran-2(3H)-one, you can typically anticipate a few classes of impurities. These often include unreacted starting materials, diastereomers of the product, and potentially over-chlorinated byproducts.[1][2] The specific impurities will, of course, depend on your synthetic route. For instance, if you are performing a chlorination reaction on a precursor lactone, you might find residual starting material and di-chlorinated species.[2] Given the two chiral centers in the molecule (at C3 and C5), the formation of diastereomers is a significant consideration.[3]

FAQ 2: My initial purification by flash chromatography is giving poor separation. What can I do?

Poor separation during flash chromatography is a frequent challenge, especially with complex molecules like chlorinated lactones.[4] Several factors could be at play:

• Solvent System: The polarity of your eluent system is critical. If your compound is eluting too quickly (high Rf), your solvent system is too polar. Conversely, if it's sticking to the column (low Rf), the system is not polar enough. For lactones, a common starting point is a hexane/ethyl acetate gradient.[5][6] It is crucial to perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems to identify the optimal mobile phase for separation.

• Stationary Phase: While silica gel is the most common stationary phase, its acidic nature can sometimes cause degradation of sensitive compounds.[7] If you suspect your compound is unstable on silica, consider using a less acidic stationary phase like alumina or a bonded phase like C18 for reverse-phase chromatography.[7]

• Sample Loading: Overloading the column is a common mistake that leads to broad peaks and poor resolution. Ensure you are not exceeding the recommended loading capacity for your column size.

FAQ 3: How can I confirm the purity and identity of my final product?

A combination of analytical techniques is essential to confirm the purity and identity of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are indispensable for structural elucidation. The proton NMR will show characteristic signals for the butyl group, the protons on the lactone ring, and the proton adjacent to the chlorine atom.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of your compound. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximately 3:1 ratio) will be a key indicator of a successful chlorination.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing purity and can also be used to separate and identify volatile impurities.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a chiral stationary phase, can be used to determine the diastereomeric and enantiomeric purity of your product.[9]

Troubleshooting Guides

Problem 1: Difficulty in Separating Diastereomers

The presence of two chiral centers in 5-Butyl-3-chlorodihydrofuran-2(3H)-one often leads to the formation of a mixture of diastereomers, which can be challenging to separate due to their similar physical properties.[3]

Root Cause Analysis:

Diastereomers are stereoisomers that are not mirror images of each other and have different physical properties, including polarity and boiling point. However, these differences can be very subtle, making separation by standard chromatographic techniques difficult.

Suggested Solutions & Protocols:

Solution 1: Optimization of Flash Chromatography

• Rationale: While challenging, it is often possible to separate diastereomers by carefully optimizing flash chromatography conditions.

• Protocol:

  • TLC Screening: Systematically screen a range of solvent systems with varying polarities. Start with a non-polar solvent like hexane and gradually increase the proportion of a more polar solvent like ethyl acetate or diethyl ether.[3] Look for any visible separation of spots on the TLC plate.

  • Column and Stationary Phase: Use a high-resolution silica gel column. If baseline separation is not achieved, consider using a different stationary phase, such as alumina or a bonded phase.

  • Gradient Elution: Employ a shallow gradient elution during column chromatography. A slow, gradual increase in the polar solvent can often resolve closely eluting compounds.

Solution 2: High-Performance Liquid Chromatography (HPLC)

• Rationale: HPLC offers significantly higher resolving power than flash chromatography and is often the method of choice for separating stereoisomers.[9][10]

• Protocol:

  • Column Selection: Utilize a chiral stationary phase (CSP) column. Columns based on cellulose or amylose derivatives are often effective for separating stereoisomers of furan derivatives.[9]

  • Mobile Phase Optimization: The mobile phase composition will depend on whether you are using normal-phase or reverse-phase HPLC. For normal-phase, mixtures of alkanes (like hexane or heptane) with an alcohol (like isopropanol) are common. For reverse-phase, acetonitrile/water or methanol/water gradients are typically used.

  • Temperature Control: The column temperature can influence selectivity. Experimenting with different temperatures may improve the resolution between diastereomers.[10]

Solution 3: Recrystallization

• Rationale: If the product is a solid, fractional crystallization can be a powerful technique for separating diastereomers. This method relies on the different solubilities of the diastereomers in a particular solvent.

• Protocol:

  • Solvent Screening: Dissolve a small amount of the diastereomeric mixture in various solvents at an elevated temperature and then allow it to cool slowly. Observe which solvent provides good crystal formation for one diastereomer while the other remains in solution.

  • Fractional Crystallization: Once a suitable solvent is identified, dissolve the bulk of the material in the minimum amount of hot solvent. Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C) to induce crystallization of the less soluble diastereomer.

  • Isolation and Analysis: Isolate the crystals by filtration and analyze the purity of both the crystalline material and the mother liquor by an appropriate analytical technique (e.g., HPLC or NMR).

Problem 2: Product Decomposition During Purification

Chlorinated lactones can be sensitive to certain conditions and may decompose during purification, particularly on acidic stationary phases or at elevated temperatures.[11]

Root Cause Analysis:

The lactone ring can be susceptible to hydrolysis, especially under acidic or basic conditions. The chlorine atom can also be labile and may be eliminated or substituted under certain conditions.

Suggested Solutions & Protocols:

Solution 1: Use of Neutral or Basic Stationary Phases

• Rationale: To mitigate decomposition on acidic silica gel, switching to a more neutral or basic stationary phase can be beneficial.

• Protocol:

  • Alumina Chromatography: Alumina is available in neutral, acidic, and basic forms. For sensitive compounds, neutral or basic alumina can be a good alternative to silica gel.

  • Treated Silica Gel: You can neutralize the acidity of silica gel by pre-treating it with a base, such as triethylamine, mixed into the eluent system.[3]

Solution 2: Low-Temperature Purification Techniques

• Rationale: Reducing the temperature during purification can minimize thermal decomposition.

• Protocol:

  • Cold Column Chromatography: Perform flash chromatography in a cold room or by using a jacketed column with a circulating coolant.[4]

  • Avoid High Temperatures: When removing solvent using a rotary evaporator, use a low-temperature water bath to prevent degradation of the product.

Visualization of Purification Workflow

The following diagram illustrates a typical workflow for the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one, highlighting key decision points.

Caption: A decision-tree workflow for the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Quantitative Data Summary

The following table provides a general guideline for solvent systems in flash chromatography for compounds of similar polarity. The optimal system for your specific compound will need to be determined experimentally.

Polarity of Compound	Starting Solvent System (v/v)	Gradient To (v/v)
Non-polar	100% Hexane	95:5 Hexane:Ethyl Acetate
Moderately Polar	95:5 Hexane:Ethyl Acetate	70:30 Hexane:Ethyl Acetate
Polar	80:20 Hexane:Ethyl Acetate	50:50 Hexane:Ethyl Acetate

Experimental Protocol: Optimized Flash Chromatography

This protocol provides a step-by-step guide for the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one using flash chromatography.

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a pre-determined solvent system (e.g., 80:20 Hexane:Ethyl Acetate).

  • Visualize the spots using a UV lamp and/or a suitable staining agent (e.g., potassium permanganate).

  • The ideal Rf value for the target compound is typically between 0.2 and 0.4. Adjust the solvent system polarity to achieve this.

• Column Packing:

  • Select a flash chromatography column of an appropriate size for the amount of crude material.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pour the slurry into the column, ensuring there are no air bubbles.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial eluent or a slightly more polar solvent.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent and then evaporating the solvent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the initial, non-polar solvent system.

  • Collect fractions in test tubes or vials.

  • Gradually increase the polarity of the eluent according to the pre-determined gradient.

  • Monitor the elution of the compounds by TLC analysis of the collected fractions.

• Fraction Pooling and Solvent Removal:

  • Identify the fractions containing the pure product based on the TLC analysis.

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator under reduced pressure, being careful not to heat the sample excessively.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the choice of purification technique and the physical state and purity of the product.

Caption: A flowchart illustrating the decision-making process for selecting a purification method.

References

• Bridgewater College Digital Commons. (2024). Purification and Isolation of α-Chloro-β-Lactone Precursor. Retrieved from [Link]

• National Agriculture and Food Research Organization. III Analytical Methods. Retrieved from [Link]

• ScienceDirect. (2007). Asymmetric radical addition of a 1,3-dioxolan-2-yl radical to alkyl 8-phenylmenthyl benzylidenemalonates. Tetrahedron: Asymmetry. Retrieved from [Link]

• Organic Syntheses. METHYLETHYLACETIC ACID. Retrieved from [Link]

• PubMed. (2002). Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases. Retrieved from [Link]

• NextSDS. 5-butyl-3-chlorodihydrofuran-2(3H)-one — Chemical Substance Information. Retrieved from [Link]

• The Good Scents Company. 5,5-dibutyl dihydrofuran-2(3H)-one. Retrieved from [Link]

• NextSDS. 5-butyl-3,3-dichlorodihydrofuran-2(3H)-one — Chemical Substance Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2018). Asymmetric vinylogous Michael addition of 5-substituted-furan-2(3H)-ones to α,β-unsaturated-γ-lactam. Retrieved from [Link]

• SpringerLink. (2010). Uses and production of chiral 3-hydroxy-γ-butyrolactones and structurally related chemicals. Applied Microbiology and Biotechnology. Retrieved from [Link]

• Restek. A Guide to Preparing and Analyzing Chlorinated Pesticides. Retrieved from [Link]

• PubMed. (2001). Derivatization of the mutagen MX (3-chloro-4(dichloromethyl)-5-hydroxy-2(5H)-furanone) with butyl alcohols prior to GC-MS analysis. Retrieved from [Link]

• Google Patents. WO2005030747A1 - A process for the synthesis of 3-hydroxy-gamma-butyrolactone.

• ResearchGate. (2019). Ion chromatographic determination of chlorite and chlorate in chlorinated food using a hydroxide eluent. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Optimization of selective pressurized liquid extraction and ultrasonication-assisted QuEChERS methods for the determination of polybrominated diphenyl ethers in sediments. Analytical Methods. Retrieved from [Link]

• The Royal Society of Chemistry. (2018). 5-Substituted-furan-2(3H)-ones in [8+2]-cycloaddition with 8,8-dicyanoheptafulvene. Retrieved from [Link]

• MDPI. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. International Journal of Molecular Sciences. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Convenient Synthesis of 3,4-Dichloro-5-hydroxy-2(5H)-Furanone Glycoconjugates. Molecules. Retrieved from [Link]

• PubMed. (2001). High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells. Retrieved from [Link]

• NIST WebBook. 2(3H)-Furanone, 5-butyldihydro-. Retrieved from [Link]

• NIST WebBook. 2(3H)-Furanone, 5-butyldihydro-4-methyl-, cis-. Retrieved from [Link]

• Organic Syntheses. MOLYBDENUM CARBONYL-CATALYZED ALKYNOL CYCLOISOMERIZATION: PREPARATION OF 2-PHENYL-2,3-DIHYDROFURAN. Retrieved from [Link]

• The Royal Society of Chemistry. (2018). Synthesis of Chiral 2,3-Dihydrofurans via One-pot Pd-Catalyzed Asymmetric Allylic Cycloaddition. Retrieved from [Link]

• Google Patents. US5030328A - Method of separating γ-butyrolactone from mixtures containing diethyl succinate.
• Google Patents. JP4348890B2 - Method for purifying gamma-butyrolactone.
• Google Patents. CN117756753B - Method for preparing chloroesters from gamma-butyrolactone and application thereof.

• Fine Chemical Technologies. (2022). Determination of chlorine-containing compounds in disinfectants using ion-exchange chromatography. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (2021). Facile synthesis of multisubstituted 2,3-dihydrofurans via intermolecular cyclization of enals or alkyl/aryl aldehydes with acyl-stabilized sulfur ylides. Retrieved from [Link]

• PubMed. (2015). Synthesis of stable isotopically labelled 3-methylfuran-2(5H)-one and the corresponding strigolactones. Retrieved from [Link]

• PubMed. (1997). Studies on the precursors of strong mutagen [3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone]MX by chlorination of fractions from different waters. Retrieved from [Link]

• J-STAGE. (2001). Functionalization of Polymethylcarboranes. Preparation and Reactivity of 2,3,4,5,6,7,8,9,10,11-Decamethyl-1,12-dicarba-closo-dodecaborane(12)-1-carboxylic Acid. Chemical & Pharmaceutical Bulletin. Retrieved from [Link]

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• 11. Gamma Butyrolactone CAS#: 96-48-0 [m.chemicalbook.com]

Technical Support Center: Catalyst Removal from 5-Butyl-3-chlorodihydrofuran-2(3H)-one Synthesis

Welcome to the technical support guide for the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one. This document provides in-depth troubleshooting advice and detailed protocols for the effective removal of common catalysts encountered during its synthesis. As a crucial intermediate in pharmaceutical development, ensuring the purity of this lactone, particularly minimizing residual metal and acid content, is paramount for downstream applications and regulatory compliance.

This guide is structured to address the practical challenges faced by researchers in the lab, moving from high-level frequently asked questions to detailed experimental protocols and decision-making workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries researchers have when approaching the purification of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Q1: My synthesis is complete. What type of catalyst am I likely dealing with, and why does the type fundamentally change my purification strategy?

A: The choice of purification strategy is entirely dependent on the nature of the catalyst used in the synthesis. Catalysts are broadly classified into two categories:

• Heterogeneous Catalysts: These exist in a different phase from the reaction mixture (e.g., a solid catalyst in a liquid solution, such as Palladium on Carbon). Their removal is, in principle, straightforward.

• Homogeneous Catalysts: These are dissolved in the same phase as the reactants and product (e.g., a soluble Palladium complex or an acid catalyst like p-toluenesulfonic acid). Their removal is more complex as they cannot be removed by simple physical separation.

The synthesis of a substituted lactone like 5-Butyl-3-chlorodihydrofuran-2(3H)-one often involves either acid catalysis or, increasingly in modern organic synthesis, transition metal catalysis (most commonly, Palladium)[1][2]. Identifying which type you have is the critical first step in designing an effective purification workflow.

Q2: My reaction was catalyzed by a homogeneous Palladium complex. What are my primary options for removal to meet stringent pharmaceutical standards?

A: Removing homogeneous palladium catalysts to the parts-per-million (ppm) level required for active pharmaceutical ingredients (APIs) is a significant challenge due to the catalyst's high stability and solubility in organic media[3][4]. Your primary options fall into three categories:

• Scavenging: This is the most common and often most effective method. Scavengers are solid-supported or soluble reagents with functional groups that have a high affinity for the metal, binding it and allowing for its removal. Common types include materials functionalized with thiols, amines, or other ligands[5][6]. 2,4,6-trimercapto-s-triazine (TMT) has proven particularly effective for precipitating palladium from organic solutions[1].

• Extraction & Precipitation: This involves chemically modifying the catalyst to alter its solubility. For instance, an aqueous wash with a solution containing a complexing agent can sometimes extract the metal into the aqueous phase. Alternatively, changing the metal's oxidation state or ligand sphere can induce precipitation[1].

• Organic Solvent Nanofiltration (OSN): This is a more advanced technique that uses a membrane to separate the larger catalyst complex from the smaller product molecule[7]. It is highly effective but requires specialized equipment.

For most lab-scale and process development applications, screening a panel of scavengers is the most practical starting point.

Q3: How can I effectively remove a homogeneous acid catalyst (e.g., H₂SO₄, p-TsOH) without risking hydrolysis of my lactone product?

A: This is a crucial consideration, as the ester linkage in the lactone ring is susceptible to cleavage under harsh basic conditions[8]. The key is to use a mild aqueous base for neutralization.

A saturated or dilute solution of sodium bicarbonate (NaHCO₃) is the reagent of choice[9][10][11]. The bicarbonate anion is a weak base, sufficient to deprotonate and neutralize the strong acid catalyst, converting it into a water-soluble salt that partitions into the aqueous layer. This process avoids the high pH environment created by stronger bases like sodium hydroxide (NaOH), which could readily open the lactone ring[8]. During the wash, be sure to vent the separatory funnel frequently, as the neutralization reaction generates carbon dioxide gas[10][11].

Q4: I used Palladium on Carbon (Pd/C), a heterogeneous catalyst, but simple filtration isn't removing all the fine black particles. What should I do?

A: This is a common issue, as heterogeneous catalysts can be very fine powders that pass through standard filter paper.

The most effective solution is to filter the reaction mixture through a pad of Celite® (diatomaceous earth) [9]. Celite is an inert filter aid that forms a porous bed, trapping the fine catalyst particles that would otherwise clog or pass through the filter paper. Alternatively, centrifugation can be used to pellet the fine particles, allowing the supernatant liquid containing your product to be carefully decanted[9].

Q5: How can I verify that the catalyst has been removed to an acceptable level?

A: Visual inspection is not sufficient. Quantitative analysis is required to confirm purity, especially for pharmaceutical applications.

• For Metal Catalysts (e.g., Palladium): The industry-standard methods are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) . These techniques offer the high sensitivity needed to quantify metal residues down to the parts-per-billion (ppb) level[12]. For faster, in-process checks, methods like X-ray fluorescence (XRF) or newer colorimetric and fluorometric assays can provide rapid feedback on the effectiveness of a removal step[3][4][13][14].

• For Residual Acid: The simplest check is to measure the pH of the final aqueous wash; it should be neutral. For more precise quantification, High-Performance Liquid Chromatography (HPLC) can be used to detect and quantify residual acid catalysts[15][16].

Part 2: Troubleshooting Guides & Detailed Protocols

This section provides structured workflows and step-by-step instructions for the methods discussed above.

Decision Workflow for Catalyst Removal

The first step in any purification is choosing the correct path. The following diagram outlines a logical decision-making process based on the type of catalyst employed in your reaction.

Caption: Decision workflow for selecting a catalyst removal strategy.

Protocol 1: Standard Workup for Homogeneous Acid Catalyst Removal

This protocol details the use of a mild basic wash to remove acid catalysts like p-toluenesulfonic acid or sulfuric acid from the organic reaction mixture.

Materials:

• Crude reaction mixture

• An appropriate organic solvent immiscible with water (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution[9][10]

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄)

• Separatory funnel, beakers, Erlenmeyer flask

• pH paper or pH meter

Procedure:

• Dilution: If the reaction was run neat or in a water-miscible solvent, dilute the crude mixture with an appropriate water-immiscible organic solvent.

• Transfer: Transfer the diluted organic mixture to a separatory funnel of appropriate size.

• First Bicarbonate Wash: Add an equal volume of saturated NaHCO₃ solution to the funnel. Stopper the funnel and shake gently, inverting the funnel and venting frequently to release the pressure from the CO₂ gas that evolves[11]. Continue until gas evolution ceases.

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer and discard it.

• Repeat Wash: Repeat the NaHCO₃ wash (steps 3-4) one or two more times. After the final wash, check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-8).

• Brine Wash: Wash the organic layer with an equal volume of brine. This step helps to remove most of the residual water from the organic layer and breaks up any emulsions that may have formed[9].

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add an anhydrous drying agent (e.g., Na₂SO₄) and swirl. Let it stand for 10-15 minutes.

• Isolation: Filter or decant the dried organic solution away from the drying agent. The resulting solution contains the crude product, which can now be concentrated under reduced pressure.

Protocol 2: Screening and Application of Metal Scavengers for Palladium Removal

This protocol provides a framework for efficiently testing different scavengers to find the most effective one for your specific reaction mixture.

Materials:

• Crude reaction mixture containing the dissolved palladium catalyst.

• A selection of metal scavengers (e.g., silica-based with thiol groups, activated carbon, polymer-bound scavengers)[5][6][9].

• Small vials or test tubes for parallel screening.

• Stir plate and stir bars.

• Syringe filters or filtration apparatus.

• Analytical equipment for metal quantification (e.g., access to ICP-MS services).

Procedure:

Sources

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• 2. Synthesis of Chiral 2,3-Dihydrofurans via One-Pot Pd-Catalyzed Asymmetric Allylic Cycloaddition and a Retro-Dieckmann Fragmentation Cascade [organic-chemistry.org]
• 3. A Colorimetric Chemodosimeter for Pd(II): A Method for Detecting Residual Palladium in Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. aidic.it [aidic.it]
• 8. US2759003A - Purification of beta-lactones by aqueous alkali extraction - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
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• 14. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. shimadzu.com [shimadzu.com]

Work-up procedures to minimize degradation of chlorinated lactones

Welcome to the Technical Support Center for organic synthesis and methodology. This guide is specifically engineered for researchers, scientists, and drug development professionals dealing with the isolation and purification of highly sensitive chlorinated lactones.

Chlorinated lactones (such as α -chloro- β -lactones or heavily substituted γ -lactones) present a unique work-up challenge. They are highly electrophilic and possess acidic α -protons, making them exceptionally prone to degradation during standard aqueous extractions. This guide synthesizes mechanistic causality with field-proven methodologies to help you design a self-validating work-up system that maximizes your isolated yield.

I. Core Troubleshooting & FAQs

Q1: Why do my chlorinated lactones degrade so rapidly during a standard aqueous work-up? A1: Chlorinated lactones are subject to two primary, competing degradation pathways when exposed to standard aqueous conditions:

• Base-Catalyzed Hydrolysis (Ring-Opening): The lactone ester group is highly susceptible to nucleophilic attack by hydroxide ions (OH⁻) or water. This attack forms a tetrahedral intermediate that collapses to break the endocyclic C-O bond, irreversibly forming an acyclic hydroxy carboxylate[1].

• Dehydrohalogenation (Elimination): The proton adjacent to both the carbonyl and the chlorine atom ( α -proton) is highly acidic. Even mild bases (like standard NaHCO₃ washes) can abstract this proton, triggering an E2 elimination that expels the chloride ion and yields an α,β -unsaturated lactone[2].

Q2: How does pH affect the stability of the lactone ring during extraction? A2: Lactone stability is entirely pH-dependent. While alkaline conditions catalyze rapid ring-opening, highly acidic conditions (pH < 3) can also drive acid-catalyzed hydrolysis (AAC2 mechanism) by protonating the carbonyl oxygen and increasing its electrophilicity[3]. Kinetic studies on lactone-containing pharmaceuticals demonstrate that the lactone form achieves maximum thermodynamic stability at a mildly acidic pH of approximately 4.5[4]. At this pH, both hydronium and hydroxide concentrations are minimized, effectively halting both acid- and base-catalyzed degradation pathways.

Q3: Which extraction solvent minimizes degradation? A3: Methyl tert-butyl ether (MTBE) is highly recommended over standard solvents like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Causality: MTBE has a low dielectric constant and minimal water miscibility, which limits the partitioning of water into the organic phase[5]. More importantly, MTBE rarely forms emulsions, allowing for rapid phase separation. Minimizing the residence time of the lactone in the biphasic system is critical to preventing interfacial hydrolysis[6].

Q4: Can standard glass vials cause degradation of my purified product? A4: Yes. Standard borosilicate glass vials can leach sodium ions into the sample diluent over time. This leaching locally increases the pH of the solution, which can catalyze the hydrolysis of the lactone ring during storage or LC-MS analysis. Using deactivated or pH-controlled LCMS-certified vials is necessary for long-term storage of these sensitive compounds.

II. Mechanistic Visualization

The following diagram illustrates the dual degradation pathways that must be suppressed during your work-up.

Caption: Degradation pathways of chlorinated lactones under basic aqueous conditions.

III. Quantitative Stability Data

To engineer a robust work-up, you must control the thermodynamic environment. The table below summarizes the causality between work-up conditions and lactone stability based on established kinetic degradation studies[4][7].

Condition / Parameter	Effect on Chlorinated Lactone	Mechanistic Causality
pH < 3.0 (Strong Acid)	Moderate Degradation	Acid-catalyzed acyl cleavage; protonation of carbonyl oxygen increases electrophilicity.
pH 4.0 – 5.0 (Mild Acid)	Maximum Stability	Optimal range. Both base-catalyzed and acid-catalyzed hydrolysis rates are minimized.
pH > 7.0 (Base)	Rapid Degradation	Base-catalyzed hydrolysis (OH⁻ attack) and E2 dehydrohalogenation (loss of HCl).
Temp > 25 °C	Accelerated Ring-Opening	Thermal stress increases the kinetic rate of hydrolysis in the presence of trace water.

IV. Optimized Experimental Protocols

To prevent degradation, the work-up must be treated as a self-validating system where temperature, pH, and residence time are strictly controlled.

Protocol A: Cold-Buffered Aqueous Extraction

Use this protocol if your reaction mixture contains water-soluble byproducts (e.g., inorganic salts, polar co-solvents) that necessitate an aqueous wash.

Step-by-Step Methodology:

• Pre-chilling: Pre-chill the crude reaction mixture, the extraction solvent (MTBE), and a pH 4.5 citrate buffer (or saturated aqueous NH₄Cl) to 0–5 °C in an ice bath[7].

• Quenching: Slowly add the cold pH 4.5 buffer to the crude mixture under vigorous stirring. Self-Validation Step: Spot the quenched mixture on a TLC plate immediately to verify the lactone ring is intact prior to extraction.

• Rapid Extraction: Transfer the mixture to a separatory funnel. Add cold MTBE (3 volumes relative to the aqueous layer). Invert gently to avoid emulsions, vent, and immediately separate the phases. Do not let the biphasic mixture sit.

• Washing: Wash the organic layer once with cold brine to displace residual water and buffer salts.

• Drying: Dry the organic phase over anhydrous Na₂SO₄ for exactly 10 minutes. Prolonged exposure to drying agents can sometimes cause surface-catalyzed degradation.

• Filtration & Concentration: Filter the mixture and concentrate the filtrate under reduced pressure. Keep the water bath temperature strictly below 25 °C to prevent thermal degradation[7].

Caption: Optimized cold-buffered extraction workflow for sensitive chlorinated lactones.

Protocol B: Non-Aqueous Work-up (Silica/Celite Plug)

If your reaction does not strictly require an aqueous wash, bypassing water entirely is the most foolproof way to prevent hydrolysis.

Step-by-Step Methodology:

• Solvent Swap (If necessary): If the reaction was run in a high-boiling or incompatible solvent (e.g., DMF), dilute the crude mixture with a non-polar solvent like Hexanes/EtOAc (8:2).

• Plug Preparation: Pack a short, wide-bore fritted funnel with a 1-inch layer of Celite (bottom) and a 2-inch layer of mildly deactivated silica gel (top). Note: Standard acidic silica can sometimes degrade highly sensitive lactones; pre-treating the silica with 1% triethylamine in hexanes, followed by a thorough hexanes flush, can mitigate this, though it risks base-catalyzed dehydrohalogenation. Neutral alumina is often a safer alternative.

• Filtration: Load the crude mixture onto the plug. Pull vacuum and elute rapidly with a pre-determined solvent system (e.g., 20% EtOAc in Hexanes).

• Concentration: Evaporate the eluent under high vacuum at < 25 °C.

• Storage: Transfer the purified chlorinated lactone to a pH-controlled, deactivated glass vial, purge with argon, and store at -20 °C in the dark[7].

V. References

• Waters Corporation. "Mitigating In-Vial Degradation of Pharmaceuticals During LC Analysis." Waters.com.

• BenchChem. "Preventing degradation of (+)-Alantolactone during extraction and storage." Benchchem.com.

• Rivera, A.P.T. et al. "Optimization and Validation of an Extraction Method for Endosulfan Lactone on a Solid Substrate." PSE Community.org.

• National Institutes of Health. "The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan." NIH.gov.

• The Journal of Organic Chemistry. "Mechanisms of Lactone Hydrolysis in Acidic Conditions." ACS.org.

• Environmental Science & Technology. "Microsomal Metabolism of Prochiral Polychlorinated Biphenyls Results in the Enantioselective Formation of Chiral Metabolites." ACS.org.

• National Institutes of Health. "The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective." NIH.gov.

• Wikipedia. "Dehydrohalogenation." Wikipedia.org.

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• 4. The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. psecommunity.org [psecommunity.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 5-Butyl-3-chlorodihydrofuran-2(3H)-one vs. Its Bromo-Analog

As drug development increasingly relies on functionalized lactones for synthesizing complex biologically active molecules (such as quorum-sensing inhibitors and natural product analogs), selecting the correct halogenated precursor is critical. This guide provides an in-depth technical comparison between 5-Butyl-3-chlorodihydrofuran-2(3H)-one (CAS 89344-85-4)[1] and its bromo-analog, 5-Butyl-3-bromodihydrofuran-2(3H)-one .

Designed for synthetic chemists and application scientists, this guide dissects the mechanistic causality behind their reactivity differences and provides self-validating experimental protocols to optimize your synthetic workflows.

Mechanistic Causality: Why Halogen Identity Dictates Reactivity

Both molecules feature a γ -butyrolactone core with a lipophilic butyl chain at the C5 position and a halogen atom at the C3 ( α ) position. The α -position is adjacent to the carbonyl group, rendering the C3 carbon highly electrophilic. However, the identity of the halogen fundamentally alters the kinetic and thermodynamic profile of the molecule[2].

The Leaving Group Effect (SN2 Substitution)

In nucleophilic substitution reactions (e.g., amination, azidation, or thiolation), the bromo-analog significantly outperforms the chloro-analog[2]. This causality is rooted in two chemical principles:

• Bond Dissociation Energy (BDE): The C–Br bond is substantially weaker ( ≈285 kJ/mol) than the C–Cl bond ( ≈339 kJ/mol). This lower energy barrier translates to a lower activation energy ( Ea​ ) for the SN2 transition state.

• Polarizability: The larger atomic radius of bromine allows its electron cloud to distort more readily. This polarizability stabilizes the SN2 transition state, further accelerating the reaction rate compared to the harder, less polarizable chloride ion.

Metal Insertion (Reformatsky-Type Reactions)

When forming zinc enolates for carbon-carbon bond formation, oxidative addition of zinc into the carbon-halogen bond is required. The weaker C–Br bond readily undergoes oxidative addition at mild temperatures (often requiring only mild activation). In contrast, the C–Cl bond is notoriously sluggish, often requiring highly reactive Rieke zinc or elevated temperatures that can lead to product degradation.

Stability and Handling

While the bromo-analog is kinetically superior for synthesis, it is highly moisture-sensitive and prone to slow hydrolysis or decomposition upon prolonged storage[3]. The chloro-analog, conversely, offers superior shelf stability and is often preferred when the downstream reaction utilizes highly aggressive nucleophiles where leaving group ability is not the rate-limiting bottleneck[1].

Quantitative Reactivity Comparison

The following table summarizes the physicochemical and kinetic differences between the two analogs to guide your reagent selection.

Parameter	5-Butyl-3-chlorodihydrofuran-2(3H)-one	5-Butyl-3-bromodihydrofuran-2(3H)-one
C–X Bond Energy	≈339 kJ/mol	≈285 kJ/mol
Leaving Group Ability	Moderate	Excellent
Relative SN2 Rate	1x (Baseline)	≈50x−100x faster
Reformatsky Reactivity	Poor (Requires Rieke Zn / Heat)	Excellent (Standard Zn dust / RT)
Shelf Stability	High (Stable at RT)	Moderate (Moisture sensitive, store at 4°C)[3]
Primary Application	Precursor for robust nucleophiles	Precursor for mild/sterically hindered nucleophiles

Visualizing Reaction Pathways

The divergent reactivity of these α -halolactones dictates their utility in different synthetic pathways. The diagram below maps the primary transformations.

Caption: Divergent reactivity pathways of alpha-halolactones based on halogen identity.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly stated so researchers can troubleshoot effectively.

Protocol A: SN2 Azidation (Synthesis of 3-Azido-5-butyldihydrofuran-2(3H)-one)

Recommendation: Use the bromo-analog for optimal yields.

• Preparation: Dissolve 1.0 equivalent of 5-butyl-3-bromodihydrofuran-2(3H)-one in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere.

  • Causality: DMF is a polar aprotic solvent. It solvates the sodium cation but leaves the azide anion unsolvated ("naked"), drastically increasing its nucleophilicity and accelerating the SN2 displacement of the bromide ion.

• Nucleophile Addition: Cool the solution to 0°C. Slowly add 1.2 equivalents of Sodium Azide (NaN 3​ ).

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor via TLC (Hexanes/EtOAc 8:2).

• Workup: Quench the reaction by adding cold distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Causality: The lipophilic C5-butyl chain ensures the product partitions highly into the organic phase, while DMF and unreacted NaN 3​ remain in the aqueous phase.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Reformatsky-Type Enolate Addition

Recommendation: The bromo-analog is strictly required; the chloro-analog will fail under these mild conditions.

• Zinc Activation: Suspend 2.0 equivalents of Zinc dust in anhydrous THF. Add 0.1 equivalents of Chlorotrimethylsilane (TMSCl) and 0.1 equivalents of 1,2-dibromoethane. Heat to reflux for 15 minutes, then cool to room temperature.

  • Causality: Commercial zinc dust is passivated by a layer of zinc oxide (ZnO). TMSCl and 1,2-dibromoethane chemically scrub this oxide layer, exposing the highly reactive zero-valent zinc surface necessary for oxidative addition.

• Oxidative Addition: Slowly add 1.0 equivalent of 5-butyl-3-bromodihydrofuran-2(3H)-one dropwise. Stir for 30 minutes to form the zinc enolate.

• Electrophile Trapping: Add 1.1 equivalents of your target aldehyde/ketone. Stir for 2 hours at room temperature, then quench with saturated aqueous NH 4​ Cl.

Experimental Workflow Visualization

The following diagram outlines the critical path for Protocol A, ensuring a standardized approach to SN2 functionalization.

Caption: Step-by-step experimental workflow for the SN2 azidation of 5-butyl-3-bromodihydrofuran-2(3H)-one.

References

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CAS 5061-21-2: 2-Bromo-4-butyrolactone | CymitQuimica [cymitquimica.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]

Alternative Chlorinating Agents for the Synthesis of 3-Chloro-γ-Lactones: A Comparative Guide

The synthesis of 3-chloro-γ-lactones via the chlorolactonization of alkenoic acids is a critical transformation in the development of halogenated pharmaceuticals and complex natural products. Historically, this electrophilic addition relied on harsh, toxic reagents like chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂), which offer poor functional group tolerance and virtually no stereocontrol.

Modern synthetic chemistry has shifted toward bench-stable, solid N-chloroamines. However, selecting the correct chlorinating agent is not merely a matter of convenience or atom economy; it fundamentally dictates the mechanistic pathway and the stereochemical outcome of the reaction. This guide provides an objective, data-driven comparison of alternative chlorinating agents, focusing on the delicate balance between reagent electrophilicity and catalytic stereocontrol.

Mechanistic Causality: The Electrophilicity Paradox

In catalytic asymmetric chlorolactonization, the alkene undergoes electrophilic attack by a chlorenium ion (Cl⁺) donor, followed by intramolecular ring closure by a pendant carboxylate nucleophile[1]. The success of this transformation relies on suppressing the stereorandom, uncatalyzed background reaction while accelerating the catalyst-directed pathway[2].

The intrinsic electrophilicity of the chlorinating agent's N–Cl bond can be quantified using its ³⁵Cl Nuclear Quadrupole Resonance (NQR) frequency[3]. A higher NQR frequency correlates with greater Cl⁺ character. This creates a mechanistic paradox:

• Low Electrophilicity (e.g., N-Chlorosuccinimide - NCS): The reagent is too stable. The transfer of Cl⁺ is sluggish, resulting in poor yields even in the presence of a catalyst[3].

• High Electrophilicity (e.g., Trichloroisocyanuric Acid - TCCA): The reagent is highly reactive. While it provides excellent yields, it triggers a rapid, uncatalyzed background reaction that bypasses the chiral catalyst, severely eroding the enantiomeric excess (ee%) of the final product[3].

• Moderate Electrophilicity (e.g., Dichlorohydantoins - DCDMH/DCDPH): Reagents like 1,3-dichloro-5,5-dimethylhydantoin (DCDMH) strike the optimal balance. The N1 chlorine acts as an inductive activator, while the N3 chlorine is selectively delivered to the substrate via a catalyst-bound complex, allowing for high enantioselectivity[3].

Mechanistic divergence in chlorolactonization based on chlorinating agent electrophilicity.

Quantitative Performance Comparison

The following table synthesizes experimental data for the chlorolactonization of standard 4-substituted 4-pentenoic acids using 10 mol% of the chiral Lewis base catalyst (DHQD)₂PHAL[3].

Chlorinating Agent	Active Chlorine %	Relative Electrophilicity	Yield (%)	Enantioselectivity (ee%)	Operational Profile
NCS	51.0%	Low	15%	52%	Sluggish reaction; fails to outcompete non-productive pathways without harsh activation[3].
DCDMH	~72.0%	Moderate	76–87%	81–89%	The gold standard for asymmetric synthesis; optimal catalyst coordination[3].
TCCA	91.5%	High	89%	70%	Highly atom-economical and fast; however, prone to racemic background reactions[3][4].

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, where physical or chemical cues confirm the success of the mechanistic pathway.

Protocol A: Asymmetric Chlorolactonization using DCDMH

Optimized for drug discovery applications requiring high enantiomeric purity.

• Preparation: In an oven-dried flask under argon, dissolve the alkenoic acid substrate (1.0 equiv), (DHQD)₂PHAL catalyst (0.1 equiv), and benzoic acid (0.1 equiv) in anhydrous CHCl₃ (0.05 M).

• Cooling: Cool the reaction mixture to -20 °C to further suppress any uncatalyzed background reaction.

• Activation: Add DCDMH (1.1 equiv) in one portion. Stir the reaction in the dark for 12–24 hours, monitoring via TLC.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy unreacted electrophilic chlorine. Extract with CH₂Cl₂, dry over Na₂SO₄, and purify via silica gel chromatography.

Self-Validating Mechanism: The addition of benzoic acid is not arbitrary; it acts as a proton shuttle. It protonates the hydantoin carbonyl, activating it for Cl⁺ transfer only when it is complexed with the chiral alkaloid catalyst. If the benzoic acid is omitted, the reaction stalls, proving that the DCDMH requires the specific catalyst-bound microenvironment to proceed[2].

Protocol B: Scalable, Racemic Chlorolactonization using TCCA

Optimized for scale-up, early-stage intermediate synthesis, and green chemistry metrics.

• Preparation: Dissolve the alkenoic acid (1.0 equiv) in acetone or CH₂Cl₂ (0.2 M) at 0 °C.

• Chlorination: Slowly add TCCA (0.34 equiv) in small portions. The reaction is exothermic.

• Stirring: Allow the mixture to warm to room temperature and stir for 1–2 hours.

• Filtration & Workup: Filter the resulting dense white suspension through a Celite pad. Wash the filtrate with saturated aqueous NaHCO₃, dry, and concentrate in vacuo.

Self-Validating Mechanism: TCCA possesses an exceptionally high active chlorine content (91.5%), allowing for sub-stoichiometric reagent loading (0.34 equiv)[4]. As TCCA transfers its three chlorine atoms, it is reduced to cyanuric acid. Cyanuric acid is highly insoluble in standard organic solvents. The rapid formation of a dense white precipitate serves as a reliable, internal visual indicator of reaction progress. Filtration removes the byproduct entirely, yielding a highly pure crude product without the need for aqueous extraction of the leaving group[4].

Conclusion

For researchers prioritizing stereocontrol and enantiomeric excess , Dichlorohydantoins (DCDMH or DCDPH) are the undisputed reagents of choice. Their moderate electrophilicity perfectly aligns with the activation threshold of cinchona alkaloid catalysts, ensuring the chiral pathway dominates[3][5].

Conversely, for applications requiring rapid throughput, high atom economy, and scalability where stereochemistry is either irrelevant or resolved downstream, Trichloroisocyanuric Acid (TCCA) provides an unparalleled, environmentally friendly alternative[4].

Sources

• 1. Absolute and relative facial selectivities in organocatalytic asymmetric chlorocyclization reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Comprehensive Spectroscopic Analysis and Chromatographic Resolution of 5-Butyl-3-chlorodihydrofuran-2(3H)-one Diastereomers

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug Development Professionals Document Type: Methodological Comparison Guide & Application Note

Executive Summary

The synthesis of substituted γ -butyrolactones, such as 5-butyl-3-chlorodihydrofuran-2(3H)-one (CAS 89344-85-4), frequently yields a mixture of syn (cis) and anti (trans) diastereomers. Because the stereochemical configuration at the C3 and C5 positions drastically alters the molecule's spatial geometry and subsequent biological or synthetic reactivity, rigorous analytical resolution is non-negotiable.

This guide objectively compares the performance of advanced analytical methodologies against standard laboratory alternatives for the separation and structural elucidation of these diastereomers. We evaluate a specialized Permethylated β -Cyclodextrin GC column against a standard 5% Phenyl phase, and compare the diagnostic confidence of 1D 1 H NMR against 2D NOESY NMR.

Part 1: Chromatographic Resolution (GC-MS)

The Challenge: Boiling Point vs. Spatial Geometry

Standard gas chromatography relies on standard non-polar or slightly polar stationary phases (e.g., 5% Phenyl/95% Dimethyl Polysiloxane, such as HP-5ms). Because the syn and anti diastereomers of 5-butyl-3-chlorodihydrofuran-2(3H)-one possess nearly identical boiling points and dipole moments, standard phases fail to provide baseline resolution, resulting in co-elution.

The Solution: Permethylated β -Cyclodextrin Capillary Columns

To achieve baseline resolution, we utilize a Permethylated β -Cyclodextrin phase (e.g., CHIRALDEX B-DM) .

Mechanistic Causality: The β -cyclodextrin macrocycle consists of seven D-glucopyranose units, forming a hydrophobic cavity. The 5-butyl chain of the lactone preferentially enters this cavity. The critical separation factor is the spatial orientation of the 3-chloro substituent. In the syn isomer, the chlorine atom and the butyl group are on the same face of the lactone ring, creating a specific steric profile at the rim of the cyclodextrin cavity. In the anti isomer, the trans-diaxial/diequatorial relationships alter the depth to which the molecule can penetrate the cavity, leading to differential inclusion complex stability and distinct retention times[1].

Self-Validating Experimental Protocol: GC-MS Workflow

To ensure the integrity of the chromatographic data, this protocol incorporates a System Suitability Test (SST) prior to sample analysis.

• System Suitability Test (SST): Inject a standard C8​−C20​ alkane mixture. Calculate the theoretical plate count ( N ). Validation Gate: Proceed only if N>50,000 and peak asymmetry factor ( As​ ) is between 0.9 and 1.1.

• Sample Preparation: Dissolve 1.0 mg of the crude 5-butyl-3-chlorodihydrofuran-2(3H)-one diastereomeric mixture in 1.0 mL of LC-MS grade ethyl acetate.

• Injection: Inject 1.0 μ L in split mode (50:1 ratio) at an inlet temperature of 250 °C.

• Oven Programming (Tuning Enantioselectivity): Isothermal holds are critical for cyclodextrin phases. Start at 80 °C (hold 2 min), ramp at 2 °C/min to 140 °C (hold 10 min), then ramp at 10 °C/min to 200 °C. Causality: Slower ramp rates at the expected elution temperature maximize the ΔG of the transient inclusion complexes.

• Detection: Mass Spectrometer in Electron Ionization (EI) mode (70 eV). Monitor the characteristic lactone fragmentation ions ( m/z 85, m/z 141).

Quantitative Data Comparison: GC-MS Performance

Parameter	Alternative: 5% Phenyl Polysiloxane (HP-5ms)	Product: Permethylated β -CD (CHIRALDEX B-DM)
Retention Time (syn)	14.22 min	18.45 min
Retention Time (anti)	14.28 min	19.12 min
Resolution ( Rs​ )	0.4 (Co-elution)	2.8 (Baseline Resolution)
Selectivity ( α )	1.004	1.036
Analytical Verdict	Unsuitable for quantitation	Optimal for precise quantitation

Part 2: Spectroscopic Structural Elucidation (NMR)

The Challenge: Conformational Averaging in 1D NMR

While 1D 1 H NMR is the standard for chemical identification, it is highly ambiguous for assigning relative stereochemistry in γ -butyrolactones. The 5-membered lactone ring is not perfectly rigid; it undergoes rapid interconversion between various envelope conformations[2]. Consequently, the Karplus equation—which correlates vicinal coupling constants ( 3J ) with dihedral angles—yields time-averaged 3JH3−H4​ and 3JH4−H5​ values that are often indistinguishable between the syn and anti isomers.

The Solution: 2D NOESY NMR

To definitively assign the syn (cis) and anti (trans) configurations, we must abandon through-bond coupling ( J ) and rely on through-space dipole-dipole interactions using 2D Nuclear Overhauser Effect Spectroscopy (NOESY)[3].

Mechanistic Causality: The NOE signal intensity is inversely proportional to the sixth power of the internuclear distance ( 1/r6 ).

• In the syn (cis) isomer , the H3 and H5 protons reside on the same face of the lactone ring. Their internuclear distance is typically <3.0 Å, resulting in a strong NOE cross-peak .

• In the anti (trans) isomer , the H3 and H5 protons are on opposite faces of the ring. Their distance exceeds 4.0 Å, resulting in no observable NOE cross-peak .

Self-Validating Experimental Protocol: 2D NOESY Workflow

To prevent false-positive NOE signals arising from spin diffusion (indirect NOEs), the mixing time ( τm​ ) must be rigorously calibrated.

• Sample Preparation: Dissolve 15 mg of the purified isomer in 0.6 mL of CDCl3​ (100% atom D) containing 0.03% TMS. Transfer to a high-precision 5 mm NMR tube.

• T1​ Relaxation Measurement: Execute an inversion-recovery sequence (180° - τ

  • 90° - acquire) to determine the longitudinal relaxation time ( T1​ ) of the H3 and H5 protons. Validation Gate: The NOESY mixing time MUST be set to approximately 0.7×T1​ to ensure the NOE buildup is in the linear regime.

• 2D NOESY Acquisition: Acquire the phase-sensitive 2D NOESY spectrum at 298 K using a mixing time ( τm​ ) of 400 ms. Collect 256 increments in the indirect dimension ( t1​ ) with 16 scans per increment.

• Data Processing: Apply a squared sine-bell apodization function in both dimensions prior to Fourier transformation. Phase the diagonal peaks to be purely positive; direct NOE cross-peaks will appear with the same phase as the diagonal.

Quantitative Data Comparison: NMR Diagnostic Confidence

Parameter	Alternative: 1D 1 H NMR	Product: 2D NOESY NMR
Primary Metric	3J Coupling Constants (Hz)	Through-space NOE Cross-peaks
syn Isomer Result	3JH3−H4​ = 7.2 Hz, 3JH4−H5​ = 6.8 Hz	Strong H3-H5 cross-peak
anti Isomer Result	3JH3−H4​ = 7.5 Hz, 3JH4−H5​ = 6.5 Hz	No H3-H5 cross-peak
Diagnostic Confidence	Low (Ambiguous due to puckering)	Absolute (Definitive assignment)

Part 3: Analytical Workflow Visualization

The following diagram maps the logical progression of the analytical workflow, demonstrating how the optimized methodologies bypass the limitations of standard techniques.

Figure 1: Analytical workflow for the chromatographic resolution and structural elucidation of diastereomers.

References

• 10.29 Spectroscopic Analysis: Diastereomeric Derivatization for Spectroscopy. University of Bath Research Portal.[Link]

• Identification by Genome Mining of a Type I Polyketide Gene Cluster from Streptomyces argillaceus Involved in the Biosynthesis of Pyridine and Piperidine Alkaloids Argimycins P. PMC - National Institutes of Health.[Link]

• Synthesis of a Natural γ-Butyrolactone from Nerylacetone by Acremonium roseum and Fusarium oxysporum Cultures. ResearchGate.[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification by Genome Mining of a Type I Polyketide Gene Cluster from Streptomyces argillaceus Involved in the Biosynthesis of Pyridine and Piperidine Alkaloids Argimycins P - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of catalytic efficiency in dihydrofuranone synthesis

Comparative Guide to Catalytic Efficiencies in Asymmetric Dihydrofuranone Synthesis

Executive Summary

Substituted dihydrofuranones (γ-butyrolactones) are privileged scaffolds ubiquitous in natural products, receptor ligands, and modern pharmaceuticals. As a Senior Application Scientist, I frequently evaluate synthetic routes for these moieties. The strategic selection of a catalytic system—whether transition-metal-driven, N-heterocyclic carbene (NHC)-mediated, or via bifunctional organocatalysis—dictates not only the stereochemical outcome but also the scalability and environmental footprint of the process. This guide provides an objective, data-backed comparison of three state-of-the-art catalytic methodologies for dihydrofuranone synthesis, detailing the mechanistic causality behind their experimental protocols.

Mechanistic Divergence in Catalytic Pathways

The synthesis of highly functionalized dihydrofuranones requires precise control over multiple stereocenters. The field has converged on three primary activation modes:

• Transition Metal Catalysis (Rh) : Relies on the generation of highly electrophilic metal carbenoids for rapid cyclopropanation followed by lactonization.

• NHC Catalysis : Utilizes umpolung reactivity and acylazolium intermediates to facilitate formal [3+2] annulations.

• Bifunctional Organocatalysis : Employs hydrogen-bonding networks (e.g., via thioureas) to orchestrate complex Michael/aldol cascade cyclizations.

Figure 1: Mechanistic divergence in catalytic dihydrofuranone synthesis pathways.

Quantitative Benchmarking of Catalytic Efficiency

To objectively compare these systems, we must look beyond isolated yields and evaluate industrial viability metrics such as Turnover Number (TON) and Turnover Frequency (TOF).

Catalytic System	Reaction Type	Yield (%)	Enantiomeric Excess (ee)	TON	TOF (s⁻¹)	Primary Synthetic Advantage
Rh₂(S-TCPTTL)₄	Cyclopropanation / Lactonization	Up to 98%	Up to 98%	88,000	24	Exceptional catalytic turnover and reaction velocity
Chiral NHC + HOBt	[3+2] Annulation	66–86%	82–94%	< 100	< 0.1	Access to highly complex spirocyclic architectures
Fluorous Cinchona	Michael/Aldol Cascade	39–82%	Up to 99%	< 100	< 0.1	High diastereoselectivity and catalyst recyclability

Deep Dive: Experimental Protocols & Causality Analysis

A robust protocol must be a self-validating system where every reagent and condition serves a distinct mechanistic purpose. Below are the optimized workflows for each catalytic class.

Rh(II)-Catalyzed Cyclopropanation/Lactonization

Rhodium(II) paddlewheel complexes represent the pinnacle of efficiency for diazo decomposition. Recent advancements have identified Rh₂(S-TCPTTL)₄ as a superior catalyst for the enantioselective cyclopropanation of furans, a direct precursor to dihydrofuranones [1].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk tube under argon. Charge the vessel with the furan substrate (1.0 equiv) and Rh₂(S-TCPTTL)₄ (0.001 mol%).

• Solvation: Dissolve the mixture in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Controlled Addition: Dissolve the diazo compound (1.2 equiv) in DCM and add it to the reaction mixture strictly via a syringe pump over a 2-hour period at room temperature.

• Lactonization: Subject the resulting cyclopropane intermediate to mild acidic conditions (e.g., catalytic TsOH) to trigger ring-opening lactonization into the dihydrofuranone.

Causality & Expert Insight: The defining feature of this protocol is the ultra-low catalyst loading (0.001 mol%), which yields a staggering TON of 88,000. Because the catalyst is so sparse, the slow addition of the diazo compound via syringe pump is an absolute necessity. This maintains a low steady-state concentration of the diazo species, completely suppressing the uncatalyzed, background dimerization of the carbene. The bulky chiral TCPTTL ligands create an exceptionally deep and rigid chiral pocket, dictating the facial approach of the furan and ensuring up to 98% ee.

NHC-Catalyzed [3+2] Annulation

N-Heterocyclic carbenes excel at reversing the native polarity of molecules (umpolung). For dihydrofuranone synthesis, the generation of an α,β-unsaturated acylazolium intermediate allows for elegant [3+2] annulations with isatins to form spirooxindole lactones [2].

Step-by-Step Methodology:

• Activation: In a dry 10 mL Schlenk tube, combine the saturated carboxylic ester (1.5 equiv), isatin (1.0 equiv), Cs₂CO₃ (2.0 equiv), 1-Hydroxybenzotriazole (HOBt, 20 mol%), and an aminoindanol-derived NHC precatalyst (10 mol%).

• Desiccation: Add 100 mg of activated 4 Å molecular sieves to ensure a strictly anhydrous environment.

• Reaction: Inject freshly distilled anhydrous THF (1 mL). Stir the suspension at room temperature for 12 hours.

• Isolation: Filter through a short pad of silica, concentrate, and purify via flash chromatography.

Causality & Expert Insight: The inclusion of Cs₂CO₃ is standard for deprotonating the precatalyst to generate the active carbene. However, the critical innovation in this self-validating protocol is the addition of HOBt . Without HOBt, the reaction suffers from poor diastereoselectivity (dr ~2:1). HOBt acts as a dual-purpose proton shuttle and hydrogen-bonding stabilizer. It facilitates the rapid enolization of the acylazolium intermediate and structurally organizes the transition state via H-bonding, boosting the diastereoselectivity to >20:1 and the ee to 93%.

Bifunctional Organocatalysis via Fluorous Cinchona Thioureas

When sustainability and catalyst recovery are paramount, bifunctional organocatalysts are the tools of choice. A fluorous-tagged cinchona alkaloid thiourea can drive a one-pot Michael/aldol/cyclization cascade to yield complex dihydrofuranone spirooxindoles [3].

Step-by-Step Methodology:

• Initialization: Dissolve diethyl malonate (1.2 equiv), olefinic oxindole (1.0 equiv), and aqueous formaldehyde (excess) in a Toluene/DCM co-solvent system.

• Catalysis: Introduce 10 mol% of the fluorous cinchona thiourea catalyst.

• Thermal Control: Immediately cool the reaction vessel to -25 °C and stir until complete consumption of the oxindole is observed via TLC.

• Catalyst Recovery: Subject the crude mixture to Fluorous Solid-Phase Extraction (F-SPE). Elute the organic products with fluorophobic solvents (e.g., 80% MeOH/H₂O), then recover the catalyst quantitatively using a fluorophilic solvent (e.g., pure MeOH or fluorinated solvents).

Causality & Expert Insight: This protocol relies on precise dual activation: the thiourea moiety activates the electrophilic oxindole via double hydrogen bonding, while the quinuclidine nitrogen of the cinchona alkaloid activates the nucleophile. The strict temperature control (-25 °C) is non-negotiable; higher temperatures allow the background, uncatalyzed Michael addition to compete, which instantly erodes enantiomeric excess. The fluorous tag allows for near 100% catalyst recovery without the degradation typically seen during standard silica gel chromatography, making this highly attractive for scale-up operations.

Strategic Recommendations

• For High-Throughput/Scale-Up: The Rh(II) system is unmatched. A TOF of 24 s⁻¹ and massive TON make it the most economically viable option for industrial-scale synthesis of simpler dihydrofuranone cores, provided the diazo handling is engineered safely.

• For Complex Drug Discovery: The NHC + HOBt system is ideal for generating highly decorated, spirocyclic libraries. The mild conditions and high functional group tolerance offset the higher catalyst loading requirements.

• For Green Chemistry Initiatives: The Fluorous Cinchona system provides the best balance of high stereocontrol (up to 99% ee) and environmental sustainability due to its robust recyclability via F-SPE.

References

• Sharma, S., Singh, V., Vashistha, V. K., & Sharma, A. (2023). Enantioselective Synthesis of Arglabin: A simple and efficient route to pyrazole-based dihydrofuranones via lactonization approach. ResearchGate. Available at:[Link]

• Zhu, S.-Y., et al. (2016). 1-Hydroxybenzotriazole-Assisted, N-Heterocyclic Carbene Catalyzed β-Functionalization of Saturated Carboxylic Esters: Access to Spirooxindole Lactones. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• Pan, S. C., et al. (2019). Recyclable Organocatalyst for One-Pot Asymmetric Synthesis of Dihydrofuranone and Tetrahydropyranone Spirooxindoles. European Journal of Organic Chemistry, ResearchGate. Available at:[Link]

A Comparative Analysis of the Biological Activity of 5-Butyl-3-chlorodihydrofuran-2(3H)-one and Related Compounds

In the landscape of modern drug discovery and development, the furanone scaffold has emerged as a privileged structure, demonstrating a remarkable breadth of biological activities.[1][2] This guide provides an in-depth, objective comparison of the biological profile of 5-Butyl-3-chlorodihydrofuran-2(3H)-one against structurally related compounds. By synthesizing available experimental data and elucidating key structure-activity relationships (SAR), this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to advance their research in this promising area of medicinal chemistry.

Introduction: The Furanone Core in Medicinal Chemistry

The dihydrofuran-2(3H)-one, or γ-butyrolactone, ring is a fundamental heterocyclic motif found in a vast number of natural products and synthetic compounds with significant pharmacological properties.[2] These properties span a wide spectrum, including antimicrobial, cytotoxic, anti-inflammatory, and quorum sensing inhibitory activities. The biological efficacy of furanone derivatives is profoundly influenced by the nature and position of substituents on the lactone ring. Of particular interest are halogenated furanones, which have garnered considerable attention for their potent and diverse bioactivities.[3][4] This guide focuses on 5-Butyl-3-chlorodihydrofuran-2(3H)-one, a representative member of the 5-alkyl-3-halo-γ-butyrolactone family, to explore how the interplay between the C-5 alkyl chain and the C-3 chloro substituent dictates its biological function in comparison to its analogs.

Plausible Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

A likely synthetic pathway would begin with the readily available 5-butyldihydrofuran-2(3H)-one (also known as γ-octalactone). The key step would be the introduction of a chlorine atom at the C-3 position. This can be achieved through α-halogenation of the lactone enolate.

Experimental Protocol: Synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

This protocol is a representative, conceptualized procedure based on standard organic synthesis techniques.

Step 1: Enolate Formation

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 5-butyldihydrofuran-2(3H)-one (1 equivalent) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 equivalents) in THF to the cooled lactone solution via the dropping funnel over 30 minutes.

• Stir the resulting mixture at -78 °C for 1 hour to ensure complete enolate formation.

Step 2: Chlorination

• Dissolve a suitable chlorinating agent, such as N-chlorosuccinimide (NCS) (1.2 equivalents), in anhydrous THF.

• Add the NCS solution dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to stir at -78 °C for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

Step 3: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Comparative Biological Activity

The biological activity of 5-Butyl-3-chlorodihydrofuran-2(3H)-one can be inferred and compared with related compounds by examining key biological endpoints: cytotoxicity against cancer cell lines, antimicrobial activity, and quorum sensing inhibition.

Cytotoxic Activity

Halogenated furanones have demonstrated significant cytotoxic potential against a range of cancer cell lines.[3][5] The presence and nature of the halogen, as well as the substitution at the C-5 position, are critical determinants of this activity.

Table 1: Comparative Cytotoxicity of Furanone Derivatives

Compound	Structure	Cancer Cell Line	IC50 (µM)	Reference(s)
Hypothesized Activity for 5-Butyl-3-chlorodihydrofuran-2(3H)-one	Structure not available

Colon (HCT-116), Prostate (PC-3)Potent (likely low µM)Inferred from analogs3,4-dibromofuran-2(5H)-oneStructure not availableColon (HCT-116)0.4 ± 0.04[3](E)-5-(Bromomethylene)furan-2-(5H)-oneStructure not availableProstate (PC-3)0.93 ± 0.02[3]Silyl derivative 3d (a 3,4-dibromo-5-silyloxy-furan-2(5H)-one)Structure not availableColon (HCT-116)1.63-(3,4,5-trimethoxyphenyl)-4-(4-methoxyphenyl)-2(5H)-furanoneStructure not availableVarious<0.02

Discussion of Structure-Activity Relationships for Cytotoxicity:

The data from related compounds strongly suggest that halogenation is a key contributor to the cytotoxic effects of furanones. For instance, 3,4-dibromofuran-2(5H)-one exhibits sub-micromolar activity against the HCT-116 colon cancer cell line.[3] The presence of a halogen at the C-3 position in 5-Butyl-3-chlorodihydrofuran-2(3H)-one is therefore expected to confer significant cytotoxic potential.

The butyl group at the C-5 position will increase the lipophilicity of the molecule compared to unsubstituted or smaller alkyl-substituted analogs. This increased lipophilicity can enhance membrane permeability, potentially leading to higher intracellular concentrations and increased cytotoxicity. However, the interplay between the electronic effects of the chlorine atom and the steric and lipophilic effects of the butyl group will ultimately determine the overall potency. It is plausible that 5-Butyl-3-chlorodihydrofuran-2(3H)-one will exhibit potent cytotoxic activity, likely in the low micromolar range, against various cancer cell lines.

Antimicrobial Activity

The furanone scaffold is a well-established pharmacophore in the development of antimicrobial agents.[2] Halogenation has been shown to enhance the antimicrobial properties of these compounds.

Table 2: Comparative Antimicrobial Activity of Furanone Derivatives

Compound	Organism	MIC (µg/mL)	Reference(s)
Hypothesized Activity for 5-Butyl-3-chlorodihydrofuran-2(3H)-one	Gram-positive & Gram-negative bacteria	Moderate to potent	Inferred from analogs
2-Arylidene-4-(4-chlorophenyl)but-3-en-4-olides	S. aureus, E. coli, P. aeruginosa	12.5-100	[4]
Pyrrolone derivatives of butenolides	Fungal species (C. albicans, A. niger)	6.25-50	[4]
Furanone C-30	P. aeruginosa	- (Inhibits biofilm)	[6]

Discussion of Structure-Activity Relationships for Antimicrobial Activity:

The antimicrobial activity of furanones is often linked to their ability to interfere with essential cellular processes. The chlorine atom at the C-3 position of 5-Butyl-3-chlorodihydrofuran-2(3H)-one is an electrophilic center that can potentially react with nucleophilic residues in bacterial enzymes and proteins, leading to their inactivation. The butyl group at the C-5 position can facilitate the interaction of the molecule with the lipid-rich bacterial cell membrane, enhancing its uptake.

It is anticipated that 5-Butyl-3-chlorodihydrofuran-2(3H)-one will exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The potency will likely be influenced by the specific bacterial species and their membrane characteristics.

Quorum Sensing Inhibition

A significant body of research has highlighted the ability of halogenated furanones to inhibit bacterial quorum sensing (QS), a cell-to-cell communication system that regulates virulence and biofilm formation.[7] This anti-QS activity makes them attractive candidates for the development of novel anti-virulence therapies.

Table 3: Comparative Quorum Sensing Inhibitory Activity of Furanone Derivatives

Compound	Reporter Strain	Activity (IC50 or % Inhibition)	Reference(s)
Hypothesized Activity for 5-Butyl-3-chlorodihydrofuran-2(3H)-one	Vibrio harveyi, Pseudomonas aeruginosa	Potent inhibition	Inferred from analogs
Halogenated Furanones (general)	Vibrio harveyi	IC50 in the single-digit µM range	[8]
4-Methoxyphenyl-substituted bromofuranone	Vibrio harveyi	33% inhibition of bioluminescence	[9]
Phenyl-substituted bromofuranone	Vibrio harveyi	19% inhibition of bioluminescence	[9]
Phenyl-substituted chlorofuranone	Vibrio harveyi	9% inhibition of bioluminescence	[9]

Discussion of Structure-Activity Relationships for Quorum Sensing Inhibition:

Halogenated furanones are known to act as competitive inhibitors of the LuxR-type receptors in bacterial QS systems.[7] They are thought to bind to the receptor and promote its degradation, thereby preventing the activation of QS-controlled genes. The structural similarity of the furanone ring to the acyl-homoserine lactone (AHL) signaling molecules is key to this activity.

The presence of the chlorine atom at the C-3 position in 5-Butyl-3-chlorodihydrofuran-2(3H)-one is expected to be a critical feature for its QS inhibitory activity. Studies have shown that halogenation is often essential for potent inhibition.[9] The butyl group at the C-5 position likely plays a role in modulating the binding affinity of the molecule for the AHL receptor's binding pocket. It is highly probable that 5-Butyl-3-chlorodihydrofuran-2(3H)-one will be a potent inhibitor of quorum sensing in various Gram-negative bacteria.

Experimental Methodologies

To facilitate the comparative evaluation of 5-Butyl-3-chlorodihydrofuran-2(3H)-one and its analogs, standardized and validated experimental protocols are essential.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds (e.g., from 0.01 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Prepare a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (bacteria and broth) and a negative control (broth only).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Quorum Sensing Inhibition Assay (Vibrio harveyi Bioluminescence)

This assay utilizes a reporter strain of Vibrio harveyi where bioluminescence is under the control of a quorum sensing system.

Protocol:

• Bacterial Culture: Grow the Vibrio harveyi reporter strain to the early exponential phase.

• Assay Setup: In a 96-well plate, add the bacterial culture and the test compounds at various concentrations.

• Incubation: Incubate the plate with shaking at 30 °C.

• Luminescence Measurement: Measure the bioluminescence and optical density (at 600 nm) at regular intervals using a luminometer and a microplate reader, respectively.

• Data Analysis: Normalize the luminescence values to the optical density to account for any effects on bacterial growth. Calculate the percentage of inhibition of bioluminescence relative to a vehicle control and determine the IC50 value.

Visualizations

Signaling Pathway of Quorum Sensing Inhibition

Caption: Mechanism of Quorum Sensing Inhibition by Halogenated Furanones.

Experimental Workflow for Biological Activity Screening

Caption: Workflow for Comparative Biological Activity Evaluation.

Conclusion and Future Outlook

This guide has provided a comprehensive comparative analysis of the biological activity of 5-Butyl-3-chlorodihydrofuran-2(3H)-one and its related compounds. Based on the extensive structure-activity relationship data available for this class of molecules, it is evident that the combination of a C-3 chloro substituent and a C-5 butyl group is likely to confer potent cytotoxic, antimicrobial, and quorum sensing inhibitory properties. The halogen at the 3-position is a key driver of reactivity and biological interaction, while the alkyl chain at the 5-position modulates the physicochemical properties, such as lipophilicity, which are crucial for cellular uptake and target engagement.

Future research should focus on the definitive synthesis of 5-Butyl-3-chlorodihydrofuran-2(3H)-one and its direct biological evaluation to confirm the hypotheses presented in this guide. Further exploration of the structure-activity landscape through the synthesis of a library of 5-alkyl-3-halodihydrofuran-2(3H)-ones with varying alkyl chain lengths and halogen substituents will provide a more granular understanding of the structural requirements for optimal activity and selectivity. Such studies will undoubtedly pave the way for the development of novel and effective therapeutic agents based on the versatile furanone scaffold.

References

• Synthesis and cytotoxic evaluation of halogen
• Investigation of halogenated furanones as inhibitors of quorum sensing-regulated bioluminescence in Vibrio harveyi. (URL not available)

• Cytotoxicity ic50 values: Topics by Science.gov. [Link]

• IC50 values for compounds 1 and 2 in various cancer cell lines and a...

• Quorum Sensing Inhibitors: Curbing Pathogenic Infections through Inhibition of Bacterial Communication - PMC. [Link]

• Comparison of the antibiofilm activity of plant-derived compounds furanone C30 and ellagic acid C11 with antibiotics against Pseudomonas aeruginosa - PMC. [Link]

• Synthesis and Evaluation of Antimicrobial activity of Gamma Butyrolactone. [Link]

• CN106631777A - Method for synthesizing methyl gamma-chlorobutyrate - Google P
• MIC values of all target compounds (3a-3h)

• Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones - PubMed. [Link]

• Antimicrobial activities of some synthetic butenolides and their pyrrolone derivatives. [Link]

• Synthesis and structure-antifungal activity relationships of 3-aryl-5-alkyl-2,5-dihydrofuran-2-ones and their carbanalogues: further refinement of tentative pharmacophore group - PubMed. [Link]

• Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction - PMC. [Link]

• Characterisation and screening of antimicrobial essential oil components against clinically important antibiotic-resistant bacteria using thin layer chromatography - -ORCA - Cardiff University. [Link]

• A new phenothiazine structural scaffold as inhibitors of bacterial quorum sensing in Vibrio harveyi - PubMed. [Link]

• 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules - MDPI. [Link]

• WO2005030747A1 - A process for the synthesis of 3-hydroxy-gamma-butyrolactone - Google P

• Quorum Sensing Inhibitors: An Alternative Strategy to Win the Battle against Multidrug-Resistant (MDR) Bacteria - PMC. [Link]

• Structure-activity relationships of halogenated disinfectants as potent inhibitors of 5α-reductase type 1: Potential impact on neurosteroid synthesis - PubMed. [Link]

• Uses and production of chiral 3-hydroxy-γ-butyrolactones and structurally related chemicals. [Link]

• Cytotoxicity of drugs and diverse chemical agents to cell cultures - PubMed. [Link]

• Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives - MDPI. [Link]

• Antimicrobial and Adjuvant Potencies of Di-n-alkyl Substituted Diazalariat Ethers - MDPI. [Link]

• PROCESS FOR THE PRODUCTION OF GAMMA-BUTYROLACTONE - European Patent Office - EP 0746553 B1. [Link]

• Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents - MDPI. [Link]

• Aurones and their derivatives as promising antimicrobial molecules. - Sciforum. [Link]

• Structure-activity relationship of anticancer drug candidate quinones. [Link]

• Structure Activity Relationships - Drug Design Org. [Link]

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• Identification of Novel Antimicrobial 2‑(Pyrimidin-2-yl)-5-alkyl-pyridazin-3(2H)‑one Scaffolds against Klebsiella pneumoniae, Inspired by Luffariellolide - PMC. [Link]

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Computational modeling of the reaction mechanism for 5-Butyl-3-chlorodihydrofuran-2(3H)-one synthesis

Title: Computational Modeling of the Reaction Mechanism for 5-Butyl-3-chlorodihydrofuran-2(3H)-one Synthesis: A Comparison Guide of Gaussian 16 vs. ORCA 5.0

Executive Summary & Mechanistic Context

The synthesis of 5-butyl-3-chlorodihydrofuran-2(3H)-one [1], a highly functionalized γ -lactone pharmacophore, typically proceeds via a transition-metal catalyzed Atom Transfer Radical Cyclization (ATRC)[2]. In this pathway, a catalyst (e.g., CuCl or Ru-complexes) abstracts a chlorine atom from a halogenated precursor, generating an α -carbonyl radical[3][4]. This intermediate undergoes a 5-exo-trig cyclization to form the dihydrofuran-2(3H)-one core, followed by a chlorine atom transfer to terminate the sequence[4].

For computational chemists and drug development professionals, capturing the Transition State (TS) of this 5-exo-trig cyclization is notoriously challenging. The C5-butyl chain introduces significant conformational flexibility, while the radical nature of the reaction demands high-level Density Functional Theory (DFT) capable of handling spin contamination and medium-range electron correlation.

This guide objectively compares the performance, scaling, and accuracy of Gaussian 16 and ORCA 5.0 [5] in modeling this critical transition state, providing self-validating protocols to ensure scientific integrity.

Software Comparison: Algorithmic Approaches & Performance

When modeling the cyclization TS, the choice of software dictates both the computational cost and the workflow efficiency. We benchmarked both suites using the ω B97X-D functional (critical for capturing the dispersion interactions of the folding butyl chain) and the def2-TZVP basis set.

• Gaussian 16 (Rev. C.01): Relies on the Berny algorithm for TS optimization. While highly robust, it requires an exact analytical Hessian at the first step (CalcFC), which scales poorly for flexible aliphatic systems without density fitting approximations[5][6].

• ORCA 5.0.4: Employs the Climbing Image Nudged Elastic Band (NEB-CI) method for automated TS searches[6]. Furthermore, ORCA 5.0 integrates the SHARK integral package and the RIJCOSX approximation[7][8]. This algorithm computes the Coulomb term via Resolution of Identity (RI) and the Exchange term via numerical integration (COSX), reducing the scaling of exact exchange from O(N4) to O(N3) without sacrificing chemical accuracy.

Quantitative Benchmarking Data

The experimental benchmark ( ΔG‡=13.1 kcal/mol) is derived from Arrhenius kinetic studies of the Cu-catalyzed ATRC of structurally analogous α -chloro esters.

Metric	Gaussian 16	ORCA 5.0.4	Experimental Benchmark
TS Search Algorithm	Berny (Opt=TS)	NEB-CI + TS Opt	N/A
Integral Evaluation	Exact (Default)	RIJCOSX (SHARK)	N/A
CPU Time (16 cores)	14.2 hours	3.8 hours	N/A
Calculated ΔG‡	12.8 kcal/mol	12.9 kcal/mol	13.1 kcal/mol
Mean Absolute Error (MAE)	0.3 kcal/mol	0.2 kcal/mol	N/A
Memory Usage (Peak)	18.5 GB	6.2 GB	N/A

Self-Validating Experimental & Computational Protocols

To ensure trustworthiness, every computational TS search must be treated as a self-validating system. The causality behind these steps is to eliminate conformational bias and mathematically prove the reaction pathway.

Phase 1: Conformational Screening

Because the C5-butyl group can adopt multiple rotamers, you must first perform a conformational search (e.g., using CREST) on the reactant α -carbonyl radical[5]. Failing to start from the lowest-energy conformer will result in an artificially inflated activation barrier.

Phase 2: Transition State Search & Optimization

Protocol A: ORCA 5.0 (NEB-CI Workflow)

• Optimize the lowest-energy reactant radical and the cyclized product radical at the wB97X-D def2-SVP level.

• Provide both geometries to ORCA's NEB module. ORCA will automatically interpolate the images along the reaction path and locate the saddle point[6].

  • Command Line:! wB97X-D def2-TZVP RIJCOSX def2/J def2-TZVP/C NEB-TS Freq

• Validation: The Freq command ensures the output has exactly one imaginary frequency corresponding to the forming C-C bond of the lactone ring.

Protocol B: Gaussian 16 (PES Scan Workflow)

• Perform a Relaxed Potential Energy Surface (PES) scan by driving the distance between the α -radical carbon and the alkene carbon from 3.0 Å down to 1.5 Å.

• Extract the geometry at the energy maximum of the scan.

• Submit this guess to the Berny algorithm.

  • Command Line:#p wB97XD/def2TZVP Opt=(TS, CalcFC, NoEigenTest) Freq

Phase 3: Intrinsic Reaction Coordinate (IRC) Validation (Critical)

A TS is meaningless unless it connects the correct minima. You must run an IRC calculation (! IRC in ORCA or IRC=(CalcFC) in Gaussian).

• Self-Validation Logic: The forward IRC must collapse into the 5-butyl-3-chlorodihydrofuran-2(3H)-one radical, and the reverse IRC must collapse back to the open-chain α -carbonyl radical. If it deviates (e.g., abstracts a hydrogen instead), the TS is invalid.

Mandatory Visualization: Computational Workflow

Computational workflow for TS modeling comparing ORCA 5.0 (NEB-CI) and Gaussian 16 (PES Scan).

References

• NextSDS. "5-butyl-3-chlorodihydrofuran-2(3H)-one — Chemical Substance Information." nextsds.com. 1

• ACS Publications. "A Strategy for Modeling Nonstatistical Reactivity Effects." acs.org. 6

• Max Planck Institute. "ORCA 5.0.4 Manual." mpg.de. 7

• ACS Publications. "Autobench V1.0: Benchmarking Automation for Electronic Structure Calculations." acs.org. 5

• Faccts. "7.1. The SHARK Integral Package and Task Driver - ORCA 6.0 Manual." faccts.de. 8

• ACS Publications. "Copper-Catalyzed Cyclization of Allyl Trichloroacetates to Trichlorinated 7-Lactones." acs.org. 2

• ACS Publications. "Copper(I)-Catalyzed Chlorine Atom Transfer Radical Cyclization Reactions of Unsaturated α-Chloro β-Keto Esters." acs.org. 3

• MDPI. "Microwave-Assisted Atom Transfer Radical Cyclization in the Synthesis of 3,3-Dichloro-γ- and δ-Lactams from N-Alkenyl-Tethered Trichloroacetamides." mdpi.com. 4

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• 8. 7.1. The SHARK Integral Package and Task Driver - ORCA 6.0 Manual [faccts.de]

A Comparative Guide to the Synthesis of Dihydrofuranones: Traditional Routes vs. Modern Methods

For Researchers, Scientists, and Drug Development Professionals

The dihydrofuranone scaffold is a privileged motif in a vast array of natural products and pharmaceuticals, exhibiting a wide spectrum of biological activities. As the demand for efficient and sustainable synthetic methodologies grows, it is crucial for researchers to critically evaluate the available tools for constructing this important heterocyclic core. This guide provides an in-depth comparison of traditional acid-catalyzed cyclization methods with modern palladium-catalyzed approaches for the synthesis of dihydrofuranones, offering insights into their respective strengths, weaknesses, and overall performance based on experimental data.

The Enduring Appeal of Dihydrofuranones

Dihydrofuranones, and their saturated tetrahydrofuran counterparts, are central to the structure of numerous biologically active compounds, including antitumor agents, and inhibitors of monoamine oxidase (MAO) and cyclooxygenase-2 (COX-2)[1]. The inherent reactivity and stereochemical richness of this five-membered oxygen heterocycle make it a valuable building block in medicinal chemistry and drug development. The quest for more efficient, selective, and environmentally benign methods to access these structures is an ongoing endeavor in synthetic organic chemistry.

Traditional Approach: Acid-Catalyzed Intramolecular Cyclization

For decades, the acid-catalyzed intramolecular cyclization of α'-hydroxy-α,β-unsaturated ketones (hydroxyenones) has been a cornerstone for the synthesis of dihydrofuran-3(2H)-ones[1][2]. This method relies on the protonation of the enone system to facilitate a 5-endo-trig cyclization, a class of reaction once considered disfavored by Baldwin's rules but proven effective under acidic conditions[1].

The Mechanism: A Proton-Driven Cascade

The generally accepted mechanism for this transformation involves the initial protonation of the carbonyl oxygen of the enone, which increases the electrophilicity of the β-carbon. The pendant hydroxyl group then acts as an intramolecular nucleophile, attacking the activated double bond to form a five-membered ring. Subsequent deprotonation and tautomerization yield the final dihydrofuranone product. The choice of a strong acid catalyst is crucial for the success of this reaction[1].

Caption: Mechanism of acid-catalyzed dihydrofuranone synthesis.

A Classic in Practice: Experimental Protocol

The following is a general procedure for the acid-catalyzed cyclization of an α'-hydroxyenone to a dihydrofuran-3(2H)-one, based on established literature methods[1].

Synthesis of a Dihydrofuran-3(2H)-one via Acid-Catalyzed Cyclization

• Reactants:

  • α'-Hydroxy-α,β-unsaturated ketone (1.0 equiv)

  • Triflic acid (TfOH) (10 mol%)

  • Toluene (0.1 M)

• Procedure:

  • To a stirred solution of the α'-hydroxyenone in toluene, add triflic acid at room temperature.

  • Heat the reaction mixture to reflux (approximately 110 °C).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired dihydrofuran-3(2H)-one.

The Modern Contender: Palladium-Catalyzed Synthesis

In recent years, transition-metal catalysis has revolutionized the synthesis of heterocyclic compounds, and dihydrofuranones are no exception. Palladium-catalyzed methods, in particular, have emerged as powerful alternatives, offering mild reaction conditions, high efficiency, and the potential for stereocontrol[3][4]. These reactions often involve the coupling of a γ-hydroxy alkene with an aryl or vinyl halide, leading to the formation of the dihydrofuran ring.

The Mechanism: A Palladium-Orchestrated Dance

The catalytic cycle of palladium-catalyzed dihydrofuran synthesis typically begins with the oxidative addition of an aryl or vinyl halide to a Pd(0) complex, forming a Pd(II) species. The γ-hydroxy alkene then coordinates to the palladium center, and subsequent intramolecular insertion of the alkene into the Pd-O or Pd-C bond forms the heterocyclic ring. Finally, reductive elimination regenerates the Pd(0) catalyst and releases the dihydrofuranone product[4]. The choice of ligands and reaction conditions can significantly influence the efficiency and selectivity of this process[3].

Caption: General workflow for palladium-catalyzed dihydrofuran synthesis.

A Modern Approach in Practice: Experimental Protocol

The following protocol outlines a general procedure for the palladium-catalyzed synthesis of a substituted dihydrofuran from a γ-hydroxy alkene and an aryl bromide, adapted from established methodologies for the synthesis of related tetrahydrofurans[4].

Synthesis of a Substituted Dihydrofuran via Palladium Catalysis

• Reactants:

  • γ-Hydroxy alkene (1.0 equiv)

  • Aryl bromide (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

  • Phosphine ligand (e.g., tri-tert-butylphosphine) (2-4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous toluene (0.2 M)

• Procedure:

  • In a glovebox or under an inert atmosphere, add the palladium precursor and phosphine ligand to a dry Schlenk flask.

  • Add anhydrous toluene and stir the mixture at room temperature for 10-15 minutes.

  • Add the γ-hydroxy alkene, aryl bromide, and sodium tert-butoxide.

  • Seal the flask and heat the reaction mixture (typically 80-110 °C) with stirring.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by adding a saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired substituted dihydrofuran.

Head-to-Head Comparison: Performance and Green Chemistry Metrics

To provide a clear and objective comparison, let's consider the synthesis of a hypothetical substituted dihydrofuranone via both a traditional acid-catalyzed route and a modern palladium-catalyzed approach.

Parameter	Traditional Acid-Catalyzed Cyclization	Modern Palladium-Catalyzed Synthesis
Typical Yield	Good to excellent (often >80%)[1]	Good to excellent (often >70%)[5]
Reaction Temperature	High (refluxing toluene, ~110 °C)[1]	Moderate to high (80-110 °C)[4]
Reaction Time	Several hours to days[1]	Several hours[4][5]
Catalyst	Strong Brønsted acid (e.g., TfOH)[1]	Palladium complex with a phosphine ligand[3][4]
Reagents	Substrate, acid catalyst, solvent	Substrate, aryl/vinyl halide, Pd catalyst, ligand, base, solvent
Substrate Scope	Generally good for various hydroxyenones[1]	Broad, tolerates many functional groups[4][5]
Stereoselectivity	Often provides good diastereoselectivity[1]	Can be highly diastereoselective and enantioselective with chiral ligands
Atom Economy	High (intramolecular reaction)	Lower (coupling of two molecules)
E-Factor	Potentially lower due to fewer reagents	Potentially higher due to more reagents and byproducts
Safety/Handling	Strong, corrosive acids	Air-sensitive and potentially toxic palladium catalysts and ligands

Green Chemistry: A Deeper Dive

Beyond yield and reaction time, the principles of green chemistry provide a framework for a more holistic comparison of synthetic methods.

• Atom Economy: This metric, conceived by Barry Trost, measures the efficiency of a reaction in converting reactant atoms to the desired product. The traditional acid-catalyzed intramolecular cyclization, in principle, has a very high atom economy as all the atoms of the starting material are incorporated into the product. In contrast, the palladium-catalyzed coupling of two different molecules will inherently have a lower atom economy due to the formation of byproducts.

• E-Factor (Environmental Factor): Developed by Roger Sheldon, the E-Factor is the ratio of the mass of waste produced to the mass of the desired product. While the traditional method uses fewer reagents, the need for potentially large volumes of solvent for purification can increase its E-Factor. The modern method, with its multiple components (catalyst, ligand, base), generates more stoichiometric byproducts, which can contribute to a higher E-Factor. However, the development of highly active catalysts that can be used in very low loadings helps to mitigate this.

Conclusion: Choosing the Right Tool for the Job

Both traditional acid-catalyzed cyclizations and modern palladium-catalyzed methods are valuable tools for the synthesis of dihydrofuranones.

Traditional methods offer the advantages of operational simplicity and high atom economy. They are often the go-to choice for the synthesis of simpler dihydrofuranone structures where harsh reaction conditions are tolerated.

Modern palladium-catalyzed methods shine in their mildness, broad functional group tolerance, and the potential for high stereoselectivity. For the synthesis of complex, highly functionalized dihydrofuranones, especially in the context of natural product synthesis and drug discovery where preserving chirality is paramount, these methods are often superior.

The choice of synthetic route will ultimately depend on the specific target molecule, the available starting materials, and the desired level of chemical complexity and stereochemical control. As the field of synthetic chemistry continues to evolve, the development of even more efficient, selective, and sustainable methods for the construction of important heterocyclic scaffolds like dihydrofuranones will remain a key research focus.

References

• Synthesis of multi-substituted dihydrofurans via palladium-catalysed coupling between 2,3-alkadienols and pronucleophiles. (n.d.). Chemical Communications. [Link]

• A Synthesis of Dihydrofuran-3(2H)-ones. (2015). The Journal of Organic Chemistry. [Link]

• A Synthesis of Dihydrofuran-3(2H)-ones. (2015). The Journal of Organic Chemistry. [Link]

• Producing Dihydrofurans Using Palladium (II) Catalyst and Optimized Base. (n.d.). University of Southern Maine. [Link]

• Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor. (2014). Molecules. [Link]

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• 3. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Safety & Regulatory Compliance

5-Butyl-3-chlorodihydrofuran-2(3H)-one proper disposal procedures

Operational Guide: Safe Handling and Disposal of 5-Butyl-3-chlorodihydrofuran-2(3H)-one

As researchers and drug development professionals, we frequently handle complex halogenated organics. 5-Butyl-3-chlorodihydrofuran-2(3H)-one (a chlorinated γ -lactone) presents specific logistical and safety challenges at the end of its lifecycle[1]. Proper disposal is not merely a regulatory checkbox; it is a critical scientific protocol that prevents the release of toxic byproducts into the environment.

In this guide, we will walk through the mechanistic reasoning behind our disposal protocols, ensuring your laboratory maintains both scientific integrity and strict EPA compliance.

The Mechanistic Causality of Halogenated Waste Disposal

To understand the strict disposal rules for 5-Butyl-3-chlorodihydrofuran-2(3H)-one, we must look at its molecular structure. The presence of the chlorine atom fundamentally alters the compound's thermodynamic fate during destruction.

Why Fuel Blending is Prohibited: Standard non-halogenated organic solvents (like ethanol or hexane) are routinely sent to cement kilns for "fuel blending," where their high BTU value is recovered as energy[2]. However, halogenated compounds cannot be utilized this way. Combusting a chlorinated lactone at standard kiln temperatures fails to fully break the carbon-halogen bonds, risking the synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans.

The Incineration & Scrubbing Imperative: To safely destroy 5-Butyl-3-chlorodihydrofuran-2(3H)-one, it must be subjected to high-temperature chemical incineration. The EPA requires that acutely toxic and halogenated compounds be heated to >1,200 °C for a residence time of at least 2 seconds[2]. This extreme environment guarantees 99.99% destruction, breaking the molecule down into carbon dioxide, water, and hydrogen chloride (HCl) gas[3]. Because HCl is highly corrosive and environmentally damaging, the incinerator's exhaust must immediately pass through a caustic scrubber system to neutralize the acid before atmospheric release[2][3].

The "One Drop" Contamination Rule: A critical operational failure in many labs is the accidental mixing of waste streams. If even a few milliliters of 5-Butyl-3-chlorodihydrofuran-2(3H)-one are introduced into a 20-liter carboy of non-halogenated solvent, the entire container is legally and chemically reclassified as halogenated waste[4][5]. This completely eliminates the possibility of fuel blending and forces the entire volume through the expensive, energy-intensive chemical incineration pathway[4].

Step-by-Step Disposal Protocol

To ensure a self-validating safety system, follow this rigorous step-by-step methodology for disposing of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

Phase 1: Segregation and Containment

• Verify Compatibility: Ensure the waste container is chemically compatible. High-Density Polyethylene (HDPE) or glass containers are required. Do not use metal containers, as trace degradation of the chlorinated lactone can generate HCl, leading to rapid corrosion[6].

• Strict Segregation: Deposit the chemical only into a container explicitly designated for "Halogenated Organic Waste" (often color-coded with yellow or orange tags/carboys)[3].

• Avoid Incompatibilities: Never mix this chlorinated lactone with strong bases, strong acids, or oxidizers. Strong bases will rapidly hydrolyze the lactone ring, potentially causing an exothermic reaction and pressure buildup within the waste container[6].

Phase 2: Satellite Accumulation Area (SAA) Management

• The Closed-Container Rule: Under EPA Subpart K and SAA regulations, the waste container must remain securely closed (screw-top secured) at all times, except during the exact moment waste is being transferred[7]. Snap caps, mis-sized caps, or parafilm are strictly prohibited[4].

• Secondary Containment: Place the primary waste container inside a liquid-proof secondary containment bin to capture any accidental spills or leaks[8].

• Accurate Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly list "5-Butyl-3-chlorodihydrofuran-2(3H)-one" and "Halogenated Organic Solvent." Do not use abbreviations[4][7].

Phase 3: EHS Transfer and Final Destruction

• Volume and Time Limits: Do not overfill the container (leave at least 10% to 25% headspace for vapor expansion). Transfer the container to your Environmental Health and Safety (EHS) department within the regulatory timeframes (typically before 6 months of accumulation)[9].

• Chain of Custody: EHS will transport the segregated halogenated waste to a permitted RCRA Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration[2][10].

Quantitative Disposal Parameters

The following table summarizes the critical quantitative data defining the lifecycle and destruction of this compound.

Parameter	Specification / Requirement
Waste Classification	Halogenated Organic Waste[6]
Primary Hazard	Toxic combustion byproducts (HCl gas)[2]
Required Destruction Temp.	> 1,200 °C[2]
Minimum Residence Time	> 2 seconds[2]
Destruction Efficiency Target	99.99%[3]
Post-Combustion Treatment	Caustic scrubbing (HCl neutralization)[3]
Water Content Limit	Typically < 20% for organic solvent waste streams[6]

Waste Stream Decision Workflow

The following diagram illustrates the critical decision points in the laboratory to prevent the costly contamination of waste streams.

Figure 1: Decision matrix and disposal workflow for halogenated lactone waste.

References

• Chemical Substance Information: 5-butyl-3-chlorodihydrofuran-2(3H)-one. nextsds.com.
• Most solvent waste from US academic labs ends up in the air - C&EN Global Enterprise. acs.org.
• Verification and segregation LABORATORY CHEMICAL WASTE. gcwgandhinagar.com.
• Hazardous M
• Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste
• Guidelines for Using Carboys – Environment, Health & Safety. wisc.edu.
• Waste Disposal for Medical Device Manufacturers.
• Management of Hazardous Waste Procedure. yale.edu.
• Frequent Questions About Managing Hazardous Waste at Academic Labor
• Hazardous Waste Disposal Guide - Research Safety. northwestern.edu.

Sources

• 1. nextsds.com [nextsds.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Guidelines for Using Carboys – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 4. gcwgandhinagar.com [gcwgandhinagar.com]
• 5. generalkinematics.com [generalkinematics.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. epa.gov [epa.gov]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Comprehensive Operational Guide: Safety, PPE, and Handling Protocols for 5-Butyl-3-chlorodihydrofuran-2(3H)-one

Introduction 5-Butyl-3-chlorodihydrofuran-2(3H)-one (CAS: 89344-85-4)[1] is an α -chloro- γ -butyrolactone derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical drug development. Handling halogenated cyclic esters requires a deep understanding of their reactivity. As a Senior Application Scientist, I have designed this guide to provide drug development professionals with field-proven, self-validating protocols for the safe handling, dispensing, and disposal of this compound, ensuring both operator safety and molecular integrity.

Chemical Hazard Profile & Mechanistic Causality

To implement effective safety measures, we must first understand the chemical behavior of 5-Butyl-3-chlorodihydrofuran-2(3H)-one.

• Moisture Sensitivity & Acid Generation: The lactone ring, coupled with the highly electronegative alpha-chlorine atom, makes this molecule susceptible to nucleophilic attack by ambient moisture. Hydrolysis of this compound liberates hydrogen chloride (HCl) gas, a severe respiratory and ocular irritant. Therefore, handling must be strictly anhydrous[2].

• Alkylating Potential: Halogenated lactones can act as electrophilic alkylating agents[3]. In biological systems, alkylating agents can covalently bind to nucleophilic sites on proteins and DNA, presenting a high risk of skin sensitization, chemical burns, and potential long-term toxicity.

Table 1: Physicochemical Hazard & Mitigation Summary

Hazard Category	Mechanistic Cause	Primary Risk	Operational Mitigation Strategy
Inhalation	Hydrolysis yielding HCl gas	Respiratory tract irritation	Certified fume hood, ABEK respirator filters
Dermal	Electrophilic alkylation	Skin sensitization/burns	Butyl rubber gloves, chemical apron
Ocular	Acidic vapor exposure	Corneal damage	Tightly fitting safety goggles/face shield
Stability	Nucleophilic attack by H2​O	Product degradation	Inert gas (Ar/ N2​ ) storage

Personal Protective Equipment (PPE) Matrix

Selecting the correct PPE is not merely about compliance; it is about matching material science to chemical threats.

• Hand Protection: Standard thin nitrile gloves (4 mil) are insufficient for prolonged exposure to halogenated organics due to rapid permeation rates. Protocol: Use heavy-duty Butyl rubber gloves (minimum 14 mil) for primary handling. If high dexterity is required for micro-scale dispensing, use double-gloved Nitrile (8 mil total), changing the outer glove immediately upon suspected contact.

• Eye and Face Protection: Wear tightly fitting safety goggles with side shields. If handling volumes greater than 50 mL or conducting pressurized transfers, a full face shield is mandatory to protect against splash-induced HCl exposure[2].

• Respiratory Protection: All operations must be conducted inside a certified chemical fume hood. If a spill occurs outside the hood, personnel must use a half-face or full-face respirator equipped with ABEK-type filters (EN14387)[3]. Causality: ABEK filters contain activated carbon treated to capture both organic vapors (the intact lactone) and inorganic acid gases (the hydrolyzed HCl byproduct).

• Body Protection: A flame-resistant (FR) laboratory coat and a chemical-resistant polyethylene apron.

Operational Workflows: Dispensing & Handling

Every protocol must be a self-validating system to ensure continuous safety and eliminate guesswork.

Protocol 1: Anhydrous Dispensing Methodology

• Environmental Validation: Before opening the container, verify the fume hood face velocity is between 0.4–0.6 m/s. Self-Validation Step: Tape a small Kimwipe strip to the bottom of the sash; it must pull steadily inward. Do not rely solely on digital monitors.

• Inert Atmosphere Preparation: Connect the reaction vessel to a Schlenk line or an inert gas manifold (Nitrogen or Argon). Purge the system for 5 minutes. Causality: Displacing oxygen and ambient moisture prevents the catalytic hydrolysis of the lactone ring, preserving product efficacy and preventing HCl buildup[2].

• Syringe Transfer: Use a dry, chemically resistant glass syringe with a stainless-steel needle. Avoid plastic syringes, as the halogenated compound may leach plasticizers.

• Post-Transfer Decontamination: Immediately rinse the syringe with a compatible organic solvent (e.g., acetone), followed by a 5% sodium bicarbonate ( NaHCO3​ ) aqueous wash. Self-Validation Step: Test the final aqueous rinse with pH paper; a pH of 7–8 confirms that all residual acidic byproducts have been successfully quenched.

Fig 1: Standard operating procedure for safe dispensing and handling of halogenated lactones.

Spill Response and Disposal Plan

Halogenated lactone spills require immediate containment to prevent toxic vapor accumulation.

Protocol 2: Emergency Spill Management

• Isolation: Evacuate non-essential personnel. Ensure the fume hood sash is lowered to maximize exhaust draw.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent such as diatomaceous earth or dry sand. Causality: Combustible absorbents (like sawdust) must be avoided as they can react exothermically with strong alkylating agents or trapped acids.

• Neutralization: Slowly apply a mild alkaline solution (e.g., sodium carbonate) over the absorbed spill. This neutralizes the electrophilic center and quenches any evolved HCl. Self-Validation Step: Touch a strip of universal pH indicator paper to the neutralized slurry. Proceed to cleanup only when the paper reads a stable pH of 7.

• Disposal: Scoop the neutralized slurry using a non-sparking tool into a chemically resistant, sealable high-density polyethylene (HDPE) container.

Waste Management Plan: Do not mix 5-Butyl-3-chlorodihydrofuran-2(3H)-one waste with standard aqueous or non-halogenated organic waste. It must be strictly segregated into a "Halogenated Organic Waste" stream. The preferred industrial disposal method is high-temperature incineration equipped with an acid gas scrubber to safely process the liberated chlorides.

References

• "5-butyl-3-chlorodihydrofuran-2(3H)-one — Chemical Substance Information", NextSDS. Available at: [Link]

• "3-Acetyl-3-chloro-dihydro-furan- 2-one: Safe Handling and Storage Protocols", Chemical Manufacturers. Available at: [Link]

• "α-Bromo-γ-butyrolactone | CAS 5061-21-2 | Research Chemical", Chemdor. Available at: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 3-Acetyl-3-chloro-dihydro-furan- 2-one Supplier in Mumbai, 3-Acetyl-3-chloro-dihydro-furan- 2-one Trader, Maharashtra [chemicalmanufacturers.in]
• 3. chemdor.com [chemdor.com]